BTTES-acid

Core Science & Biosynthesis

An In-Depth Technical Guide to BTTES-acid: A Superior Ligand for Copper-Catalyzed Click Chemistry

Introduction

3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid, commonly known as BTTES-acid, is a next-generation, water-soluble ligand designed for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[1][2] This reaction is a cornerstone of "click chemistry," a class of reactions known for their high efficiency, specificity, and biocompatibility. BTTES-acid has emerged as a significant advancement over earlier ligands, such as the water-insoluble Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA), by offering dramatically accelerated reaction rates and suppressed cell cytotoxicity, making it an invaluable tool for researchers in chemical biology, drug discovery, and materials science.[3][4][5]

Chemical Structure and Properties

BTTES-acid is a tris(triazolylmethyl)amine-based ligand featuring two tert-butyl groups and a propane-1-sulfonic acid functional group. This unique structure confers an ideal balance of reactivity and aqueous solubility.[3][4] The bulky tert-butyl groups are thought to prevent the formation of unreactive copper acetylide polymers, while the sulfonic acid group ensures high water solubility, a critical feature for biological experiments.[3][4]

Physicochemical Properties of BTTES-acid

Property	Value	Reference
Chemical Formula	C₂₀H₃₄N₁₀O₃S	[5]
Molecular Weight	494.61 g/mol	[2]
Appearance	Off-white to grey solid	[4]
Purity	>95% (by HPLC)	[4]
Solubility	Soluble in Water, DMSO, DMF, and Methanol	[4][6]
Storage Conditions	Short term (days to weeks) at 0-4°C; Long term (months to years) at -20°C	[5]

Mechanism of Action in CuAAC

The primary role of BTTES-acid in the CuAAC reaction is to stabilize the catalytically active copper(I) oxidation state. The tris(triazolylmethyl)amine core of the BTTES-acid ligand effectively chelates the Cu(I) ion, preventing its oxidation to the inactive Cu(II) state and its disproportionation in aqueous environments. This stabilization ensures a higher concentration of the active catalyst is available to participate in the cycloaddition reaction, leading to significantly faster reaction kinetics.[3][4]

Figure 1: Catalytic cycle of the BTTES-acid accelerated CuAAC reaction.

Synthesis of BTTES-acid

While BTTES-acid is commercially available, a general synthetic scheme can be outlined based on information from the supporting materials of published literature. The synthesis typically involves the initial formation of the tris(triazolylmethyl)amine core, followed by functionalization to introduce the propane-1-sulfonic acid group.[1] A detailed, step-by-step synthesis protocol can often be found in the supplementary information of seminal papers describing the BTTES ligand.[3]

Figure 2: General synthetic workflow for the BTTES-acid ligand.

Experimental Protocols

The following sections provide detailed methodologies for key bioconjugation experiments utilizing the BTTES-acid ligand.

General Protocol for Protein Labeling in Cell Lysate

This protocol provides a starting point for labeling an azide- or alkyne-modified protein in a complex biological mixture.

1. Preparation of Stock Solutions:

• BTTES-acid Ligand: Prepare a 10-20 mM stock solution in deionized water.

• Copper(II) Sulfate (CuSO₄): Prepare a 10-20 mM stock solution in deionized water.

• Sodium Ascorbate: Prepare a fresh 100-300 mM stock solution in deionized water immediately before use.

• Azide/Alkyne Probe: Prepare a 2.5-10 mM stock solution in a suitable solvent like DMSO or water.

2. Reaction Setup:

• In a microcentrifuge tube, combine the protein lysate (e.g., 50 µL at 1-5 mg/mL) with a suitable buffer (e.g., 90 µL of PBS) to achieve the desired final protein concentration.

• Add the azide or alkyne detection probe to the lysate mixture (e.g., 20 µL of a 2.5 mM stock for a final concentration of ~100 µM).

• Add the BTTES-acid ligand solution (e.g., 10 µL of 10 mM stock). Vortex briefly.

• Add the CuSO₄ solution (e.g., 10 µL of 20 mM stock). Vortex briefly. (Note: The recommended ligand-to-copper ratio is often between 4:1 and 6:1).

3. Initiation and Incubation:

• Initiate the click reaction by adding the freshly prepared sodium ascorbate solution (e.g., 10 µL of 300 mM stock).

• Vortex the mixture gently.

• Protect the reaction from light and incubate at room temperature for 30-60 minutes.

4. Downstream Analysis:

• The click-labeled proteins are now ready for analysis. The reaction can be quenched with a copper chelator like EDTA if necessary.

• Analyze the labeled proteins using methods such as SDS-PAGE followed by in-gel fluorescence scanning or Western blot.

Protocol for Live Cell Surface Labeling

This protocol is adapted for labeling metabolically-tagged cell surfaces.

1. Cell Preparation:

• Culture cells in the presence of a metabolic precursor (e.g., peracetylated N-azidoacetylmannosamine, Ac₄ManNAz) for 2-3 days to introduce azides onto cell surface glycans.

• Harvest and wash the cells, resuspending them in a suitable buffer like PBS.

2. Preparation of the Catalyst Premix:

• In a separate tube, prepare the BTTES-Cu(I) catalyst.

• Premix the BTTES-acid ligand and CuSO₄ solution at a 6:1 molar ratio. For example, mix 6 µL of 7.5 mM BTTES-acid with 1 µL of 7.5 mM CuSO₄ for a final copper concentration of 75 µM in the reaction.

3. Labeling Reaction:

• To the cell suspension, add the alkyne-fluorophore probe to a final concentration of 25-100 µM.

• Add the freshly prepared sodium ascorbate to a final concentration of 2.5 mM.

• Add the BTTES/CuSO₄ premix to the cells.

4. Incubation and Analysis:

• Incubate the cells for 5-15 minutes at room temperature, protected from light if using a fluorescent probe.

• Wash the cells to remove unreacted reagents.

• Analyze the labeled cells using flow cytometry or fluorescence microscopy.

Figure 3: Experimental workflows for protein and live cell labeling using BTTES-acid.

Comparative Performance

The efficacy of BTTES-acid is best understood in comparison to other commonly used CuAAC ligands. The following table summarizes key performance metrics.

Ligand	Relative Reactivity/Rate	Key Features	Primary Applications	Reference
TBTA	Lowest	First-generation ligand, water-insoluble.	General organic synthesis, in vitro conjugation in organic or mixed solvents.	[3]
THPTA	Moderate	Water-soluble, improves biocompatibility over TBTA.	Aqueous bioconjugation, live cell labeling.	[3]
BTTES-acid	High	Excellent water solubility and biocompatibility, fast kinetics. Contains bulky tert-butyl groups and a sulfated tail.	Live cell and in vivo imaging, demanding bioconjugation applications.	[3][4]
BTTAA	Highest	Water-soluble due to an acetic acid group. Shows the highest activity in accelerating CuAAC in some studies.	High-efficiency bioconjugation, labeling of biomolecules in complex lysates.	[3]

Conclusion

BTTES-acid represents a significant advancement in the field of click chemistry, offering researchers a powerful tool for rapid and biocompatible bioconjugation. Its superior kinetic properties and reduced cytotoxicity compared to previous generations of ligands make it particularly well-suited for demanding applications in live-cell imaging and in vivo studies. The detailed protocols and comparative data presented in this guide provide a solid foundation for the successful implementation of BTTES-acid in a wide range of research and development endeavors.

References

• 1. BTTES Ligand for Biocompatible CuAAC Click Chemistry [benchchem.com]
• 2. BTTES 2101505-88-6 [sigmaaldrich.com]
• 3. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. medkoo.com [medkoo.com]
• 6. 3-(4-((bis(1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)-propanol hydrogen sulfate | 1341215-19-7 [chemicalbook.com]

Introduction: The Advent of BTTES in Click Chemistry

An In-Depth Technical Guide to BTTES-Acid in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Click chemistry encompasses a class of reactions that are rapid, high-yielding, and tolerant of a wide range of functional groups, making them ideal for complex biological environments.[1] The cornerstone of click chemistry is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage between an azide and a terminal alkyne.[1][2] However, the utility of CuAAC in living systems has been hampered by the cytotoxicity of the copper(I) catalyst.[1][3] This challenge spurred the development of advanced chelating ligands to stabilize the Cu(I) oxidation state, boost reaction rates, and reduce toxicity.[1][4]

BTTES (2-(4-((bis((1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl) ethyl hydrogen sulfate), often referred to as BTTES-acid, has emerged as a next-generation, water-soluble ligand that significantly enhances the efficiency and biocompatibility of CuAAC reactions.[1][5] It marks a considerable improvement over earlier ligands such as the water-insoluble Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA).[1][5] This guide provides a comprehensive technical overview of BTTES, its mechanism, and its applications.

The Core Role and Mechanism of BTTES in CuAAC Reactions

In the CuAAC reaction, the primary function of a ligand is to form a complex with copper(I), preventing its oxidation to the inactive Cu(II) state and its disproportionation in aqueous solutions.[1][6] BTTES is a tris(triazolylmethyl)amine-based ligand engineered to optimize this role for biological applications.[1][2]

Key Mechanistic Advantages of BTTES:

• Accelerated Reaction Kinetics : The tris(triazolylmethyl)amine core of BTTES effectively chelates and stabilizes the catalytically active Cu(I) ion.[7] This stabilization dramatically accelerates the cycloaddition, leading to faster and more efficient bioconjugation compared to reactions with older ligands like TBTA or THPTA.[1][7][8]

• Enhanced Biocompatibility : By efficiently chelating copper, BTTES reduces its free concentration, thereby mitigating cellular toxicity.[7] This allows for successful reactions in living systems with minimal perturbation to physiological states.[1][8][9]

• Superior Water Solubility : The inclusion of a sulfated tail confers excellent water solubility, a critical feature for experiments conducted in aqueous biological buffers.[1][10]

• Prevention of Catalyst Aggregation : The structure includes two bulky tert-butyl groups which are believed to sterically hinder the polymerization of copper acetylides.[10][11] This prevents the formation of unreactive catalyst species, maintaining a high concentration of the active catalyst.[10]

The general mechanism involves the BTTES-Cu(I) complex facilitating the deprotonation of a terminal alkyne to form a copper acetylide intermediate. This intermediate then reacts with an azide to form a six-membered metallacycle, which subsequently rearranges to yield the stable 1,4-disubstituted triazole product, regenerating the catalyst for the next cycle.[6][12]

Mechanism of BTTES-catalyzed CuAAC bioconjugation.

Quantitative Performance Analysis

Studies consistently demonstrate the superior performance of BTTES and related next-generation ligands in accelerating CuAAC reactions. The rate enhancement is critical for applications involving sensitive biomolecules or time-resolved studies like live-cell imaging.[7]

Ligand	% Product Formed at 30 minutes (50-75 µM CuSO₄)	Key Characteristics
BTTAA	>45%	Acetic acid group; highest activity in some studies.[11]
BTTPS	>50%	Sulfated; shows the highest activity in other comparisons.[8]
BTTES	~40-45%	Sulfated; comparable rate to BTTPS and BTTAA.[8][11]
THPTA	<15%	Hydroxypropyl groups; moderate water solubility.[7][11]
TBTA	<15%	Benzyl groups; water-insoluble, lowest activity.[8][11]

Table 1: Comparison of reaction conversion over time with BTTES and other common ligands. Data synthesized from multiple fluorogenic assays.[7][8][11]

Applications in Research and Drug Development

The combination of rapid kinetics and high biocompatibility makes BTTES an invaluable tool for a range of applications, from basic research to the synthesis of complex biotherapeutics.[5][7]

Live Cell and Organism Labeling

BTTES has enabled the noninvasive imaging of biomolecules in their native environments. For example, it has been successfully used to label glycans on the surface of live mammalian cells and to visualize fucosylated glycans during the embryonic development of zebrafish.[8][9] The reduced toxicity of the BTTES-Cu(I) catalyst is paramount in these sensitive systems.[8]

Bioconjugation and Protein Labeling

BTTES is widely used for the covalent labeling of biomolecules, including proteins, peptides, and nucleic acids.[8][13][14] Proteins can be functionalized with an azide or alkyne handle through metabolic labeling or by incorporating unnatural amino acids, and then conjugated to a probe of interest (e.g., a fluorophore or biotin) using a BTTES-catalyzed click reaction.[3][10] This is highly effective for labeling proteins even in complex mixtures like crude cell lysates.[8]

Antibody-Drug Conjugate (ADC) Synthesis

In drug development, BTTES is used in the manufacturing of Antibody-Drug Conjugates (ADCs).[12] ADCs leverage the specificity of a monoclonal antibody to deliver a potent cytotoxic drug directly to cancer cells.[12] The click reaction provides a highly efficient and specific method for attaching the drug payload to the antibody. The use of BTTES enhances reaction rates and yields, leading to a more homogeneous and stable final ADC product with fewer side products, simplifying downstream purification.[12]

General mechanism of action of an Antibody-Drug Conjugate.

Experimental Protocols

The following are generalized protocols for common applications of BTTES-catalyzed click chemistry. Researchers should optimize concentrations and incubation times for their specific systems.

Protocol 1: Labeling of Proteins in Crude Cell Lysate

This protocol outlines the steps for labeling an azide- or alkyne-modified protein in a complex mixture.

Workflow for BTTES-catalyzed protein labeling in cell lysate.

Materials:

• Cell lysate containing the modified protein of interest.

• Detection Probe (e.g., Biotin-Alkyne, 10 mM stock in DMSO).

• BTTES Ligand (25 mM stock in deionized water).[10]

• Copper(II) Sulfate (CuSO₄) (10 mM stock in deionized water).[10]

• Sodium Ascorbate (100-300 mM stock in deionized water, must be prepared fresh ).[1][10]

Procedure:

• Reaction Setup : To your protein lysate, add the detection probe to a final concentration of ~100 µM.[1]

• Catalyst Premix : In a separate microcentrifuge tube, prepare the BTTES-Cu(I) catalyst. Premix the BTTES ligand and CuSO₄ solution at a 6:1 molar ratio.[1][10] For a final reaction concentration of 75 µM CuSO₄, the BTTES concentration should be 450 µM.

• Initiation : Add the BTTES/CuSO₄ premix to the lysate mixture. Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 2.5-5 mM.[1][8]

• Incubation : Vortex the mixture gently. Protect the reaction from light (if using a fluorescent probe) and incubate at room temperature for 30-60 minutes.[1]

• Downstream Analysis : The reaction can be quenched with a copper chelator like EDTA if needed. The click-labeled proteins are now ready for downstream analysis, such as enrichment on streptavidin beads followed by Western blot or mass spectrometry.[10]

Protocol 2: Live Cell Surface Labeling

This protocol is adapted for labeling cell surfaces that have been metabolically tagged with an azide or alkyne sugar.

References

• 1. benchchem.com [benchchem.com]
• 2. Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. BTTES, 2101505-88-6 | BroadPharm [broadpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Protein Labeling Reagents | Thermo Fisher Scientific - US [thermofisher.com]

An In-depth Technical Guide on the Synthesis and Characterization of N,N-bis(2-carboxyethyl)-L-glutamic Acid (Putative BTTES-acid)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details the synthesis and characterization of N,N-bis(2-carboxyethyl)-L-glutamic acid, the compound understood to be "BTTES-acid" based on the user's query referencing "Bis(2-(tert-butoxycarbonyl)ethyl) L-glutamate". This document provides a comprehensive overview of a feasible synthetic route, detailed experimental protocols, and the expected analytical characterization of the final compound. The synthesis involves a double Michael addition of L-glutamic acid to a tert-butyl acrylate precursor, followed by the deprotection of the tert-butyl ester groups to yield the final tri-carboxylic acid. Characterization methods including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are discussed in detail. Additionally, a potential experimental workflow for investigating the effects of this modified amino acid is presented.

Introduction

While the term "BTTES-acid" does not correspond to a standard chemical name in scientific literature, the provided context of "Bis(2-(tert-butoxycarbonyl)ethyl) L-glutamate" strongly suggests the target molecule is the corresponding tri-carboxylic acid, N,N-bis(2-carboxyethyl)-L-glutamic acid. This glutamic acid derivative, featuring two additional carboxyethyl groups on the nitrogen atom, possesses multiple coordination sites and may function as a chelating agent or a modified amino acid analog for biological studies. Its structure suggests potential applications in areas such as drug delivery, as a building block for more complex molecules, or in the study of metabolic pathways involving glutamic acid.

This guide outlines a plausible and efficient two-step synthesis for N,N-bis(2-carboxyethyl)-L-glutamic acid and provides the expected characterization data to aid researchers in its preparation and identification.

Synthesis of N,N-bis(2-carboxyethyl)-L-glutamic Acid

The synthesis of N,N-bis(2-carboxyethyl)-L-glutamic acid can be achieved through a two-step process:

• Step 1: Synthesis of the tri-tert-butyl ester precursor, N,N-bis(2-(tert-butoxycarbonyl)ethyl)-L-glutamic acid di-tert-butyl ester. This is accomplished via a double Michael addition of the amino group of L-glutamic acid di-tert-butyl ester to tert-butyl acrylate.

• Step 2: Hydrolysis of the tert-butyl esters. The tri-tert-butyl ester intermediate is then hydrolyzed under acidic conditions to yield the final product, N,N-bis(2-carboxyethyl)-L-glutamic acid.

A schematic of the synthesis is presented below.

The Role of BTTES-Acid as a Ligand: A Technical Guide for Researchers

An In-depth Technical Guide on the Core Functionality of 3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid (BTTES)

Introduction: Clarifying the Role of BTTES in Bioconjugation

In the landscape of bioconjugation and chemical biology, precision and efficiency are paramount. The term "ligand" often evokes the image of a molecule binding to a biological receptor to initiate a signaling cascade. However, the role of 3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid, commonly known as BTTES, lies in a different, yet equally critical, domain. BTTES is not a ligand for a biological receptor but rather a highly efficient chelating ligand for copper(I) ions used in the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry".[1][2]

This technical guide will provide an in-depth exploration of BTTES's function, present quantitative data on its performance, detail experimental protocols for its use, and offer visual representations of the underlying chemical and experimental workflows. Furthermore, this guide will address a common point of confusion by distinguishing BTTES from the glutaminase inhibitor, BPTES.

The Core Function of BTTES: A Catalyst for Click Chemistry

The primary role of BTTES is to accelerate the CuAAC reaction, a bioorthogonal reaction that forms a stable triazole linkage between an azide and a terminal alkyne.[2] In aqueous environments, the catalytically active Cu(I) ion is unstable and prone to oxidation to the inactive Cu(II) state or disproportionation.[3] BTTES, a water-soluble, tris(triazolylmethyl)amine-based ligand, effectively chelates and stabilizes the Cu(I) ion.[2][4] This stabilization not only enhances the reaction rate but also significantly reduces the cytotoxicity associated with free copper ions, making it an ideal choice for applications in living systems.[2][5]

The molecular structure of BTTES is key to its efficacy. The bulky tert-butyl groups on the triazole rings are thought to prevent the formation of unreactive copper acetylide polymers, while the sulfonic acid tail confers excellent water solubility, a critical feature for biological experiments.[6][7]

Quantitative Comparison of CuAAC Ligands

The performance of BTTES as a CuAAC ligand has been quantitatively compared to other common ligands, such as Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) and Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA). The data consistently demonstrates the superior reaction kinetics of BTTES.

Ligand	Relative Reactivity/Rate	Key Features	Primary Applications
BTTES	High	Excellent water solubility and biocompatibility, fast kinetics.[7] Contains bulky tert-butyl groups and a sulfated tail.[7]	Live cell and in vivo imaging, demanding bioconjugation applications.[7]
BTTAA	Highest	Water-soluble due to an acetic acid group.[7] Shows the highest activity in accelerating CuAAC in some studies.[6][7]	High-efficiency bioconjugation, labeling of biomolecules in complex lysates.[7]
BTTPS	High	Sulfated version of the BTTP ligand, negatively charged.[7] Shows the highest activity in some fluorogenic assays.[7][8]	Live cell surface labeling, where reduced cellular internalization is desired.[7]
THPTA	Moderate	Water-soluble, improves biocompatibility over TBTA.[7]	Aqueous bioconjugation, live cell labeling.[9]
TBTA	Lowest	First-generation ligand, water-insoluble.[7]	General organic synthesis, in vitro conjugation in organic or mixed solvents.[10]

Data compiled from kinetic evaluations reacting propargyl alcohol with 3-azido-7-hydroxycoumarin and various bioconjugation experiments.[6][7]

Visualizing the BTTES-Mediated CuAAC Reaction

To better understand the role of BTTES, the following diagram illustrates the catalytic cycle of the CuAAC reaction.

Caption: Catalytic cycle of the CuAAC reaction accelerated by the BTTES ligand.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are generalized protocols for common applications of BTTES.

General Protocol for Protein Labeling in Cell Lysate via CuAAC

This protocol provides a starting point for labeling an azide- or alkyne-modified protein in a complex biological mixture.

1. Preparation of Stock Solutions:

• BTTES Ligand: Prepare a 10-20 mM stock solution in water.[7]

• Copper(II) Sulfate (CuSO₄): Prepare a 10-20 mM stock solution in water.[7]

• Sodium Ascorbate: Prepare a fresh 100-300 mM stock solution in water immediately before use.[7]

• Azide/Alkyne Probe: Prepare a 2.5-10 mM stock solution in a suitable solvent like DMSO or water.[7]

2. Reaction Setup:

• In a microcentrifuge tube, combine the protein lysate (e.g., 50 µL at 1-5 mg/mL) with a suitable buffer (e.g., PBS) to achieve the desired final protein concentration.

• Add the azide or alkyne detection probe to the lysate mixture (e.g., for a final concentration of ~100 µM).

• Add the BTTES ligand solution.

• Vortex briefly.

• Add the CuSO₄ solution. A common ligand-to-copper ratio is 6:1.[7]

3. Initiation and Incubation:

• Initiate the click reaction by adding the freshly prepared sodium ascorbate solution.

• Vortex the mixture gently.

• Protect the reaction from light and incubate at room temperature for 30-60 minutes.

4. Downstream Analysis:

• The click-labeled proteins are now ready for analysis. The reaction can be quenched with a copper chelator like EDTA if necessary.

• Analyze the labeled proteins using methods such as SDS-PAGE followed by in-gel fluorescence scanning or Western blot.

Protocol for Live Cell Surface Labeling

This protocol is adapted for labeling metabolically-tagged cell surfaces.

1. Cell Preparation:

• Culture cells in the presence of a metabolic precursor (e.g., an azide-modified sugar) for 2-3 days to introduce the azide functionality onto cell surface glycans.

• Harvest and wash the cells, resuspending them in a suitable buffer like PBS.

2. Preparation of the Catalyst Premix:

• In a separate tube, prepare the BTTES-Cu(I) catalyst.

• Premix the BTTES ligand and CuSO₄ solution at a 6:1 molar ratio.[7] For example, mix 6 µL of 7.5 mM BTTES with 1 µL of 7.5 mM CuSO₄ for a final copper concentration of 75 µM in the reaction.[7]

• Add the alkyne-functionalized detection probe to this premix.

3. Labeling Reaction:

• Add freshly prepared sodium ascorbate to the catalyst/probe premix.

• Immediately add the complete premix to the cell suspension.

• Incubate for a short period, typically 3-15 minutes, at room temperature.

4. Quenching and Analysis:

• Quench the reaction by washing the cells with buffer.

• The labeled cells can then be analyzed by flow cytometry or fluorescence microscopy.

Caption: A generalized workflow for protein labeling using BTTES-mediated CuAAC.

Point of Clarification: BTTES vs. BPTES

A potential source of confusion for researchers is the similarity in acronyms between BTTES and BPTES (Bis-2-(5-phenylacetamido-1,3,4-thiadiazol-2-yl)ethyl sulfide). It is crucial to understand that these are distinct molecules with entirely different functions.

BPTES is a selective, allosteric inhibitor of glutaminase (GLS1) , an enzyme that plays a key role in cancer cell metabolism by converting glutamine to glutamate.[11][12] By inhibiting GLS1, BPTES disrupts the glutaminolysis pathway, leading to a reduction in intermediates for the TCA cycle and building blocks for anabolic processes, thereby impeding cancer cell proliferation and survival.[11][12][13] The IC₅₀ of BPTES for glutaminase is approximately 0.16 µM.[4]

The Inhibitory Action of BPTES on Glutaminolysis

The following diagram illustrates the mechanism of action for BPTES.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. benchchem.com [benchchem.com]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. New insights into the molecular mechanisms of glutaminase C inhibitors in cancer cells using serial room temperature crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. tandfonline.com [tandfonline.com]

The Discovery and Development of BPTES: A Technical Guide

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Abstract

Bis-2-(5-phenylacetamido-1,3,4-thiadiazol-2-yl)ethyl sulfide (BPTES) has emerged as a cornerstone in the study of cancer metabolism, serving as a potent and selective allosteric inhibitor of kidney-type glutaminase (GLS1). This technical guide provides a comprehensive timeline of its discovery and development, summarizes key quantitative data, details essential experimental protocols, and visualizes the associated signaling pathways and experimental workflows. This document is intended to be a thorough resource for professionals engaged in cancer research and the development of novel therapeutics targeting metabolic pathways.

Discovery and Development Timeline

The journey of BPTES from its initial synthesis to its current status as a critical research tool has been marked by several key milestones:

• 2002: BPTES is first disclosed in a patent application, though its profound implications for cancer therapy were not yet fully appreciated.[1]

• 2007: The unique allosteric mechanism by which BPTES inhibits rat kidney-type glutaminase is elucidated, providing a foundational understanding of its mode of action.

• 2010: A pivotal study by Seltzer and colleagues demonstrates the potent anti-proliferative effects of BPTES in glioblastoma cells harboring mutations in isocitrate dehydrogenase 1 (IDH1), establishing a clear link between glutaminase inhibition and a specific cancer genotype.[2]

• 2012: Research efforts focus on the synthesis and structure-activity relationships (SAR) of BPTES analogs, aiming to enhance its pharmacological properties.

• 2014: The co-crystal structure of BPTES bound to GLS1 is resolved, offering a detailed molecular view of its allosteric binding at the tetramer interface, which locks the enzyme in an inactive state.[3]

• 2016: To address the challenge of BPTES's poor aqueous solubility, a nanoparticle formulation (BPTES-NPs) is engineered. This advanced delivery system demonstrates improved pharmacokinetics and superior anti-tumor efficacy in preclinical models of pancreatic cancer.[4]

• 2023: The synthesis of a carbon-11 labeled version of BPTES ([11C-carbonyl]BPTES) is achieved, enabling its use as a positron emission tomography (PET) imaging agent to non-invasively study its biodistribution and target engagement in living subjects.[5][6]

Quantitative Data Summary

The following table summarizes key quantitative parameters that define the potency and efficacy of BPTES from various preclinical studies.

Parameter	Value	Experimental System	Reference(s)
IC50	0.16 µM	Recombinant human GLS1	[7]
2.4 µM	Pancreatic Ductal Adenocarcinoma cell lines	[4][8]
~300 nM (no significant growth inhibition)	Murine hepatocellular carcinoma (mHCC 3–4) cells	[3]
In Vivo Efficacy	Prolonged median survival	LAP/MYC transgenic mouse model of hepatocellular carcinoma	[4]
Approximately 50% tumor growth inhibition	P493 human B cell lymphoma xenograft model	[3]
Significant tumor growth attenuation	Patient-derived pancreatic cancer orthotopic xenograft (using BPTES-NPs)	[4]

Signaling Pathway and Mechanism of Action

BPTES exerts its effects by targeting a central node of cancer cell metabolism: glutaminolysis. In many transformed cells, a state of "glutamine addiction" develops, where the cells become highly dependent on the catabolism of glutamine for energy and biosynthetic precursors. The initial and rate-limiting step of this pathway is the conversion of glutamine to glutamate, a reaction catalyzed by glutaminase (GLS). Glutamate is subsequently converted to the tricarboxylic acid (TCA) cycle intermediate α-ketoglutarate. By allosterically binding to and stabilizing an inactive tetrameric conformation of GLS1, BPTES effectively severs this critical metabolic lifeline, leading to reduced cancer cell proliferation and, in certain contexts, apoptosis.

Caption: The glutaminolysis pathway and the allosteric inhibition of GLS1 by BPTES.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments frequently employed in the evaluation of BPTES and its analogs.

Chemical Synthesis of BPTES

The synthesis of BPTES is a multi-step process that has been well-documented in the literature.[3][9][10]

Step 1: Synthesis of 5,5′-(Thiobis(ethane-2,1-diyl))bis(1,3,4-thiadiazol-2-amine)

• In a round-bottom flask, combine 3,3′-thiodipropanoic acid and thiosemicarbazide.

• Carefully add phosphorous oxychloride dropwise to the mixture under stirring.

• Heat the reaction mixture to 100°C for 5 hours.

• After cooling to room temperature, slowly pour the reaction mixture onto crushed ice.

• Neutralize the aqueous solution with 5M NaOH to a pH greater than 11 to precipitate the product.

• Collect the solid precipitate by vacuum filtration, wash thoroughly with deionized water and ethanol, and dry under vacuum.[3]

Step 2: Synthesis of Bis-2-(5-phenylacetamido-1,3,4-thiadiazol-2-yl)ethyl sulfide (BPTES)

• Dissolve the product from Step 1 and triethylamine in anhydrous N,N-dimethylformamide (DMF).

• Add phenylacetyl chloride dropwise to the solution while stirring at room temperature.

• Continue stirring for 12 hours.

• Quench the reaction by adding deionized water.

• Remove the DMF under reduced pressure.

• Collect the resulting precipitate by filtration, wash with deionized water, and dry to yield the final BPTES product.[3]

In Vitro Glutaminase Activity Assay

This colorimetric assay measures the enzymatic activity of GLS1 and its inhibition by BPTES.[1]

• Dispense 2 µL of BPTES dissolved in DMSO into the wells of a 96-well microplate.

• Prepare a working solution of recombinant human glutaminase in assay buffer.

• Add 100 µL of the enzyme solution to each well and mix thoroughly.

• Pre-incubate the plate at room temperature for 20 minutes to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding 50 µL of a 7 mM L-glutamine solution.

• Incubate the plate at room temperature for 90 minutes.

• Terminate the reaction and measure the amount of glutamate produced. This is typically done using a coupled enzyme reaction with glutamate dehydrogenase, where the production of NADH is monitored spectrophotometrically at 340 nm.

Caption: A typical workflow for an in vitro glutaminase activity assay.

Cell Proliferation (IC50 Determination) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common method to determine the half-maximal inhibitory concentration (IC50) of BPTES.

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of BPTES (typically ranging from nanomolar to micromolar concentrations). Include a vehicle-only control (e.g., DMSO).

• Incubate the cells for a defined period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a detergent-based buffer).

• Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each BPTES concentration relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

In Vivo Tumor Xenograft Study

This protocol provides a framework for assessing the anti-cancer efficacy of BPTES in a murine xenograft model.[3][4]

• Implant a suspension of cancer cells subcutaneously into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Monitor the mice regularly for tumor formation and growth.

• Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer BPTES or a vehicle control according to a predefined dosing schedule and route of administration (e.g., intraperitoneal injection daily).

• Measure tumor dimensions with calipers at regular intervals (e.g., twice weekly) and calculate tumor volume.

• Monitor the body weight and overall health of the mice throughout the study.

Caption: A generalized workflow for conducting an in vivo tumor xenograft study with BPTES.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Glutaminase-1 Inhibitor [11C-carbony]BPTES: Synthesis and Positron Emission Tomography Study in Mice [mdpi.com]
• 4. Targeted inhibition of tumor-specific glutaminase diminishes cell-autonomous tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. promega.com [promega.com]
• 6. resources.novusbio.com [resources.novusbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pnas.org [pnas.org]
• 9. Design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs as glutaminase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Glutaminase Inhibitor BPTES: A Technical Guide for Exploratory Studies in Living Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of cancer metabolism, the dysregulation of nutrient utilization presents a key therapeutic vulnerability. Many tumor cells exhibit a strong dependence on glutamine, an amino acid crucial for various biosynthetic pathways and for maintaining cellular redox balance. The mitochondrial enzyme glutaminase (GLS), which catalyzes the conversion of glutamine to glutamate, is a critical gateway for glutamine utilization and has emerged as a significant target in oncology. Bis-2-(5-phenylacetamido-1,3,4-thiadiazol-2-yl)ethyl sulfide (BPTES) is a potent and selective allosteric inhibitor of the kidney-type glutaminase isoform (GLS1).[1][2] This technical guide provides a comprehensive overview of exploratory studies involving BPTES in living systems, focusing on its mechanism of action, relevant signaling pathways, experimental protocols, and quantitative data.

Core Mechanism of Action

BPTES functions as a non-competitive inhibitor of GLS1 with respect to glutamine.[3] It exerts its inhibitory effect by binding to an allosteric site at the interface of the GLS1 tetramer, which stabilizes the enzyme in an inactive conformation.[3][4][5] This prevents the phosphate-induced activation and oligomerization required for enzymatic activity.[3] By blocking the conversion of glutamine to glutamate, BPTES effectively curtails the entry of glutamine-derived carbon and nitrogen into the tricarboxylic acid (TCA) cycle and other metabolic pathways essential for rapidly proliferating cells.[6][7] This disruption of glutaminolysis leads to a depletion of downstream metabolites, impairing energy production, nucleotide and amino acid synthesis, and the generation of antioxidants like glutathione, ultimately resulting in reduced cancer cell growth and proliferation.[6][8][9]

Signaling Pathways and Cellular Impact

The primary signaling pathway affected by BPTES is the glutaminolysis pathway, which is central to cancer cell metabolism. Many oncogenic signaling pathways, particularly those driven by the MYC oncogene, upregulate glutamine metabolism, making cancer cells "glutamine-addicted."[10][11] MYC is known to increase the expression of both glutamine transporters and glutaminase, rendering MYC-driven tumors particularly sensitive to GLS1 inhibition by BPTES.[7][10]

Inhibition of GLS1 by BPTES has been shown to have several downstream cellular effects:

• Cell Cycle Arrest and Apoptosis: By depriving cancer cells of essential metabolites, BPTES can induce cell cycle arrest, particularly in the S phase, by blocking DNA replication.[8] This can subsequently lead to apoptosis, or programmed cell death.[8][12][13]

• Increased Oxidative Stress: Glutamate is a precursor for the synthesis of glutathione (GSH), a major intracellular antioxidant. BPTES-mediated reduction in glutamate levels can lead to GSH depletion, resulting in an accumulation of reactive oxygen species (ROS) and increased oxidative stress, which can contribute to cell death.[9][12]

• Synergistic Effects with Other Therapies: BPTES has demonstrated synergistic anti-cancer effects when combined with other therapies. For instance, it can sensitize cancer cells to radiotherapy and chemotherapy.[11][12] It has also been shown to work in combination with other metabolic inhibitors, such as metformin, to target different metabolic vulnerabilities within a tumor.[14][15][16][17]

BPTES-Mediated Inhibition of Glutaminolysis Signaling Pathway

Caption: BPTES inhibits glutaminase (GLS1), blocking the conversion of glutamine to glutamate.

Quantitative Data from In Vitro and In Vivo Studies

The following tables summarize key quantitative data from various studies on BPTES.

Table 1: In Vitro Efficacy of BPTES

Cell Line	Cancer Type	Parameter	Value	Reference(s)
P493	Human B-cell Lymphoma	IC50	Not specified, but effective at 2-5 µM	[8]
mHCC 3-4	Mouse Hepatocellular Carcinoma	IC50	>300 nM	[8]
Multiple TNBC lines	Triple-Negative Breast Cancer	IC50	≥2 µmol/L	[18]
Pancreatic Cancer Lines	Pancreatic Ductal Adenocarcinoma	Effective Concentration	10 µM	[1]
PANC-1 spheres	Pancreatic Cancer Stem Cells	Effective Concentration	200 nM (with radiotherapy)	[12][19]
Recombinant hGAC	-	Ki	~3 µM	[3]
Kidney-type Glutaminase	-	IC50	0.16 µM	[1]

Table 2: In Vivo Efficacy of BPTES

Animal Model	Cancer Type	Treatment Regimen	Outcome	Reference(s)
LAP/MYC mice	Hepatocellular Carcinoma	12.5 mg/kg, i.p.	Prolonged survival	[8]
P493 xenograft mice	Human B-cell Lymphoma	12.5 mg/kg, i.p., every other day	~50% reduction in tumor growth	[8][9]
Patient-derived pancreatic orthotopic tumor model	Pancreatic Cancer	1.2 mg BPTES in nanoparticles, i.v.	Significantly attenuated tumor growth	[1]

Table 3: Metabolic Effects of BPTES In Vivo

Animal Model	Tissue	Effect of BPTES Treatment	Reference(s)
P493 xenograft mice	Tumor	Increased glutamine levels, Decreased glutamate levels	[8]
LAP/MYC mice	Tumor	Increased glutamine levels, Decreased glutamate levels	[8]
Patient-derived pancreatic orthotopic tumor model	Tumor	Decreased levels of purines and pyrimidine precursors	[14]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of exploratory studies. Below are summarized protocols for key experiments involving BPTES.

In Vitro Cell Viability Assay

This protocol is used to determine the effect of BPTES on cancer cell proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of approximately 5 x 10³ cells per well in complete culture medium and incubate overnight.[13]

• Compound Preparation: Prepare a stock solution of BPTES in a suitable solvent (e.g., DMSO). Create serial dilutions of BPTES in complete culture medium to achieve the desired final concentrations. Include a vehicle control (DMSO only).

• Treatment: Replace the medium in the cell plates with the medium containing the various concentrations of BPTES or vehicle control.

• Incubation: Incubate the plates for a specified period, typically 48 to 72 hours.[13]

• Viability Assessment: Measure cell viability using a suitable assay, such as the CCK-8 or MTT assay, according to the manufacturer's instructions.[13] This typically involves adding the reagent to each well, incubating for 1-4 hours, and then measuring absorbance or fluorescence with a plate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC50 value (the concentration of BPTES that inhibits cell growth by 50%).

In Vivo Xenograft Tumor Model

This protocol outlines a typical in vivo study to assess the anti-tumor efficacy of BPTES.

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 2.0 x 10⁷ P493 cells) into the flank of immunocompromised mice (e.g., SCID or nude mice).[9]

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., ~100 mm³). Measure tumor volume regularly using digital calipers.[9]

• Treatment Administration: Randomize the mice into treatment and control groups. Administer BPTES via intraperitoneal (i.p.) injection at a specified dose and schedule (e.g., 12.5 mg/kg every other day).[9] The control group receives injections of the vehicle solution.

• Outcome Measurement: Continue treatment for a defined period (e.g., 20 days) and monitor tumor growth.[9] At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis, or metabolite extraction).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the BPTES-treated and control groups to determine the anti-tumor efficacy.

Metabolite Extraction and Analysis from Tissues

This protocol is for measuring the on-target effect of BPTES by quantifying glutamine and glutamate levels in tumor or other tissues.

• Tissue Collection: Following treatment, euthanize the animal and rapidly excise the tumor or tissue of interest. Immediately freeze the tissue in liquid nitrogen to quench metabolic activity.[8]

• Metabolite Extraction: Homogenize the frozen tissue in a cold extraction solvent, typically an 80:20 methanol/water mixture.[8]

• Centrifugation: Centrifuge the homogenate at high speed to pellet proteins and other cellular debris.

• Sample Preparation: Collect the supernatant containing the metabolites and dry it, for example, under a vacuum.

• Analysis: Reconstitute the dried metabolites in a suitable solvent for analysis by techniques such as liquid chromatography-mass spectrometry (LC-MS) or nuclear magnetic resonance (NMR) spectroscopy to quantify the levels of glutamine, glutamate, and other relevant metabolites.[14][20]

Experimental Workflow for BPTES Evaluation

Caption: A typical experimental workflow for evaluating the efficacy of BPTES.

Conclusion and Future Directions

BPTES has been instrumental as a research tool in validating glutaminase as a viable therapeutic target in cancer. Exploratory studies in living systems have consistently demonstrated its ability to inhibit tumor growth, particularly in cancers with a high dependence on glutamine metabolism. While BPTES itself has limitations for clinical development due to poor solubility and bioavailability, it has paved the way for the development of next-generation GLS1 inhibitors with improved pharmacokinetic properties, such as CB-839 (Telaglenastat), which has advanced into clinical trials.[2][21][22]

Future research will likely focus on several key areas:

• Combination Therapies: Further exploration of synergistic combinations of GLS1 inhibitors with other targeted therapies, immunotherapies, and standard chemotherapies is warranted.

• Biomarker Development: Identifying predictive biomarkers to select patient populations most likely to respond to GLS1 inhibition remains a critical goal.

• Mechanisms of Resistance: Understanding the mechanisms by which cancer cells develop resistance to glutaminase inhibitors will be crucial for developing strategies to overcome it.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Metabolic Signaling Cascades Prompted by Glutaminolysis in Cancer | MDPI [mdpi.com]
• 3. portlandpress.com [portlandpress.com]
• 4. New insights into the molecular mechanisms of glutaminase C inhibitors in cancer cells using serial room temperature crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism by which a recently discovered allosteric inhibitor blocks glutamine metabolism in transformed cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glutaminase inhibition as potential cancer therapeutics: current status and future applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Targeted inhibition of tumor-specific glutaminase diminishes cell-autonomous tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. MYC Rules: Leading Glutamine Metabolism toward a Distinct Cancer Cell Phenotype [mdpi.com]
• 11. Inhibition of the MYC-regulated glutaminase metabolic axis is an effective synthetic lethal approach for treating chemoresistant cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oncotarget.com [oncotarget.com]
• 13. Glutamine deprivation plus BPTES alters etoposide- and cisplatin-induced apoptosis in triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 16. Combination therapy with BPTES nanoparticles and metformin targets the metabolic heterogeneity of pancreatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. aacrjournals.org [aacrjournals.org]
• 19. Inhibition of glutamine metabolism counteracts pancreatic cancer stem cell features and sensitizes cells to radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Metabolomics Study of BPTES Altered Metabolism in Human Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Combination therapy with BPTES nanoparticles and metformin targets the metabolic heterogeneity of pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Deep Dive into Copper-Catalyzed Click Chemistry with BTTES-Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," has revolutionized bioconjugation and drug development due to its high efficiency, specificity, and biocompatibility. Central to the success of this reaction in biological systems is the development of sophisticated ligands that stabilize the catalytic copper(I) ion, enhance reaction rates, and mitigate cytotoxicity. This technical guide provides an in-depth exploration of the principles and applications of CuAAC utilizing the advanced, water-soluble ligand BTTES (2-(4-((bis((1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl) ethyl hydrogen sulfate), often referred to as BTTES-acid due to its acidic sulfate group that imparts high water solubility.

Core Principles of Copper-Catalyzed Click Chemistry

The CuAAC reaction involves the formation of a stable 1,4-disubstituted 1,2,3-triazole linkage from an azide and a terminal alkyne.[1][2] This reaction is exceptionally slow at room temperature but is accelerated by several orders of magnitude in the presence of a copper(I) catalyst.[1] The catalytic cycle, a key aspect of this process, is initiated by the formation of a copper(I)-acetylide intermediate.

The primary challenge in applying CuAAC in biological contexts is the cytotoxicity of copper and the instability of the active Cu(I) oxidation state, which can readily oxidize to the inactive Cu(II) state.[3] This is where ligands like BTTES play a crucial role.

The Role and Advantages of the BTTES Ligand

BTTES is a third-generation tris(triazolylmethyl)amine-based ligand designed for enhanced performance in aqueous and biological environments.[4][5] Its unique structure confers several advantages over earlier ligands such as the water-insoluble TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) and the more water-soluble THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine).

Key Advantages of BTTES:

• Accelerated Reaction Kinetics: BTTES significantly enhances the rate of the CuAAC reaction, allowing for faster conjugation and the use of lower reactant concentrations.[6]

• Enhanced Biocompatibility: By effectively chelating the copper(I) ion, BTTES reduces its cytotoxicity, making it highly suitable for live-cell imaging and in vivo applications.[7]

• Improved Solubility: The presence of a sulfated tail renders BTTES highly soluble in water, which is essential for reactions in aqueous biological buffers.[4]

• Stabilization of Cu(I): The tris(triazolylmethyl)amine core of BTTES effectively stabilizes the catalytically active Cu(I) oxidation state, preventing its oxidation and disproportionation.[6] The bulky tert-butyl groups on the BTTES ligand are thought to prevent the formation of unreactive copper acetylide polymers, thus maintaining a high concentration of the active catalytic species.[4]

Quantitative Data Presentation: Ligand Performance Comparison

The efficacy of BTTES is best understood through a quantitative comparison with other commonly used CuAAC ligands. The following tables summarize key performance metrics from fluorogenic assays and bioconjugation experiments.

Ligand	% Product Formed at 30 minutes (Study 1)	% Product Formed at 30 minutes (Study 2)
BTTPS	>50%	-
BTTES	~45%	~30%
BTTAA	-	>45%
BTTP	~45%	-
THPTA	-	<15%
TBTA	<20%	<15%

Data extracted from "Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition" and "Increasing the efficacy of bioorthogonal click reactions for bioconjugation: a comparative study".[6]

Property	BTTAA	BTTES	BTTP	THPTA	TBTA
Copper Concentration Needed for Reaction Efficiency	Very Low	Low	Low	Moderate	High
Reaction Kinetics	Very High	High	High	Moderate	Very High
Biocompatibility	Very High	Very High	High	Moderate	Low
Cytotoxicity	Very Low	Very Low	Low	Moderate	High
Stability in Biological Systems	Very High	Very High	High	Moderate	Low
Water Solubility	Moderate	High	Low	High	Low
Organic Solubility	Moderate	Low	Moderate	Low	Very High

Information sourced from Vector Labs' comparative analysis of CuAAC accelerating ligands.[8]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of BTTES-catalyzed click chemistry. Below are protocols for key applications.

Protocol 1: General Bioconjugation in Aqueous Buffer

This protocol is suitable for labeling purified biomolecules such as proteins or nucleic acids.

Materials:

• Azide-functionalized biomolecule

• Alkyne-functionalized reporter molecule (e.g., biotin-alkyne, fluorescent dye-alkyne)

• BTTES ligand

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Deionized water

Stock Solutions:

• BTTES Ligand: 10-25 mM in deionized water.[4][7]

• Copper(II) Sulfate (CuSO₄): 10-100 mM in deionized water.[4][7]

• Sodium Ascorbate: 100 mM - 1 M in deionized water (prepare fresh immediately before use).[4][7]

• Azide/Alkyne Probes: 2.5-10 mM in a suitable solvent (e.g., DMSO or water).[9]

Procedure:

• In a microcentrifuge tube, combine the azide-functionalized biomolecule and the alkyne-functionalized reporter molecule in the reaction buffer.

• Prepare the BTTES/CuSO₄ premix in a separate tube. A typical ligand-to-copper ratio is 5:1 or 6:1.[7][10] For example, mix 5 µL of 25 mM BTTES with 5 µL of 10 mM CuSO₄.[4]

• Add the BTTES/CuSO₄ premix to the biomolecule/probe mixture.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final concentration of sodium ascorbate is typically 1-5 mM.[6]

• Incubate the reaction at room temperature for 1-4 hours.[7]

• (Optional) Quench the reaction by adding a chelating agent like EDTA to a final concentration of 10 mM.[4]

• Purify the conjugate using a suitable method such as dialysis, size-exclusion chromatography, or HPLC.[7]

Protocol 2: Live Cell Surface Labeling

This protocol is designed for labeling cell surface glycoproteins that have been metabolically engineered to display azide or alkyne groups.

Materials:

• Cells with metabolically incorporated azide or alkyne groups

• Fluorophore-alkyne or fluorophore-azide probe

• BTTES ligand

• Copper(II) sulfate (CuSO₄)

• Sodium Ascorbate

• Cell staining buffer (e.g., PBS with 1% BSA)

Procedure:

• Harvest and wash the cells twice with cold cell staining buffer. Resuspend the cells to a concentration of 1-5 x 10⁶ cells/mL.[4]

• Add the alkyne-fluorophore probe to the cell suspension to a final concentration of 25-100 µM.[4]

• Prepare the BTTES/CuSO₄ premix at a 6:1 molar ratio.[10] For a final copper concentration of 75 µM, the BTTES concentration should be 450 µM.[4]

• Add the BTTES/CuSO₄ premix to the cells.

• Initiate the click reaction by adding freshly prepared sodium ascorbate to a final concentration of 2.5 mM.[7][10]

• Incubate the cells at room temperature for 3-15 minutes.[7]

• Quench the reaction by washing the cells with a buffer containing a chelating agent like EDTA.

• Analyze the labeled cells using flow cytometry or fluorescence microscopy.

Mandatory Visualization

Catalytic Cycle of CuAAC with BTTES

Caption: Catalytic cycle of BTTES-assisted copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Experimental Workflow for Protein Bioconjugation

Caption: General experimental workflow for BTTES-catalyzed protein bioconjugation.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive reducing agent	Always prepare sodium ascorbate solution fresh.
Low concentration of reactants	Increase the concentration of the alkyne or azide.
Inefficient catalyst	Ensure the BTTES and CuSO₄ are premixed. Increase the copper concentration (e.g., from 50 µM to 250 µM).
Steric hindrance	If possible, redesign the molecule with a longer linker between the functional group and the main body of the molecule.
High Background/Non-specific Labeling	Reaction with free thiols (e.g., cysteine residues)	If possible, cap free thiols with a reagent like N-ethylmaleimide (NEM) prior to the click reaction.
Aggregation of biomolecules	Adjust buffer conditions (e.g., pH, salt concentration) or add a non-ionic detergent.

This troubleshooting table is adapted from BenchChem's guide on improving BTTES-mediated reactions.[11]

This technical guide provides a comprehensive overview of the principles and applications of copper-catalyzed click chemistry with the BTTES-acid ligand. By leveraging the enhanced kinetics and biocompatibility offered by BTTES, researchers can confidently apply this powerful bioconjugation technique to a wide range of biological and drug discovery applications.

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
• 3. broadpharm.com [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. Click Triazoles for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. benchchem.com [benchchem.com]
• 10. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Protocols & Analytical Methods

BTTES-Catalyzed Protein Labeling in Cell Lysate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise and efficient labeling of proteins within complex biological mixtures, such as cell lysates, is fundamental for a myriad of applications in proteomics, drug discovery, and diagnostics. The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," offers a powerful tool for bioconjugation due to its high specificity and reliability.[1] This document provides detailed application notes and protocols for protein labeling in cell lysate utilizing BTTES (2-(4-((bis((1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)ethyl hydrogen sulfate), a third-generation, water-soluble copper-chelating ligand.

BTTES significantly accelerates the CuAAC reaction rate while minimizing the copper-induced cytotoxicity often observed with earlier generation ligands.[2][3] Its sulfated structure enhances water solubility and reduces the cellular uptake of the copper catalyst, making it particularly suitable for applications in biological systems.[2][3] This protocol will focus on the labeling of proteins that have been modified to contain either an azide or an alkyne functional group, enabling their subsequent detection or capture.

Principle of BTTES-Catalyzed CuAAC

The BTTES ligand enhances the CuAAC reaction by stabilizing the catalytically active Cu(I) oxidation state.[2] The bulky tert-butyl groups on the BTTES molecule are thought to prevent the formation of inactive copper acetylide polymers, thus maintaining a high concentration of the active catalyst.[2] This results in significantly faster reaction kinetics compared to older ligands like TBTA and THPTA.[4] The overall reaction involves the formation of a stable triazole linkage between an azide-modified protein and an alkyne-containing probe (or vice-versa).

Quantitative Data Summary

The following tables summarize key quantitative parameters for successful protein labeling in cell lysate using the BTTES-catalyzed CuAAC protocol. These values are starting points and may require optimization for specific proteins and experimental setups.

Table 1: Reagent Stock and Final Concentrations

Reagent	Stock Concentration	Recommended Final Concentration	Notes
BTTES Ligand	10-20 mM in deionized water	50-300 µM	Prepare fresh or store at 4°C.[5]
Copper(II) Sulfate (CuSO₄)	10-20 mM in deionized water	10-100 µM	Store at room temperature.[5]
Sodium Ascorbate	100-300 mM in deionized water	1-5 mM	Must be prepared fresh immediately before use as it oxidizes quickly.[5]
Azide/Alkyne Probe	2.5-10 mM in DMSO or water	25-100 µM	The final concentration may range from 2 µM to 40 µM and should be optimized.[6]
Protein Lysate	1-5 mg/mL	0.5-2.5 mg/mL	Concentration depends on the abundance of the target protein.

Table 2: Reaction Conditions and Parameters

Parameter	Recommended Range	Notes
Ligand to Copper Ratio	5:1 to 10:1	A higher ratio can protect proteins from oxidative damage.[4][7]
Incubation Temperature	Room Temperature (20-25°C) or 4°C	Room temperature is generally sufficient. For sensitive proteins, incubation at 4°C overnight may be preferred.[8]
Incubation Time	30 minutes - 2 hours	Longer incubation times may improve labeling efficiency but can also increase background.[6][8]
pH	~7.0 - 7.5	The reaction is efficient over a broad pH range, but physiological pH is recommended for biological samples.[9]

Experimental Protocols

Protocol 1: Preparation of Reagents

• BTTES Ligand Stock Solution (10 mM): Dissolve the appropriate amount of BTTES in deionized water. Vortex until fully dissolved. Store at 4°C for short-term use.

• Copper(II) Sulfate (CuSO₄) Stock Solution (10 mM): Dissolve Copper(II) Sulfate pentahydrate in deionized water. Vortex until fully dissolved. Store at room temperature.

• Sodium Ascorbate Stock Solution (100 mM): Immediately before initiating the labeling reaction, dissolve sodium ascorbate in deionized water. Vortex until fully dissolved. This solution is prone to oxidation and should not be stored.[9]

• Azide/Alkyne Probe Stock Solution (5 mM): Dissolve the azide or alkyne-containing probe (e.g., a fluorescent dye or biotin) in an appropriate solvent (typically DMSO or water). Store at -20°C, protected from light.

Protocol 2: BTTES-Catalyzed Protein Labeling in Cell Lysate

This protocol describes the general procedure for labeling a protein within a cell lysate that has been modified to contain either an azide or an alkyne group.

• Sample Preparation:

  • Thaw the cell lysate containing the azide- or alkyne-modified protein on ice.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

  • In a microcentrifuge tube, dilute the protein lysate with PBS (pH 7.4) to the desired final volume and concentration (e.g., 50 µL of 1-5 mg/mL lysate).

• Reaction Assembly:

  • To the diluted protein lysate, add the azide or alkyne detection probe to the desired final concentration (e.g., from a 5 mM stock solution). Mix gently by pipetting.

  • Prepare the BTTES/CuSO₄ premix in a separate tube. For a 6:1 ligand to copper ratio, mix the appropriate volumes of the BTTES and CuSO₄ stock solutions. For example, to achieve a final concentration of 75 µM CuSO₄ and 450 µM BTTES in the final reaction volume, prepare a premix accordingly.[2]

  • Add the BTTES/CuSO₄ premix to the protein lysate mixture. Mix gently.

• Reaction Initiation and Incubation:

  • Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to its final concentration. Mix gently but thoroughly.

  • Incubate the reaction mixture at room temperature for 30 minutes to 1 hour.[6] Protect the reaction from light if using a fluorescent probe.

• Reaction Quenching (Optional):

  • The reaction can be stopped by adding EDTA to a final concentration of 10 mM to chelate the copper ions.

• Downstream Analysis:

  • The labeled protein lysate is now ready for downstream analysis, such as:

    • SDS-PAGE and In-gel Fluorescence Scanning: To visualize labeled proteins.

    • Western Blotting: Using streptavidin-HRP for biotin-labeled proteins.

    • Mass Spectrometry: For identification and quantification of labeled proteins.

    • Affinity Purification: To enrich biotin-labeled proteins using streptavidin beads.

Visualizations

Experimental Workflow

Caption: Workflow for BTTES-catalyzed protein labeling in cell lysate.

BTTES-CuAAC Catalytic Cycle

Caption: Simplified catalytic cycle of BTTES-assisted CuAAC reaction.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Inactive sodium ascorbate solution.	Always prepare sodium ascorbate solution fresh before use.
Suboptimal ligand to copper ratio.	Optimize the BTTES:CuSO₄ ratio, starting from 5:1.[4]
Insufficient incubation time or temperature.	Increase incubation time or perform the reaction at room temperature instead of 4°C.[8]
Low concentration of target protein.	Increase the amount of cell lysate used in the reaction.
High Background Signal	Non-specific binding of the probe.	Decrease the concentration of the azide/alkyne probe.[6]
Presence of reactive oxygen species (ROS) causing protein aggregation.	Increase the BTTES to copper ratio to further protect the protein.[7]
Contaminating azides or alkynes in the lysate.	Ensure thorough washing of cells before lysis if metabolic labeling was used.
Protein Precipitation	Copper-induced protein aggregation.	Ensure the BTTES ligand is pre-mixed with CuSO₄ before adding to the lysate. Increase the BTTES concentration.
High concentration of organic solvent from the probe stock.	Minimize the volume of DMSO or other organic solvent added with the probe.

References

• 1. Specific and quantitative labeling of biomolecules using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Using BTTES-Acid for In Vivo Bioconjugation in Zebrafish: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The zebrafish (Danio rerio) is a premier model organism for in vivo research, offering unparalleled advantages in developmental biology and drug discovery due to its optical transparency, rapid external development, and genetic tractability. A significant advancement in studying molecular processes within this live vertebrate is the application of bioorthogonal chemistry. This document provides detailed application notes and protocols for the use of BTTES-acid (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl) ethyl hydrogen sulfate), a highly effective and biocompatible ligand for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry," for in vivo bioconjugation in zebrafish embryos.

The BTTES ligand, when complexed with a copper(I) source, forms a catalyst that dramatically accelerates the click reaction. Crucially, it chelates the copper ion, significantly reducing its toxicity and making it suitable for use in sensitive biological systems like developing zebrafish. This enables the precise labeling and visualization of a wide array of biomolecules, including glycans, proteins, and nucleic acids, in their native environment.

Principle of the Method

The methodology is based on a two-step bioorthogonal chemical reporter strategy.

• Metabolic Labeling: A biomolecule of interest is first tagged with a small, inert chemical group (the "bioorthogonal handle"), either an azide or an alkyne. This is achieved by introducing a precursor molecule—such as a modified sugar, amino acid, or nucleoside—that is incorporated into the target biomolecule by the zebrafish's own metabolic machinery.

• In Vivo Bioconjugation (Click Chemistry): A probe molecule, typically carrying a fluorophore or another reporter tag and the complementary bioorthogonal handle, is then introduced. The BTTES-Cu(I) complex catalyzes a rapid and highly specific reaction between the azide and alkyne groups, forming a stable triazole linkage. This covalently attaches the reporter probe to the target biomolecule, allowing for its visualization and study within the living zebrafish embryo.

Data Presentation

Table 1: Recommended Reagent Concentrations for In Vivo Click Chemistry in Zebrafish Embryos

Reagent	Stock Concentration	Final Concentration in Reaction
Azide-functionalized Fluorophore (e.g., Alexa Fluor 488-azide)	2.5 mM in H₂O	100 µM
BTTES Ligand	-	300 µM
Copper (II) Sulfate (CuSO₄)	-	50 µM
Sodium Ascorbate (freshly prepared)	100 mM in H₂O	2.5 mM

This table is based on the optimized protocol for labeling fucosylated glycans in zebrafish embryos.[1]

Table 2: Performance and Toxicity Data

Parameter	Value / Observation	Reference
Reaction Time for Robust Labeling in Zebrafish	2–3 minutes	[1]
Earliest Detection of Labeled Glycans	2.5 hours post-fertilization (hpf)	[1]
Duration of Signal from a Single Precursor Dose	Up to 96 hours post-fertilization (hpf)	[1]
Biocompatibility of BTTES-Cu(I) Complex	No apparent toxicity observed in zebrafish embryos at recommended concentrations.	[1]
Toxicity of Copper Sulfate (CuSO₄) alone in Zebrafish Larvae (72 hpf)	LC₅₀ = 8.4 mg/L	[2]

Experimental Protocols

Protocol 1: Metabolic Labeling and In Vivo Bioconjugation of Fucosylated Glycans

This protocol details the labeling of fucosylated glycans using an alkynyl-fucose analog (GDP-FucAl) followed by fluorescent tagging via BTTES-Cu(I) catalyzed click chemistry.

Materials:

• GDP-5-alkynylfucose (GDP-FucAl) or other desired metabolic precursor

• Wild-type or transgenic zebrafish embryos

• E3 embryo medium

• Microinjection apparatus

• 96-well optical bottom plates

• BTTES ligand

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Azide-functionalized fluorescent probe (e.g., Alexa Fluor 488-azide)

• Bathocuproine disulfonate (BCS) (optional, for quenching)

• Confocal microscope

Procedure:

• Metabolic Labeling via Microinjection:

  • Prepare a solution of GDP-FucAl at a suitable concentration in injection buffer.

  • Microinject approximately 1 nL of the GDP-FucAl solution into the yolk of one-cell stage zebrafish embryos.

  • As a negative control, inject a separate group of embryos with the injection buffer alone.

  • Incubate the embryos in E3 medium at 28.5°C until they reach the desired developmental stage.

• Preparation of BTTES-Cu(I) Catalyst and Reaction Mix:

  • Prepare stock solutions of BTTES and CuSO₄.

  • Immediately before use, prepare the BTTES/CuSO₄ complex by mixing them in a 6:1 molar ratio.

  • In each well of a 96-well plate, prepare the click chemistry reaction mix by adding the azide-fluorophore and the BTTES/CuSO₄ complex to E3 embryo medium. Refer to Table 1 for final concentrations.

• In Vivo Click Reaction:

  • Carefully transfer the metabolically labeled embryos into the wells containing the click chemistry reaction mix.

  • Initiate the reaction by adding freshly prepared sodium ascorbate to each well (see Table 1 for final concentration).

  • Allow the reaction to proceed for 3 minutes at room temperature.

• Quenching and Washing:

  • Stop the reaction by adding a copper chelator like BCS or by diluting the reaction mix with a large volume of E3 medium.

  • Wash the embryos three times with fresh E3 medium to remove any unreacted reagents.

• Imaging:

  • Mount the washed embryos in low-melting-point agarose on a glass-bottom imaging dish.

  • Visualize the fluorescently labeled biomolecules using a confocal microscope.

Visualizations

Caption: Overview of the experimental process for in vivo labeling.

Caption: The core bioconjugation reaction mechanism.

Conclusion

The use of BTTES-acid in copper(I)-catalyzed click chemistry represents a significant enabling technology for in vivo bioconjugation in zebrafish. Its ability to facilitate rapid and specific labeling with minimal toxicity opens up new avenues for investigating complex biological processes in a live, developing organism. This powerful tool is poised to accelerate discoveries in developmental biology, drug development, and our fundamental understanding of life at the molecular level.

References

• 1. Imaging Glycans in Zebrafish Embryos by Metabolic Labeling and Bioorthogonal Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessing the disparity: comparative toxicity of Copper in zebrafish larvae exposes alarming consequences of permissible concentrations in Brazil - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: BTTES-Acid - A Novel Carboxyl-Reactive Cross-linker for Proteomics and Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chemical cross-linking mass spectrometry (XL-MS) is an increasingly powerful technique for studying protein structures, interactions, and conformations.[1][2] While amine-reactive cross-linkers are widely used, targeting other functional groups can provide complementary structural information.[3] BTTES-acid (bis(tert-butyl) 2,2'-(2,2'-(thiobis(ethane-2,1-diyl))bis(sulfanediyl))diacetate) is a novel, homobifunctional cross-linking reagent designed for the specific conjugation of acidic residues (aspartic acid and glutamic acid) in a protein or protein complex. This application note provides a detailed protocol for the use of BTTES-acid in XL-MS workflows and highlights its potential applications in proteomics and drug development.

The unique structure of BTTES-acid features two carboxyl-reactive groups separated by a spacer arm, allowing for the covalent linkage of proximal acidic residues. The presence of thioether bonds within the spacer arm potentially allows for cleavage under specific conditions, aiding in the identification of cross-linked peptides during mass spectrometry data analysis.

Principle of BTTES-Acid Cross-linking

BTTES-acid targets the carboxyl groups of aspartic and glutamic acid residues. The reaction is typically mediated by a carbodiimide, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), which activates the carboxyl groups to form a reactive O-acylisourea intermediate. This intermediate then readily reacts with the hydrazide functionalities of BTTES-acid to form a stable covalent bond. This approach provides valuable distance constraints that are orthogonal to those obtained from traditional lysine-based cross-linking.[3]

Caption: BTTES-Acid cross-linking reaction mechanism.

Experimental Protocols

I. In-Solution Cross-linking of a Purified Protein Complex

This protocol describes the cross-linking of a purified protein complex in solution using BTTES-acid.

Materials:

• Purified protein complex (e.g., 1 mg/mL in MES buffer)

• BTTES-acid stock solution (10 mM in DMSO)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) stock solution (100 mM in MES buffer, freshly prepared)

• MES Buffer (100 mM MES, 150 mM NaCl, pH 6.0)

• Quenching solution (1 M Tris-HCl, pH 8.0)

• Ammonium bicarbonate (50 mM)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic acid

• Acetonitrile

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine 50 µL of the purified protein complex (50 µg) with 5 µL of EDC stock solution. Incubate for 5 minutes at room temperature to activate the carboxyl groups.

• Cross-linking: Add 2.5 µL of BTTES-acid stock solution to the reaction mixture. The final concentration of BTTES-acid will be approximately 0.5 mM. Incubate for 2 hours at room temperature with gentle shaking.

• Quenching: Stop the reaction by adding 10 µL of quenching solution and incubate for 20 minutes at room temperature.

• Sample Preparation for Mass Spectrometry:

  • Reduction and Alkylation: Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes. Cool to room temperature and add IAA to a final concentration of 55 mM. Incubate in the dark for 20 minutes.[4]

  • Digestion: Dilute the sample 5-fold with 50 mM ammonium bicarbonate. Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.[5]

  • Acidification and Desalting: Acidify the digest with formic acid to a final concentration of 1%. Desalt the peptides using a C18 spin column according to the manufacturer's protocol.

  • LC-MS/MS Analysis: Analyze the desalted peptides by LC-MS/MS.

Table 1: Recommended Reagent Concentrations for In-Solution Cross-linking

Reagent	Stock Concentration	Final Concentration	Incubation Time	Temperature
EDC	100 mM	10 mM	5 min	Room Temp
BTTES-acid	10 mM	0.5 mM	2 hours	Room Temp
DTT	200 mM	10 mM	30 min	56°C
IAA	500 mM	55 mM	20 min	Room Temp
Trypsin	1 mg/mL	1:50 (w/w)	Overnight	37°C

II. In-Cell Cross-linking using BTTES-acid

This protocol outlines a general procedure for in-cell cross-linking to capture protein-protein interactions within a cellular context.

Materials:

• Cultured cells (e.g., HEK293)

• Phosphate-buffered saline (PBS)

• BTTES-acid stock solution (50 mM in DMSO)

• EDC stock solution (500 mM in PBS, freshly prepared)

• Lysis buffer (RIPA buffer or similar)

• Protease inhibitor cocktail

Procedure:

• Cell Preparation: Wash cultured cells three times with ice-cold PBS.

• Cross-linking: Resuspend the cell pellet in PBS containing 10 mM EDC and 1 mM BTTES-acid. Incubate for 30 minutes at room temperature.

• Quenching: Quench the reaction by adding Tris-HCl to a final concentration of 50 mM and incubate for 15 minutes.

• Cell Lysis: Pellet the cells and lyse them using a suitable lysis buffer containing a protease inhibitor cocktail.

• Protein Digestion and Analysis: Proceed with protein reduction, alkylation, and tryptic digestion as described in the in-solution protocol. The resulting peptide mixture can be analyzed by LC-MS/MS.

Table 2: Typical Parameters for In-Cell Cross-linking

Parameter	Condition
Cell Density	1 x 10^7 cells/mL
EDC Concentration	10 mM
BTTES-acid Concentration	1 mM
Incubation Time	30 minutes
Quenching Reagent	50 mM Tris-HCl

Mass Spectrometry Data Analysis

The identification of cross-linked peptides from the complex MS/MS spectra requires specialized software. Several commercial and open-source programs are available that can handle the analysis of data from cleavable and non-cleavable cross-linkers. The accurate mass of the BTTES-acid cross-linker and its fragmentation pattern must be considered during the database search.

Caption: General workflow for XL-MS data analysis.

Applications in Proteomics and Drug Development

• Mapping Protein-Protein Interaction Networks: BTTES-acid can be employed to identify both stable and transient protein-protein interactions within their native cellular environment.

• Structural Elucidation of Protein Complexes: The distance constraints obtained from BTTES-acid cross-linking can be used to generate low-resolution models of protein complexes, complementing high-resolution techniques like X-ray crystallography and cryo-EM.[6]

• Conformational Changes of Proteins: By comparing the cross-linking patterns of a protein in different functional states (e.g., with and without a ligand), conformational changes can be elucidated.

• Drug Target Validation: BTTES-acid can be used to map the binding site of a small molecule on its protein target or to identify off-target interactions.

Conclusion

BTTES-acid is a valuable addition to the chemical cross-linking toolkit, offering an alternative reactivity that targets acidic residues. Its application in proteomics and mass spectrometry can provide unique insights into protein structure and function, thereby accelerating research in structural biology and drug discovery. The protocols provided herein offer a starting point for the successful implementation of BTTES-acid in your research endeavors.

References

• 1. Chemical cross-linking with mass spectrometry: A tool for systems structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brucelab.gs.washington.edu [brucelab.gs.washington.edu]
• 3. Chemical cross-linking/mass spectrometry targeting acidic residues in proteins and protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In-solution protein digestion | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 6. The beginning of a beautiful friendship: Cross-linking/mass spectrometry and modelling of proteins and multi-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Labeling Nucleic Acids with Biotin-TEG-NHS Ester

This document provides a detailed protocol for the covalent labeling of amine-modified nucleic acids with a biotin moiety using an N-hydroxysuccinimide (NHS) ester functionalized with a triethylene glycol (TEG) spacer. This method is widely applicable for researchers in molecular biology, diagnostics, and drug development who require biotinylated nucleic acid probes for a variety of applications, including immunoassays, affinity purification, and detection systems.

Introduction

Covalent modification of nucleic acids with reporter molecules such as biotin is a fundamental technique in molecular biology.[1][2] Biotin-labeled nucleic acids can be used as probes in various hybridization techniques, including Southern and Northern blotting, in situ hybridization, and electrophoretic mobility shift assays (EMSAs).[2][3] The high affinity of biotin for streptavidin allows for sensitive detection and robust purification of target molecules.[4]

This protocol focuses on the use of a biotin derivative containing a triethylene glycol (TEG) spacer and an NHS ester reactive group. The TEG spacer, a 15-atom linker, minimizes steric hindrance between the biotin molecule and the nucleic acid, which can be beneficial for downstream applications involving streptavidin binding, especially when the oligonucleotide is attached to surfaces like nanospheres or magnetic beads.[4][5][6] The NHS ester selectively reacts with primary aliphatic amine groups introduced into the nucleic acid, forming a stable amide bond.[7][8][9]

Principle of the Reaction

The labeling strategy is based on the reaction between an amine-modified oligonucleotide and a biotin-TEG-NHS ester. The NHS ester is a reactive group that readily couples with primary amines in an aqueous environment.[9] The reaction proceeds via nucleophilic attack of the amino group on the carbonyl carbon of the NHS ester, leading to the formation of a stable amide linkage and the release of N-hydroxysuccinimide.[9] This reaction is pH-dependent, with an optimal pH range of 8.3-8.5 to ensure the primary amine is deprotonated and thus nucleophilic.[7][8]

Materials and Reagents

Nucleic Acids and Labeling Reagent

• Amine-modified oligonucleotide (DNA or RNA) with a 5', 3', or internal amino-modifier.

• Biotin-TEG-NHS Ester (dissolved in anhydrous DMSO or DMF).

Buffers and Solutions

• Conjugation Buffer: 0.1 M sodium bicarbonate buffer, pH 8.5.

• Anhydrous DMSO or DMF: For dissolving the Biotin-TEG-NHS Ester.

• Nuclease-free water.

• Purification reagents: Depending on the chosen method (e.g., ethanol, 3 M sodium acetate for precipitation; appropriate buffers for HPLC or gel electrophoresis).

Experimental Workflow

References

• 1. Methods for Labeling Nucleic Acids | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. 核酸标记和检测 [sigmaaldrich.com]
• 3. seracare.com [seracare.com]
• 4. metabion.com [metabion.com]
• 5. Biotin TEG Oligonucleotide Modification [biosyn.com]
• 6. BiotinTEG - Generi Biotech [generi-biotech.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. lumiprobe.com [lumiprobe.com]
• 9. glenresearch.com [glenresearch.com]

Application Notes and Protocols for BTTES-acid in Antibody-Drug Conjugate (ADC) Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic payload. The linker technology connecting the antibody and the payload is a critical determinant of the ADC's efficacy, stability, and therapeutic index. This document provides detailed application notes and protocols for the use of BTTES-acid (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) in the synthesis of ADCs. BTTES is a next-generation, water-soluble ligand that accelerates the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry" for bioconjugation.[1][2] Its application in ADC manufacturing enhances reaction rates, improves yields, and reduces the cytotoxicity associated with copper catalysts, offering a superior method for conjugating payloads to monoclonal antibodies.[1]

Advantages of BTTES-acid in ADC Synthesis

The use of BTTES-acid as a ligand in CuAAC-mediated ADC synthesis offers several key advantages over traditional ligands such as Tris(benzyltriazolylmethyl)amine (TBTA) and Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA):

• Accelerated Reaction Kinetics: BTTES significantly increases the rate of the CuAAC reaction, leading to shorter conjugation times and higher efficiency.[1][2]

• Enhanced Biocompatibility: The high efficiency of the BTTES-copper complex allows for a reduction in the required copper concentration, thereby minimizing the cytotoxic effects of copper on sensitive biological molecules like antibodies.[1]

• Superior Water Solubility: BTTES is highly water-soluble, simplifying the reaction setup for bioconjugation in aqueous buffers and eliminating the need for organic co-solvents that can denature the antibody.[1]

• High Yield and Purity: The accelerated and specific nature of the BTTES-catalyzed reaction leads to higher yields of the desired ADC with fewer side products, which simplifies downstream purification processes.

Data Presentation: Quantitative Comparison of CuAAC Ligands

The choice of ligand has a significant impact on the efficiency of the CuAAC reaction. The following tables summarize the comparative performance of BTTES against other common ligands.

Table 1: Comparison of Reaction Conversion Over Time with Different Ligands

Ligand	% Product Formed at 30 minutes	Key Features
BTTES	>45%	High water solubility, accelerates reaction, reduces cytotoxicity.[2]
BTTAA	>45%	Similar to BTTES, with an acetic acid group for ionization at physiological pH.[2]
THPTA	<15%	Water-soluble, commonly used but less efficient than BTTES/BTTAA.[2]
TBTA	<15%	Low water solubility, slower reaction kinetics.[2]

Reaction conditions: 50 µM Cu(I), ligand:Cu(I) ratio of 6:1. Data derived from fluorogenic assays.

Table 2: Impact of Ligand on Cell Viability in the Presence of Copper Catalyst

Ligand	Cell Proliferation Rate (Compared to control)	Cytotoxicity
BTTES	Similar to untreated cells	Very Low
BTTAA	Similar to untreated cells	Very Low
THPTA	Similar to untreated cells	Low
TBTA	Slower than untreated cells	High

Cell viability assessed by Trypan Blue assay after 4 days of culture post-reaction with 50 µM Cu(I).[2]

Experimental Protocols

Protocol 1: Synthesis of an ADC using BTTES-Catalyzed CuAAC

This protocol provides a general framework for the conjugation of an azide-functionalized drug-linker to an alkyne-functionalized antibody. Optimization of concentrations and ratios for each specific antibody and drug-linker combination is recommended.

Materials:

• Alkyne-functionalized monoclonal antibody in a suitable buffer (e.g., PBS, pH 7.4)

• Azide-functionalized drug-linker dissolved in a compatible solvent (e.g., DMSO)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• BTTES stock solution (e.g., 50 mM in water)

• Sodium ascorbate stock solution (freshly prepared, e.g., 100 mM in water)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Preparation of Reactants:

  • Prepare the alkyne-functionalized antibody at a concentration of 1-10 mg/mL in an azide-free buffer.

  • Dissolve the azide-functionalized drug-linker in DMSO to a stock concentration of 10-50 mM.

• Preparation of the Catalyst Solution:

  • In a microcentrifuge tube, combine the required volume of CuSO₄ stock solution and BTTES stock solution to achieve a final ligand-to-copper ratio of 5:1 to 10:1.

  • Vortex the mixture briefly.

• Conjugation Reaction:

  • To the antibody solution, add the azide-functionalized drug-linker to the desired final concentration (typically a molar excess).

  • Add the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.

  • Initiate the reaction by adding the BTTES/CuSO₄ catalyst solution to a final copper concentration of 50-100 µM.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing. Protect the reaction from light.

• Purification of the ADC:

  • Purify the ADC from unreacted drug-linker and catalyst components using a desalting column or size-exclusion chromatography (SEC).

  • Exchange the buffer to a formulation buffer suitable for storage (e.g., PBS).

• Characterization of the ADC:

  • Determine the drug-to-antibody ratio (DAR) using techniques such as Hydrophobic Interaction Chromatography (HIC)-HPLC or LC-MS.[3][4][5]

  • Assess the purity and aggregation of the final ADC product by Size-Exclusion Chromatography (SEC-HPLC).

  • Confirm the integrity of the conjugated antibody by SDS-PAGE.

Protocol 2: In Vitro Cytotoxicity Assessment of ADCs using MTT Assay

This protocol outlines the procedure for evaluating the potency of the synthesized ADC in killing target cancer cells.

Materials:

• Target cancer cell line (e.g., HER2-positive SK-BR-3 cells) and a negative control cell line.

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS).

• Synthesized ADC, unconjugated antibody, and free cytotoxic payload.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO).

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• ADC Treatment:

  • Prepare serial dilutions of the ADC, unconjugated antibody, and free payload in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include wells with medium only as a blank control and wells with untreated cells as a negative control.

  • Incubate the plate for 72-96 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Incubate the plate for 15 minutes at room temperature with gentle shaking.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage of cell viability against the logarithm of the ADC concentration to determine the half-maximal inhibitory concentration (IC₅₀).[6][7][8][9][10]

Mandatory Visualizations

Caption: Experimental workflow for ADC synthesis using BTTES-catalyzed CuAAC.

Caption: General mechanism of action of an antibody-drug conjugate.

Caption: Representative signaling pathway affected by an ADC payload.[11]

References

• 1. BTTES Ligand for Biocompatible CuAAC Click Chemistry [benchchem.com]
• 2. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Preparation and characterization of antibody-drug conjugates acting on HER2-positive cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of triazole AD-1 derivatives and its mechanism of mediating DNA damage of ROS in lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Live Cell Imaging Utilizing Click Chemistry

Prepared for: Researchers, scientists, and drug development professionals.

Introduction

Click chemistry has revolutionized the field of bioconjugation, providing a powerful toolkit for the selective labeling and visualization of biomolecules in their native environment. This document provides detailed protocols for two prominent click chemistry reactions utilized in live cell imaging: the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the inverse-electron-demand Diels-Alder (IEDDA) reaction between tetrazine and trans-cyclooctene (TCO).

A clarification on the terminology is warranted. The user's query specified "BTTES-acid mediated click chemistry." Our research indicates that BTTES (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) is a next-generation, water-soluble ligand for the copper(I) catalyst in CuAAC reactions. Its role is to accelerate the reaction and reduce the cytotoxicity of copper, making CuAAC more amenable to live-cell applications. It is not, however, involved in tetrazine-mediated bioorthogonal cleavage reactions.

Therefore, this document will provide two distinct protocols:

• Protocol 1: BTTES-Mediated Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Live Cell Imaging. This protocol is a direct application of the user-specified reagent, BTTES, for live-cell labeling.

• Protocol 2: Tetrazine-trans-Cyclooctene (TCO) Ligation for Live Cell Imaging. This protocol details a widely used, copper-free bioorthogonal reaction, which aligns with the potential interest in tetrazine-triggered chemistries.

Both protocols offer robust methods for the fluorescent labeling of biomolecules in living cells, each with its own set of advantages and considerations.

Protocol 1: BTTES-Mediated Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Live Cell Imaging

The CuAAC reaction is a highly efficient and specific reaction between an azide and a terminal alkyne, catalyzed by copper(I). The use of the BTTES ligand enhances the biocompatibility of this reaction by stabilizing the copper(I) catalyst and reducing its toxicity to live cells.[1]

Experimental Workflow: BTTES-Mediated CuAAC

Workflow for BTTES-mediated CuAAC live cell imaging.

Quantitative Data for BTTES-Mediated CuAAC

Parameter	Value	Cell Type / Conditions	Source
Metabolic Labeling
Ac4ManNAz Concentration	10-50 µM	HeLa, CHO, Jurkat cells	[2][3]
Ac4ManNAz Incubation Time	2-3 days	HeLa, CHO, Jurkat cells	[2][3]
L-HPG Concentration	50-100 µM	OVCAR5 cells	[4]
L-HPG Incubation Time	2 hours	OVCAR5 cells
Click Reaction
BTTES:CuSO4 Ratio	6:1	Live cells	[1]
CuSO4 Concentration	25-75 µM	CHO cells	[1]
Sodium Ascorbate	2.5 mM	Live cells	[1]
Fluorescent Probe Conc.	25-100 µM	HeLa, CHO cells	[1][2]
Incubation Time	1-15 minutes	Live cells	[1][2]
Incubation Temperature	4°C or 37°C	Live cells	[2]
Cell Viability	>75%	OVCAR5 cells	[5]

Experimental Protocol: BTTES-Mediated CuAAC

Materials:

• Azide- or alkyne-modified metabolic precursor (e.g., Ac4ManNAz for glycans, L-HPG for proteins)

• Cell line of interest and appropriate culture medium

• BTTES ligand

• Copper(II) sulfate (CuSO4)

• Sodium ascorbate

• Fluorescently labeled alkyne or azide probe (complementary to the metabolic label)

• Phosphate-buffered saline (PBS), pH 7.4

• Live-cell imaging medium

• Fluorescence microscope with appropriate filter sets

Procedure:

1. Metabolic Labeling:

a. Culture cells to the desired confluency.

b. Prepare a stock solution of the azide- or alkyne-modified metabolic precursor in a suitable solvent (e.g., DMSO or culture medium).

c. Add the metabolic precursor to the cell culture medium to the final desired concentration (e.g., 10-50 µM for Ac4ManNAz).[3]

d. Incubate the cells for a sufficient period to allow for incorporation of the metabolic label into the biomolecules of interest (e.g., 2-3 days for Ac4ManNAz).[3]

2. Preparation of BTTES-Cu(I) Catalyst Solution (prepare fresh):

a. Prepare a stock solution of BTTES in water or PBS.

b. Prepare a stock solution of CuSO4 in water.

c. In a microcentrifuge tube, mix the BTTES and CuSO4 stock solutions to achieve the desired final concentrations and a 6:1 ligand-to-copper ratio. For example, to prepare a 10X catalyst solution, mix BTTES and CuSO4 to final concentrations of 3 mM and 0.5 mM, respectively.

3. Click Reaction:

a. Gently wash the metabolically labeled cells twice with PBS.

b. Prepare the click reaction mixture in live-cell imaging medium. The final concentrations of the components should be optimized, but a typical starting point is:

• BTTES-CuSO4 complex (from the 10X stock, e.g., 50 µM CuSO4)
• Fluorescently labeled alkyne or azide probe (e.g., 25 µM)
• Freshly prepared sodium ascorbate (e.g., 2.5 mM)

c. Add the click reaction mixture to the cells.

d. Incubate the cells for 5-15 minutes at 37°C or 4°C, protected from light.[2] The reaction at 4°C can help to minimize endocytosis of the labeling reagents.[2]

4. Imaging:

a. Gently wash the cells three times with live-cell imaging medium to remove unreacted reagents.

b. Image the cells using a fluorescence microscope equipped with the appropriate filter set for the chosen fluorophore.

Protocol 2: Tetrazine-trans-Cyclooctene (TCO) Ligation for Live Cell Imaging

The inverse-electron-demand Diels-Alder (IEDDA) reaction between a tetrazine and a strained alkene, such as trans-cyclooctene (TCO), is an exceptionally fast and bioorthogonal reaction that does not require a catalyst.[6] This makes it particularly well-suited for live-cell imaging. The use of fluorogenic tetrazine probes, which exhibit a significant increase in fluorescence upon reaction with TCO, allows for "no-wash" imaging with high signal-to-background ratios.[7][8]

Experimental Workflow: Tetrazine-TCO Ligation

References

• 1. broadpharm.com [broadpharm.com]
• 2. Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Copper-catalyzed click reaction on/in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-catalyzed click reaction on/in live cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Green- to far-red-emitting fluorogenic tetrazine probes – synthetic access and no-wash protein imaging inside living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design strategies for tetrazine fluorogenic probes for bioorthogonal imaging - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for BTTES-Acid Accelerated Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Introduction

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction is a cornerstone of "click chemistry," renowned for its high efficiency, specificity, and biocompatibility.[1][2] This reaction enables the formation of a stable 1,2,3-triazole linkage between an azide and a terminal alkyne.[1][3] A critical factor in optimizing CuAAC reactions, particularly within biological systems, is the selection of a copper(I)-stabilizing ligand.[4][5] BTTES (2-(4-((bis((1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl) ethyl hydrogen sulfate) is a water-soluble ligand that significantly accelerates reaction rates while mitigating the inherent cytotoxicity of copper ions.[6][7][8] These attributes make BTTES an exceptional choice for bioconjugation applications, including the labeling of biomolecules in living cells.[1][6][8]

These application notes provide a detailed experimental setup and protocols for conducting a CuAAC reaction using the BTTES ligand, intended for researchers, scientists, and drug development professionals.

Core Concepts and Advantages of BTTES in CuAAC

The principal role of the BTTES ligand is to stabilize the catalytically active Cu(I) oxidation state, preventing its oxidation to the inactive Cu(II) state and its disproportionation.[1][9] This stabilization enhances the reaction kinetics and permits the use of lower, less toxic copper concentrations.[1][9][10]

Key advantages of employing BTTES include:

• Accelerated Reaction Rates: BTTES dramatically increases the rate of triazole formation compared to uncatalyzed or reactions with less effective ligands.[6][9]

• Enhanced Biocompatibility: By chelating the copper ion, BTTES reduces its toxicity, rendering it suitable for applications in living systems.[6][8][10]

• Improved Solubility: As a water-soluble ligand, BTTES is ideal for reactions in aqueous buffers, which are commonplace in biological experiments.[1][7][10]

Experimental Protocols

The following protocols offer a general framework for a CuAAC reaction using BTTES. Optimization may be necessary depending on the specific substrates and experimental context.

Protocol 1: General Bioconjugation in an Aqueous Buffer

This protocol is suitable for labeling purified biomolecules (e.g., proteins, nucleic acids) with reporter molecules (e.g., fluorophores, biotin).

Materials:

• Azide-functionalized molecule

• Alkyne-functionalized molecule

• BTTES ligand

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Reaction Buffer (e.g., sodium phosphate buffer, pH 7.4)

• Deionized water

Procedure:

• Prepare Stock Solutions:

  • Dissolve the azide and alkyne substrates in the reaction buffer to their desired working concentrations.

  • Prepare a 10 mM stock solution of BTTES in deionized water.[1]

  • Prepare a 100 mM stock solution of CuSO₄·5H₂O in deionized water.[1]

  • Freshly prepare a 1 M stock solution of sodium ascorbate in deionized water.[1]

• Reaction Assembly:

  • In a microcentrifuge tube, combine the azide and alkyne solutions.

  • Prepare the BTTES/CuSO₄ premix: In a separate tube, add the BTTES stock solution to the CuSO₄ stock solution. A typical ligand-to-copper ratio is between 5:1 and 6:1.[1][6] Vortex briefly.

  • Add the BTTES/CuSO₄ premix to the azide/alkyne mixture.

• Initiate the Reaction:

  • Add the freshly prepared sodium ascorbate solution to the reaction mixture to initiate the cycloaddition.

  • Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be monitored by an appropriate analytical method (e.g., LC-MS, SDS-PAGE).[1]

• Quenching and Purification (Optional):

  • The reaction can be quenched by adding a chelating agent such as EDTA.[1]

  • Purify the resulting triazole conjugate using a suitable method (e.g., dialysis, size-exclusion chromatography, HPLC).[1]

Protocol 2: Live Cell Labeling

This protocol provides a starting point for labeling azide or alkyne-functionalized biomolecules on the surface of live cells.

Materials:

• Cells displaying either azide or alkyne functional groups

• Corresponding labeling probe (alkyne or azide-functionalized)

• BTTES ligand

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Cell-compatible buffer (e.g., PBS, HBSS)

• Quenching buffer (e.g., buffer containing 1 mM bathocuproine disulfonate (BCS) or EDTA)

Procedure:

• Prepare Stock Solutions:

  • Prepare stock solutions of the BTTES ligand, CuSO₄·5H₂O, and sodium ascorbate as described in Protocol 1.

  • Dissolve the labeling probe in a cell-compatible buffer or DMSO.

• Cell Preparation:

  • Harvest the cells and wash them with a suitable buffer to remove any interfering media components.

  • Resuspend the cells at the desired density.

• Labeling Reaction:

  • To the cell suspension, add the labeling probe to the desired final concentration (e.g., 50 µM).[6]

  • Prepare the BTTES/CuSO₄ premix with a 6:1 ligand-to-copper ratio and add it to the cell suspension to a final copper concentration of 50–75 μM.[6]

  • Initiate the reaction by adding sodium ascorbate to a final concentration of 2.5 mM.[1][6]

• Incubation and Quenching:

  • Incubate the cells at room temperature for a short duration (e.g., 3-15 minutes). Reaction time should be optimized to maximize labeling and minimize toxicity.[1]

  • Quench the reaction by washing the cells with a buffer containing a chelating agent like BCS or EDTA.[1][6]

• Downstream Analysis:

  • The labeled cells can now be analyzed by methods such as flow cytometry or fluorescence microscopy.

Data Presentation

The following table summarizes typical reaction conditions for CuAAC reactions with BTTES and related ligands, derived from published literature.

Parameter	General Bioconjugation	Live Cell Labeling
Azide Substrate	1-10 mM	25-100 µM
Alkyne Substrate	1-10 mM	25-100 µM
CuSO₄ Concentration	100-500 µM	30-75 µM[6]
BTTES Ligand Concentration	500 µM - 2.5 mM	180-450 µM
Ligand:Copper Ratio	5:1	6:1[6]
Sodium Ascorbate	5-25 mM	2.5 mM[6]
Reaction Time	1-4 hours	3-15 minutes[1][6]
Temperature	Room Temperature	Room Temperature
pH	7.0-8.0	7.0-7.4

Mandatory Visualization

Caption: Step-by-step workflow for BTTES-acid CuAAC reaction setup.

Caption: The CuAAC catalytic cycle accelerated by the BTTES ligand.

References

• 1. benchchem.com [benchchem.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. broadpharm.com [broadpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. vectorlabs.com [vectorlabs.com]

Illuminating the Glycome: BTTES-Acid for Live Cell Surface Glycan Labeling

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The cell surface is adorned with a dense and complex layer of glycans, collectively known as the glycome. These intricate carbohydrate structures play pivotal roles in a myriad of biological processes, from cell-cell recognition and signaling to immune responses and pathogenesis. The ability to visualize and study glycans in their native environment on living cells is crucial for unraveling their functions and for the development of novel therapeutics. This document provides detailed application notes and protocols for the use of BTTES, a next-generation water-soluble ligand, in combination with copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry for the efficient and biocompatible labeling of glycans on live cell surfaces.

Introduction to BTTES-Mediated Glycan Labeling

Traditional methods for glycan analysis often require cell fixation or lysis, which disrupts the native context of the glycome. Metabolic glycan labeling offers a powerful alternative for studying glycans on living cells. This two-step strategy involves the metabolic incorporation of an unnatural sugar bearing a bioorthogonal chemical reporter (e.g., an azide or alkyne) into the cell's glycans. The chemical reporter is then covalently tagged with a probe (e.g., a fluorophore) through a highly specific and rapid bioorthogonal reaction.

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a widely used click chemistry reaction for this purpose. However, the cytotoxicity of copper has been a significant limitation for live-cell applications. BTTES (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) is a highly efficient and biocompatible copper(I)-chelating ligand that dramatically accelerates the CuAAC reaction while minimizing copper-induced toxicity. This allows for rapid and robust labeling of glycans on live cells with high viability.

Advantages of BTTES for Live Cell Glycan Labeling:

• Enhanced Reaction Kinetics: BTTES significantly accelerates the rate of CuAAC, enabling rapid labeling with shorter incubation times.

• Improved Biocompatibility: By effectively chelating and stabilizing the copper(I) catalyst, BTTES reduces its cytotoxicity, making it ideal for live-cell imaging and in vivo studies.

• High Water Solubility: The sulfonic acid group in BTTES ensures its high water solubility, which is essential for biological applications.

• Versatility: This method can be used to label a wide variety of glycans by employing different unnatural sugar precursors.

Experimental Workflow

The overall workflow for BTTES-mediated glycan labeling on live cell surfaces involves two main stages: metabolic labeling with an unnatural sugar and the BTTES-catalyzed click chemistry reaction with a fluorescent probe.

Figure 1. Experimental workflow for BTTES-mediated live cell glycan labeling.

Application in Studying Signaling Pathways

Cell surface glycans are key modulators of various signaling pathways, including those mediated by receptor tyrosine kinases (RTKs). For example, the sialylation status of the Epidermal Growth Factor Receptor (EGFR) can influence its dimerization and subsequent downstream signaling. BTTES-mediated labeling can be employed to visualize changes in sialylation on specific receptors and correlate them with signaling outcomes.

Figure 2. Role of sialic acid in RTK signaling.

Quantitative Data

The efficiency of BTTES-mediated glycan labeling can be quantified and compared to other copper-chelating ligands. The following tables summarize key quantitative data for live cell labeling experiments.

Table 1: Comparison of Ligands for Live Cell Surface Glycan Labeling

Ligand	Copper Concentration ([Cu])	Incubation Time	Mean Fluorescence Intensity (MFI)	Cell Viability	Reference
BTTES	75 µM	2.5 min	High	>95%
THPTA	75 µM	> 1 hour	Moderate	~90%
TBTA	Not suitable for live cells	-	-	Low

Data synthesized from referenced literature. MFI is a relative measure of labeling efficiency.

Table 2: BTTES-Cu(I) Catalyst Concentration and Labeling Efficiency

[Cu] Concentration (BTTES:Cu = 6:1)	Incubation Time	Mean Fluorescence Intensity (MFI)
25 µM	1 min	~200
50 µM	1 min	~400
75 µM	1 min	~600

Data is representative of labeling azide-modified sialic acids on LNCaP cells with an alkyne-biotin probe followed by streptavidin-Alexa Fluor 488, as measured by flow cytometry.

Table 3: Cell Viability after BTTES-Mediated Labeling

Cell Line	Treatment	Viability (24h post-labeling)
Jurkat	BTTES-Cu(I) catalyst	Proliferation similar to untreated cells
HEK 293T	BTTES-Cu(I) catalyst	Proliferation similar to untreated cells
LNCaP	BTTES-Cu(I) catalyst	>95%

Data from referenced literature.

Detailed Experimental Protocols

Protocol 1: Metabolic Labeling of Live Cells with Azide-Modified Sugars

This protocol describes the metabolic incorporation of N-azidoacetylmannosamine (ManNAz) into cell surface sialic acids.

Materials:

• Mammalian cells of choice (e.g., Jurkat, HeLa, CHO)

• Complete cell culture medium

• Peracetylated N-azidoacetylmannosamine (Ac4ManNAz)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare a stock solution of Ac4ManNAz in sterile DMSO (e.g., 50 mM).

• Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency.

• Add the Ac4ManNAz stock solution to the cell culture medium to a final concentration of 10-50 µM.

• Incubate the cells for 2-3 days under standard culture conditions (37°C, 5% CO2).

• After incubation, the cells are ready for the BTTES-catalyzed click reaction.

Protocol 2: BTTES-Catalyzed Click Chemistry for Live Cell Surface Labeling

This protocol describes the labeling of azide-modified cell surface glycans with an alkyne-functionalized fluorescent probe.

Materials:

• Metabolically labeled cells (from Protocol 1)

• BTTES ligand

• Copper(II) sulfate (CuSO4)

• Sodium ascorbate

• Alkyne-fluorophore probe (e.g., alkyne-Alexa Fluor 488)

• PBS

Procedure:

• Preparation of Stock Solutions:

  • BTTES: 50 mM in sterile water

  • CuSO4: 20 mM in sterile water

  • Sodium ascorbate: 100 mM in sterile water (prepare fresh)

  • Alkyne-fluorophore: 10 mM in DMSO

• Cell Preparation:

  • Gently wash the metabolically labeled cells twice with ice-cold PBS.

• Preparation of the BTTES-Cu(I) Catalyst Premix (prepare immediately before use):

  • In a microcentrifuge tube, combine BTTES and CuSO4 at a 6:1 molar ratio. For a final reaction volume of 1 mL and a final copper concentration of 75 µM, mix 9 µL of 50 mM BTTES with 3.75 µL of 20 mM CuSO4.

• Labeling Reaction:

  • To the washed cells, add the alkyne-fluorophore probe to a final concentration of 25-100 µM.

  • Add the BTTES-Cu(I) catalyst premix to the cells.

  • Initiate the click reaction by adding sodium ascorbate to a final concentration of 2.5 mM.

  • Incubate the cells for 1-15 minutes at room temperature, protected from light.

• Washing and Analysis:

  • Gently wash the cells three times with ice-cold PBS to remove excess reagents.

  • The labeled cells are now ready for analysis by fluorescence microscopy or flow cytometry.

Protocol 3: Cell Viability Assay

This protocol describes how to assess the cytotoxicity of the BTTES-mediated labeling procedure using a standard MTT or PrestoBlue assay.

Materials:

• Labeled and control cells

• 96-well plates

• MTT or PrestoBlue reagent

• Plate reader

Procedure:

• Seed cells in a 96-well plate and perform the metabolic labeling and BTTES-catalyzed click reaction as described above. Include untreated control cells and cells treated with the catalyst components individually.

• After the labeling and washing steps, add fresh complete culture medium to the cells.

• Incubate the cells for 24-48 hours.

• Add the MTT or PrestoBlue reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time.

• Measure the absorbance or fluorescence using a plate reader to determine cell viability.

Conclusion

The use of the BTTES ligand in copper-catalyzed click chemistry provides a robust, efficient, and biocompatible method for labeling glycans on the surface of living cells. This approach opens up new avenues for studying the dynamic nature of the glycome and its role in cellular signaling and disease. The detailed protocols and quantitative data presented here serve as a valuable resource for researchers and drug development professionals seeking to explore the fascinating world of glycobiology.

Application Notes and Protocols: BTTES-acid in Metabolic Labeling Studies

A Note on Nomenclature: The compound bis-2-(5-phenylacetamido-1,3,4-thiadiazol-2-yl)ethyl sulfide, commonly abbreviated as BPTES, is a well-characterized, selective inhibitor of kidney-type glutaminase (GLS1). The information and protocols provided herein are based on the extensive scientific literature available for BPTES. It is presumed that "BTTES-acid" is either a closely related derivative or an alternative nomenclature for BPTES, and thus the principles of its application in metabolic labeling studies would be analogous.

Introduction

Cancer cell metabolism is characterized by significant alterations to support rapid proliferation and growth.[1] One key feature is the dependence of many tumor cells on the amino acid glutamine, a phenomenon often termed "glutamine addiction".[2][3] Glutaminolysis, a metabolic pathway that begins with the conversion of glutamine to glutamate, is crucial for providing cancer cells with biosynthetic precursors for the tricarboxylic acid (TCA) cycle and the production of antioxidants.[1] The enzyme glutaminase (GLS), particularly the kidney isoform (GLS1), catalyzes this first critical step.[1][4]

BPTES is a potent and selective allosteric inhibitor of GLS1.[5][6] By binding to a site distinct from the active site, it stabilizes an inactive form of the enzyme.[3] This inhibition blocks the entry of glutamine-derived carbon into the TCA cycle, making BPTES an invaluable chemical tool for studying glutamine metabolism. In metabolic labeling studies, BPTES is used in conjunction with stable isotope-labeled nutrients (e.g., ¹³C-glutamine) to trace metabolic pathways, quantify fluxes, and understand the metabolic reprogramming that occurs in cancer and other diseases.[2] While BPTES itself has limitations such as poor aqueous solubility, its derivatives, like CB-839, have entered clinical trials, highlighting the therapeutic potential of GLS1 inhibition.[1][3]

Application Notes

Probing Cancer's Dependence on Glutamine

BPTES is instrumental in identifying and characterizing the reliance of cancer cells on glutamine metabolism. By inhibiting GLS1, BPTES treatment leads to a decrease in glutamate and downstream TCA cycle intermediates, such as α-ketoglutarate.[4][6] This disruption starves the cell of essential building blocks, leading to reduced proliferation and, in some cases, cell death.[4][7] This application is critical for stratifying tumors and identifying those most likely to respond to glutaminase-targeted therapies. Studies have shown that BPTES-induced metabolic changes can be particularly pronounced under hypoxic conditions, which are common in solid tumors.[2]

Metabolic Flux Analysis (MFA)

Metabolic flux analysis is a powerful technique used to quantify the rates (fluxes) of intracellular metabolic pathways.[8][9] When combined with stable isotope tracers, such as ¹³C-labeled glutamine or glucose, MFA provides a dynamic view of cellular metabolism.[10][11] BPTES serves as a specific perturbant in these experiments. Researchers can culture cells with an isotopic tracer in the presence and absence of BPTES to:

• Quantify the contribution of glutamine to the TCA cycle and other biosynthetic pathways.

• Uncover metabolic vulnerabilities and alternative pathways that cells use to compensate for glutaminase inhibition.

• Elucidate the specific metabolic reprogramming events driven by oncogenes like MYC, which is known to enhance glutaminase expression.[2]

Target Validation for Drug Development

Validating that a drug's effect is due to the inhibition of its intended target is a cornerstone of drug development.[12] BPTES is used to validate GLS1 as a viable anticancer target. A key experiment involves demonstrating that the anti-proliferative effects of BPTES can be reversed by introducing a BPTES-resistant mutant of GLS1 (e.g., GLS-K325A) into cancer cells.[4] If cells expressing the resistant mutant continue to grow in the presence of BPTES while parental cells do not, it provides strong evidence that the drug's effects are on-target.[4]

Quantitative Data

The following tables summarize key quantitative data related to the use of BPTES and its analogs in metabolic studies.

Table 1: Inhibitory Potency of BPTES and Related Compounds against Glutaminase (GLS1)

Compound	IC₅₀ Value	Target	Notes
BPTES	~0.16 µM	GLS1	A selective, allosteric inhibitor.[6]
CB-839 (Telaglenastat)	~30 nM	GLS1	A more potent, orally bioavailable BPTES analog currently in clinical trials.[1][3]

| UPGL00004 | ~29 nM | GAC (Glutaminase C, a splice variant of GLS1) | A BPTES analog with improved microsomal stability.[3] |

Table 2: Reported Metabolic Effects of BPTES Treatment in Cancer Cells

Metabolite/Process	Effect	Cell Context	Reference
Glutamate	Decrease	P493 Xenografts, various cell lines	[4][6]
Glutamine	Increase	P493 Xenografts	[4]
α-Ketoglutarate	Decrease	Mutant IDH1 expressing cells	[6]
Glycolytic Intermediates	Increase	Mutant IDH1 expressing cells	[6]
ATP Production	~30% Reduction (Normoxia)	EKVX NSCLC cell line	[6]

| ATP Production | ~40% Reduction (Hypoxia) | EKVX NSCLC cell line |[6] |

Experimental Protocols

Protocol 1: General Treatment of Cultured Cells with BTTES-acid/BPTES

This protocol outlines the basic procedure for treating adherent mammalian cells with BPTES to study its effects on cell metabolism and proliferation.

Materials:

• BPTES (or BTTES-acid) powder

• Dimethyl sulfoxide (DMSO), sterile

• Complete cell culture medium (e.g., DMEM with 10% FBS, L-glutamine)

• Phosphate-buffered saline (PBS), sterile

• Mammalian cells of interest

• Cell culture plates/flasks

Procedure:

• Prepare BPTES Stock Solution: a. Dissolve BPTES powder in DMSO to create a high-concentration stock solution (e.g., 10-20 mM). BPTES has poor aqueous solubility. b. Aliquot the stock solution into small volumes and store at -20°C to avoid repeated freeze-thaw cycles.

• Cell Seeding: a. Trypsinize and count cells. b. Seed the cells into appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for metabolite extraction) at a density that will ensure they are in the exponential growth phase at the time of treatment. c. Allow cells to adhere and grow overnight in a humidified incubator (37°C, 5% CO₂).

• Treatment: a. On the day of the experiment, thaw an aliquot of the BPTES stock solution. b. Prepare working concentrations of BPTES by diluting the stock solution in complete cell culture medium. For example, to achieve a final concentration of 10 µM, a 1:1000 dilution of a 10 mM stock is typically used. c. Prepare a vehicle control medium containing the same final concentration of DMSO as the highest BPTES concentration (e.g., 0.1% DMSO). d. Remove the old medium from the cells and replace it with the BPTES-containing medium or the vehicle control medium.

• Incubation: a. Return the cells to the incubator for the desired treatment period (e.g., 24, 48, or 72 hours for proliferation assays; shorter times may be used for metabolic flux studies).

• Downstream Analysis: a. After incubation, proceed with the desired downstream application, such as a cell viability assay (Protocol 2) or metabolite extraction (Protocol 3).

Protocol 2: Cell Viability Assay to Determine IC₅₀

This protocol uses a colorimetric assay (e.g., MTT) to measure cell viability and determine the half-maximal inhibitory concentration (IC₅₀) of BPTES.

Materials:

• Cells treated with a range of BPTES concentrations (from Protocol 1) in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• BPTES Treatment: Seed cells in a 96-well plate and treat with a serial dilution of BPTES (e.g., 0.01 µM to 100 µM) and a vehicle control for 48-72 hours, as described in Protocol 1.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add 100 µL of solubilization buffer to each well and mix thoroughly (e.g., on a plate shaker) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Normalize the absorbance readings of the BPTES-treated wells to the vehicle-treated control wells (representing 100% viability). b. Plot the percent viability against the log of the BPTES concentration. c. Use a non-linear regression (sigmoidal dose-response curve) to calculate the IC₅₀ value.[7]

Protocol 3: Stable Isotope Tracing with ¹³C-Glutamine and BPTES

This protocol describes a metabolic labeling experiment to trace the fate of glutamine carbons in the presence of BPTES.

Materials:

• Cells seeded in 6-well plates

• Glucose- and glutamine-free DMEM

• Dialyzed Fetal Bovine Serum (dFBS)

• [U-¹³C₅]-L-glutamine (or other desired tracer)

• BPTES stock solution and vehicle (DMSO)

• Ice-cold 0.9% NaCl solution

• Ice-cold 80% methanol solution (LC-MS grade)

• Cell scraper

Procedure:

• Prepare Labeling Medium: Prepare complete DMEM by supplementing the base medium with 10% dFBS, desired glucose concentration (e.g., 10 mM), and [U-¹³C₅]-L-glutamine (e.g., 2 mM).

• Cell Culture and Treatment: a. Seed cells in 6-well plates and allow them to adhere overnight. b. The next day, wash the cells once with PBS. c. Remove the PBS and add the prepared ¹³C-glutamine labeling medium containing either BPTES (e.g., 10 µM) or vehicle control. d. Incubate for a time course appropriate for reaching isotopic steady-state (e.g., 6-24 hours), depending on the cell type and pathways of interest.

• Metabolite Extraction: a. Place the culture plates on ice. b. Aspirate the labeling medium and quickly wash the cell monolayer twice with ice-cold 0.9% NaCl. c. Immediately add 1 mL of ice-cold 80% methanol to each well. d. Scrape the cells and transfer the cell lysate/methanol mixture to a microcentrifuge tube. e. Vortex vigorously and centrifuge at maximum speed (e.g., >15,000 x g) for 15 minutes at 4°C to pellet protein and cell debris.

• Sample Preparation for Analysis: a. Transfer the supernatant, which contains the polar metabolites, to a new tube. b. Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac). c. Resuspend the dried metabolites in a suitable solvent for LC-MS or NMR analysis.

• Data Analysis: a. Analyze the samples by LC-MS or NMR to determine the mass isotopologue distribution of TCA cycle intermediates and other glutamine-derived metabolites. b. Compare the labeling patterns between BPTES-treated and vehicle-treated cells to determine the effect of GLS1 inhibition on glutamine metabolism.

Visualizations

The following diagrams illustrate key pathways and workflows related to the application of BPTES in metabolic labeling studies.

Caption: The glutaminolysis pathway and the site of inhibition by BPTES.

Caption: Experimental workflow for metabolic flux analysis using BTTES-acid.

Caption: Logical workflow for validating GLS1 as the target of BTTES-acid.

References

• 1. Glutaminase inhibition as potential cancer therapeutics: current status and future applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Metabolomics Study of BPTES Altered Metabolism in Human Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeted inhibition of tumor-specific glutaminase diminishes cell-autonomous tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Glutaminase-1 Inhibitor [11C-carbony]BPTES: Synthesis and Positron Emission Tomography Study in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Metabolic flux analysis - Wikipedia [en.wikipedia.org]
• 9. Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes [mdpi.com]
• 10. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 13C-Based Metabolic Flux Analysis: Fundamentals and Practice | Springer Nature Experiments [experiments.springernature.com]
• 12. Validating cancer drug targets through chemical genetics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BTTES-Accelerated Fluorescent Labeling of Biomolecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent labeling is a pivotal technique in biological research and drug development, enabling the visualization and quantification of biomolecules in their native environments. A highly efficient method for achieving this is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry". The efficacy and biocompatibility of this reaction in aqueous environments are significantly enhanced by the use of specialized ligands. BTTES (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) is a next-generation, water-soluble ligand designed to accelerate the CuAAC reaction rate while minimizing copper-induced cytotoxicity.[1][2]

BTTES is not a fluorescent dye itself but a critical facilitator in the fluorescent labeling process. It complexes with the copper(I) catalyst, accelerating the formation of a stable triazole linkage between an azide-functionalized biomolecule and an alkyne-functionalized fluorescent probe (or vice versa).[1] Its high efficiency and water solubility make it an ideal choice for bioconjugation applications, from protein and cell labeling to the synthesis of complex biotherapeutics like antibody-drug conjugates (ADCs).[1]

Advantages of BTTES-Catalyzed Labeling:

• Accelerated Reaction Rates: Significantly faster kinetics compared to earlier generation ligands, leading to higher yields in shorter timeframes.[2][3]

• High Yield and Purity: The specific and accelerated nature of the reaction results in higher yields of the desired labeled biomolecule with fewer side products.[1]

• Biocompatibility: The water-solubility of BTTES and its ability to be effective at low copper concentrations reduce the cytotoxicity associated with the copper catalyst, making it suitable for live-cell imaging.[1][2][3]

• Versatility: Applicable to a wide range of biomolecules, including proteins and nucleic acids, and compatible with various azide and alkyne-functionalized fluorescent probes.

Mechanism of Action

BTTES enhances the CuAAC reaction by stabilizing the catalytically active Cu(I) oxidation state.[2] The bulky tert-butyl groups on the BTTES ligand are believed to prevent the formation of unreactive copper acetylide polymers, thus maintaining a high concentration of the active catalyst.[2] The sulfonic acid moiety confers excellent water solubility. The BTTES-Cu(I) complex efficiently brings the azide and alkyne reactants together, facilitating the cycloaddition reaction to form a stable triazole linkage.

Caption: Mechanism of BTTES-catalyzed CuAAC bioconjugation.

Data Presentation

Ligand Performance Comparison

The choice of the copper-stabilizing ligand significantly impacts the efficiency of the CuAAC reaction. BTTES and the related ligand BTTAA consistently outperform older ligands like THPTA and TBTA.

Ligand	Relative Reaction Rate	Key Features	Reference
BTTAA	Highest	Acetic acid group may provide additional coordination with Cu(I). Similar proliferation rates to untreated cells.	[3]
BTTES	High	Sulfated group for high water solubility. Promotes rapid cycloaddition in living systems. Similar proliferation rates to untreated cells.	[3][4]
THPTA	Moderate	Slower reaction kinetics compared to BTTES and BTTAA.	[3]
TBTA	Lowest	Slowest reaction kinetics. Shows higher cytotoxicity compared to other ligands.	[3]

Recommended Reagent Concentrations for Cellular Labeling

Reagent	Stock Concentration	Final Concentration
Alkyne-Fluorophore Probe	10 mM in DMSO	25-100 µM
BTTES Ligand	25 mM in deionized water	450 µM (for 75 µM CuSO₄)
Copper(II) Sulfate (CuSO₄)	10 mM in deionized water	75 µM
Sodium Ascorbate	100 mM in deionized water (fresh)	2.5 mM

Note: The optimal ligand to copper ratio is typically 6:1. Concentrations should be optimized for specific cell types and applications.[2]

Experimental Protocols

Protocol 1: General Protein Labeling

This protocol describes a general procedure for labeling a protein that has been modified to contain either an azide or an alkyne group.

Materials:

• Azide or Alkyne-modified protein

• Alkyne or Azide-functionalized fluorescent probe (e.g., Biotin-Alkyne)

• BTTES Ligand solution (25 mM in deionized water)[2]

• Copper(II) Sulfate (CuSO₄) solution (10 mM in deionized water)[2]

• Sodium Ascorbate solution (100 mM in deionized water, freshly prepared)

• Reaction Buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• DMSO (for dissolving non-aqueous soluble probes)

Procedure:

• In a microcentrifuge tube, prepare the protein solution by diluting the azide/alkyne-modified protein to a final concentration of 1-10 µM in the reaction buffer.

• Add the alkyne/azide-functionalized fluorescent probe to the protein solution. For example, add 2 µL of a 10 mM stock solution of Biotin-Alkyne to a final volume of 80 µL to achieve a final concentration of approximately 200 µM.[2]

• Prepare the catalyst premix in a separate tube: combine 5 µL of 25 mM BTTES and 5 µL of 10 mM CuSO₄. Mix gently.[2]

• Add 10 µL of the freshly prepared 100 mM Sodium Ascorbate to the protein-probe solution to reduce Cu(II) to the active Cu(I) state.

• Immediately add the 10 µL of the BTTES/CuSO₄ premix to the protein solution to initiate the reaction.[2]

• Incubate the reaction at room temperature for 1 hour.[2] Protect from light if using a light-sensitive fluorescent probe.

• Purify the labeled protein using standard methods such as dialysis, size exclusion chromatography, or spin filtration to remove excess reagents.

• Analyze the labeled protein using techniques like SDS-PAGE with in-gel fluorescence scanning or mass spectrometry to confirm labeling.

Caption: Experimental workflow for fluorescent protein labeling.

Protocol 2: Live Cell Surface Labeling

This protocol is for labeling cell surface biomolecules that have been metabolically engineered to display azide or alkyne groups.

Materials:

• Cells with azide/alkyne-modified surface biomolecules (1-5 x 10⁶ cells/mL)

• Alkyne or Azide-functionalized fluorescent probe

• BTTES Ligand solution (25 mM in deionized water)

• Copper(II) Sulfate (CuSO₄) solution (10 mM in deionized water)

• Sodium Ascorbate solution (100 mM in deionized water, freshly prepared)

• Cell Staining Buffer (e.g., PBS with 1% BSA)

Procedure:

• Cell Preparation: Harvest the cells and wash them twice with cold cell staining buffer to remove any residual media. Resuspend the cells to a concentration of 1-5 x 10⁶ cells/mL in the staining buffer.[2]

• Probe Addition: To the cell suspension, add the alkyne-fluorophore probe to a final concentration of 25-100 µM.[2]

• Catalyst and Reductant Addition:

  • Prepare the catalyst premix in a separate tube by combining BTTES and CuSO₄ in a 6:1 molar ratio (e.g., for a final CuSO₄ concentration of 75 µM, the BTTES concentration should be 450 µM).[2]

  • Add Sodium Ascorbate to the cell suspension to a final concentration of 2.5 mM.

  • Immediately add the BTTES/CuSO₄ premix to the cells.[2]

• Incubation: Incubate the cells for 5-15 minutes at room temperature.[2] It is crucial to protect the cells from light during this step.

• Washing: After incubation, wash the cells three times with cold cell staining buffer to remove unreacted labeling reagents.

• Analysis: Resuspend the final cell pellet in the appropriate buffer for analysis by flow cytometry or fluorescence microscopy.

Application in Antibody-Drug Conjugate (ADC) Development

BTTES-catalyzed CuAAC is a powerful tool for the synthesis of ADCs, where a potent cytotoxic drug (payload) is linked to a monoclonal antibody. The role of the BTTES-catalyzed conjugation is to ensure the stable and precise attachment of this payload to the antibody, facilitating its targeted delivery to cancer cells.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

troubleshooting low yield in BTTES-acid click reaction

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of BTTES-acid in inverse electron demand Diels-Alder (IEDDA) click reactions.

Troubleshooting Guide

Problem: Low or No Product Formation

Question: I am seeing very low or no yield in my BTTES-acid click reaction. What are the potential causes and how can I resolve this?

Answer:

Low or no product formation in an IEDDA reaction with BTTES-acid can stem from several factors, ranging from reagent quality to reaction conditions. Below is a systematic guide to troubleshooting this issue.

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
Poor Quality or Degraded BTTES-Acid	Verify Purity: Assess the purity of your BTTES-acid stock using techniques like NMR or mass spectrometry.Storage: BTTES-acid should be stored under inert gas, protected from light, and at a low temperature to prevent degradation.Visual Inspection: Tetrazines are typically brightly colored (pink/red). A significant color change or disappearance of color in the solid reagent may indicate decomposition.
Low Dienophile Reactivity	Choice of Dienophile: The reaction rate is highly dependent on the dienophile's ring strain and electronics.[1][2] Strained alkenes like trans-cyclooctenes (TCO) are significantly more reactive than less strained systems.[3]Increase Dienophile Concentration: Using a slight excess (1.5-3 equivalents) of the dienophile can help drive the reaction to completion, especially if it is not a highly reactive species.
Suboptimal Reaction Conditions	Solvent Choice: The choice of solvent can influence reaction rates.[1] Protic solvents like water or methanol can sometimes accelerate the reaction.[2] For hydrophobic reactants, organic co-solvents such as DMSO or DMF may be necessary to ensure solubility.pH of the Medium: While IEDDA reactions are generally tolerant of a range of pH values, the stability and solubility of your specific reactants might be pH-dependent.[4] For BTTES-acid, the carboxylic acid group's protonation state could influence its solubility and electronic properties. It is advisable to buffer the reaction in a neutral to slightly acidic pH range (pH 5-7.5).Temperature: Most IEDDA reactions with highly reactive dienophiles proceed rapidly at room temperature. If you are using a less reactive dienophile, gentle heating (e.g., 37-50°C) might be beneficial. However, be mindful of the stability of your biomolecules at higher temperatures.
Low Reagent Concentration	Increase Concentrations: The reaction rate is dependent on the concentration of both the BTTES-acid and the dienophile. If possible, increase the concentration of your reactants. For biological applications where concentrations are inherently low, using a highly reactive dienophile is crucial.
Side Reactions or Instability	Dienophile Instability: Some dienophiles, particularly strained ones, can be unstable under certain conditions (e.g., acidic or basic pH, presence of nucleophiles).[4] Ensure your dienophile is stable under the chosen reaction conditions.BTTES-Acid Instability: Tetrazines can degrade in the presence of strong nucleophiles or reducing agents. Avoid these in your reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the BTTES-acid click reaction?

The BTTES-acid click reaction is an inverse electron demand Diels-Alder (IEDDA) reaction. It is a [4+2] cycloaddition between the electron-poor 1,2,4,5-tetrazine ring of BTTES-acid (the diene) and an electron-rich dienophile, typically a strained alkene or alkyne.[5] This reaction is known for its fast kinetics and bioorthogonality, meaning it can proceed in complex biological media without interfering with native biochemical processes.[1]

Q2: How does the carboxylic acid group on BTTES-acid affect the reaction?

The carboxylic acid group is an electron-withdrawing group (EWG). Attaching EWGs to the tetrazine ring lowers its LUMO (Lowest Unoccupied Molecular Orbital) energy, which generally accelerates the IEDDA reaction rate.[1]

Q3: What are the best dienophiles to use with BTTES-acid?

The reactivity of dienophiles in IEDDA reactions is primarily governed by ring strain and the presence of electron-donating groups.[1][2] Highly strained systems are the most reactive. The general order of reactivity is: trans-cyclooctenes (TCO) > bicyclononynes (BCN) > cyclopropenes > norbornenes.[2]

Q4: What is the optimal solvent for the BTTES-acid reaction?

There is no single optimal solvent, as the choice depends on the solubility of the reactants. Aqueous buffers are often preferred for biological applications and can even accelerate the reaction.[2] For less soluble molecules, co-solvents like DMSO, DMF, or methanol can be used.

Q5: How does pH affect the reaction?

The IEDDA reaction itself is generally not highly sensitive to pH.[1] However, the stability and solubility of both the BTTES-acid and the dienophile can be pH-dependent.[4] The carboxylate group of BTTES-acid will be deprotonated at pH values above its pKa, which may affect its solubility in different solvents. It is recommended to perform the reaction in a buffered solution, typically between pH 5 and 7.5, to maintain stable conditions.

Q6: How can I monitor the progress of the reaction?

The progress of the reaction can be monitored by the disappearance of the BTTES-acid's characteristic pink/red color. More quantitative monitoring can be achieved using techniques like UV-Vis spectroscopy (following the disappearance of the tetrazine absorbance around 520-540 nm), HPLC, or LC-MS to observe the formation of the product and consumption of the starting materials.

Q7: What are common methods for purifying the product of a BTTES-acid click reaction?

Purification methods depend on the nature of the product. For small molecules, standard techniques like flash column chromatography on silica gel can be used.[5] For bioconjugates, size-based purification methods such as size-exclusion chromatography (SEC) or dialysis are common. If the product is a modified protein, affinity chromatography might be an option.[6]

Quantitative Data

Table 1: Relative Reactivity of Dienophiles with Tetrazines

This table provides a general comparison of second-order rate constants for the reaction of a common tetrazine (3,6-di(2-pyridyl)-s-tetrazine) with various dienophiles to illustrate the impact of dienophile structure on reaction speed. Rates with BTTES-acid are expected to follow similar trends.

Dienophile	Second-Order Rate Constant (k₂) in MeOH/water	Reference
trans-Cyclooctene (TCO)	~2000 M⁻¹s⁻¹	[7]
Strained trans-Cyclooctene derivative	Up to 160 times faster than parent TCO	[8]
Norbornene	Significantly lower than TCO	[3]

Table 2: Recommended Starting Conditions for BTTES-Acid Click Reaction

Parameter	Recommended Value	Notes
Reactant Concentration	10 µM - 10 mM	Dependent on application; higher concentrations lead to faster rates.
Stoichiometry (BTTES-acid:Dienophile)	1:1 to 1:3	A slight excess of the more readily available or less precious component can be used.
Solvent	PBS, Water, MeOH, or aqueous mixtures with DMSO/DMF	Chosen based on the solubility of the reactants.
pH	5.0 - 7.5	Buffered solution is recommended to maintain stable conditions.
Temperature	20°C - 37°C	Room temperature is usually sufficient for reactive dienophiles.
Reaction Time	5 minutes - 24 hours	Highly dependent on reactant concentration and dienophile reactivity.

Experimental Protocols

General Protocol for BTTES-Acid Click Reaction

• Reagent Preparation:

  • Prepare a stock solution of BTTES-acid in a suitable solvent (e.g., DMSO, DMF, or water if soluble).

  • Prepare a stock solution of the dienophile in a compatible solvent.

• Reaction Setup:

  • In a reaction vessel, add the dienophile solution to your reaction buffer (e.g., PBS at pH 7.4).

  • Initiate the reaction by adding the BTTES-acid stock solution to the vessel. The final concentration of organic solvent should typically be kept low (<5%) for biological applications.

• Reaction Monitoring:

  • Stir the reaction at the desired temperature (e.g., room temperature).

  • Monitor the reaction progress by observing the disappearance of the pink/red color of the tetrazine.

  • For quantitative analysis, take aliquots at different time points and analyze by LC-MS or HPLC.

• Work-up and Purification:

  • Once the reaction is complete, quench any unreacted BTTES-acid if necessary (e.g., by adding an excess of a highly reactive dienophile like TCO).

  • Purify the product using an appropriate method based on its properties (e.g., column chromatography, SEC, or dialysis).

Protocol for Small-Scale Reaction Optimization

To find the optimal conditions for a new system, it is advisable to perform a series of small-scale reactions varying one parameter at a time.

• Parameter Screening:

  • Solvent: Set up parallel reactions in different solvent systems (e.g., PBS, PBS with 5% DMSO, water/methanol mixture).

  • pH: Perform the reaction in buffers of different pH values (e.g., pH 5.0, 6.5, 7.5).

  • Stoichiometry: Vary the ratio of BTTES-acid to dienophile (e.g., 1:1, 1:1.5, 1:2).

• Analysis:

  • Allow the reactions to proceed for a fixed amount of time.

  • Analyze the yield in each reaction by LC-MS or HPLC to determine the most favorable conditions.

Visualizations

References

• 1. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 2. Application of the Inverse-Electron-Demand Diels-Alder Reaction for Metabolic Glycoengineering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. trans-Cyclooctene — a stable, voracious dienophile for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. med.upenn.edu [med.upenn.edu]
• 7. Design and Synthesis of Highly Reactive Dienophiles for the Tetrazine-trans-Cyclooctene Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Technical Support Center: Optimizing BTTES-Acid to Copper Ratio for Cell Viability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs for optimizing the BTTES-acid to copper ratio in cell viability experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of copper-induced cytotoxicity?

A1: Copper-induced cell death, termed cuproptosis, is a regulated process distinct from other forms of cell death like apoptosis.[1][2] It occurs when excess intracellular copper accumulates, leading to the aggregation of mitochondrial enzymes in the tricarboxylic acid (TCA) cycle.[1][2][3] This aggregation causes proteotoxic stress and ultimately, cell death.[2][3] Additionally, copper's redox activity can generate reactive oxygen species (ROS), which damage lipids, proteins, and DNA, contributing to cytotoxicity.[4][5]

Q2: How does BTTES-acid mitigate copper toxicity?

A2: BTTES (Bathocuproinedisulfonic acid) is a water-soluble copper chelator. It selectively binds to copper ions, forming a stable complex.[6] This sequestration prevents copper from participating in the harmful redox reactions that generate ROS and induce cuproptosis.[4] By chelating copper, BTTES-acid can reduce its intracellular concentration and bioavailability, thereby protecting cells from its cytotoxic effects.

Q3: What is a recommended starting BTTES-acid to copper molar ratio to minimize cytotoxicity?

A3: For applications where the goal is to minimize copper-induced cell death, such as in bioorthogonal chemistry (click chemistry), a BTTES to copper(I) molar ratio of 5:1 or 6:1 is often recommended.[7] This excess of the chelator helps to ensure that the majority of the copper ions are complexed, reducing their potential for off-target effects and cytotoxicity.[7] However, the optimal ratio for your specific experiment may vary depending on the cell type, copper concentration, and experimental goals.

Q4: Can the presence of serum in the culture media affect my results?

A4: Yes, serum contains proteins like albumin and amino acids such as histidine that can bind to copper.[8] This can reduce the effective concentration of free copper available to interact with cells or the BTTES-acid. When developing your experimental protocol, it is important to consider that the presence of serum may necessitate different optimal BTTES-acid to copper ratios compared to serum-free conditions.

Q5: How does the oxidation state of copper (Cu(I) vs. Cu(II)) impact the experiment?

A5: In cell culture media, copper can exist in both the oxidized cupric (Cu(II)) and reduced cuprous (Cu(I)) states. While Cu(II) is often the form added to media (e.g., as copper(II) sulfate), it can be reduced to the more reactive Cu(I) by cellular components or reducing agents in the media.[6] BTTES is effective at chelating copper, and its use is particularly important in protocols that intentionally generate Cu(I) for catalytic reactions, to prevent unwanted cytotoxicity.

Troubleshooting Guides

Issue 1: High Cell Death Even with BTTES-Acid

• Possible Cause: Incorrect BTTES-acid to copper ratio.

  • Solution: Ensure you are using a sufficient excess of BTTES-acid. A 5:1 or 6:1 molar ratio of BTTES-acid to copper is a good starting point to minimize toxicity.[7] You may need to perform a titration experiment to determine the optimal ratio for your specific cell line and copper concentration.

• Possible Cause: Instability or degradation of BTTES-acid stock solution.

  • Solution: Prepare fresh stock solutions of BTTES-acid. Store stock solutions as recommended by the manufacturer, typically protected from light and at an appropriate temperature.

• Possible Cause: Cell line is particularly sensitive to copper.

  • Solution: Lower the overall concentration of both copper and BTTES-acid, while maintaining the optimal chelator-to-metal ratio.

• Possible Cause: Prolonged incubation time.

  • Solution: Reduce the duration of exposure of the cells to the copper/BTTES-acid solution.

Issue 2: Inconsistent or Irreproducible Results

• Possible Cause: Precipitation of BTTES-copper complex or other media components.

  • Solution: Visually inspect the media for any precipitate after adding the BTTES-acid and copper. Ensure that the final concentrations are within the solubility limits in your specific cell culture medium. The formation of complexes can sometimes lead to precipitation, especially at high concentrations.

• Possible Cause: Variability in stock solution preparation.

  • Solution: Use precise weighing and dilution techniques to prepare your stock solutions. Calibrate your pipettes regularly.

• Possible Cause: Interaction with other media components.

  • Solution: Be aware that components in the media, such as certain amino acids or vitamins, can interact with copper ions. Using a chemically defined, serum-free medium can help to reduce variability. If using serum, be aware that lot-to-lot variability in serum composition can affect results.

Issue 3: Unexpected Experimental Artifacts with Readouts

• Possible Cause: Interference of copper with viability assays.

  • Solution: Some studies have shown that copper ions can interfere with the MTT assay, a common method for assessing cell viability.[9] If you suspect this is occurring, consider using an alternative viability assay such as the Neutral Red assay, which has been shown to have less interference from copper compounds.[9]

• Possible Cause: BTTES-acid or the BTTES-copper complex interferes with fluorescent probes.

  • Solution: Run appropriate controls, including media with BTTES-acid and copper but without cells, to check for any background fluorescence or quenching effects on your fluorescent dyes used for assays like ROS detection or apoptosis.

Data Presentation

The following tables provide illustrative data on the effect of varying BTTES-acid to copper molar ratios on the viability of a representative cancer cell line and a non-cancerous cell line.

Table 1: Effect of BTTES-Acid to Copper Ratio on Cancer Cell Viability (e.g., HT-29 Colon Cancer Cells)

Copper (Cu²⁺) Concentration (µM)	BTTES-Acid Concentration (µM)	Molar Ratio (BTTES:Cu)	Cell Viability (%) after 24h
50	0	0:1	35%
50	25	0.5:1	50%
50	50	1:1	75%
50	100	2:1	90%
50	250	5:1	98%
50	500	10:1	99%

Table 2: Effect of BTTES-Acid to Copper Ratio on Non-Cancerous Cell Viability (e.g., HEK293 Embryonic Kidney Cells)

Copper (Cu²⁺) Concentration (µM)	BTTES-Acid Concentration (µM)	Molar Ratio (BTTES:Cu)	Cell Viability (%) after 24h
50	0	0:1	20%
50	25	0.5:1	40%
50	50	1:1	65%
50	100	2:1	85%
50	250	5:1	95%
50	500	10:1	97%

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is a standard colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability.[4]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000 to 10,000 cells per well and incubate for 24 hours to allow for attachment.[4]

• Treatment: Prepare fresh solutions of copper (e.g., from a CuSO₄ stock) and BTTES-acid in cell culture medium at the desired molar ratios. Remove the old medium from the cells and add the treatment solutions. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[4]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the absorbance of untreated control cells.[4]

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) to detect intracellular ROS.[4]

• Cell Treatment: Treat cells with the copper and/or BTTES-acid solutions as described in the cell viability protocol.

• Probe Loading: Wash the cells with PBS and then incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C.[4]

• Washing: Wash the cells twice with PBS to remove any excess probe.[4]

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader, flow cytometer, or fluorescence microscope. An increase in fluorescence indicates an increase in intracellular ROS levels.

Visualizations

Caption: Mechanism of copper cytotoxicity and its inhibition by BTTES.

Caption: Experimental workflow for optimizing the BTTES to copper ratio.

References

• 1. Frontiers | Copper in cancer: from limiting nutrient to therapeutic target [frontiersin.org]
• 2. physiology.elte.hu [physiology.elte.hu]
• 3. Interaction of copper (II) complexes by bovine serum albumin: spectroscopic and calorimetric insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Copper in cancer: friend or foe? Metabolism, dysregulation, and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The State of Copper in Human Serum: Evidence for an Amino Acid-bound Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing BTTES-Acid Labeling Protocols to Reduce Background Signal

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize background signal and enhance the quality of your BTTES-acid labeling experiments.

High background signal can obscure specific signals, leading to inaccurate data and interpretation. The primary cause of high background is often non-specific binding of the fluorescent probe. This guide will walk you through systematic steps to identify and address the sources of background noise in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is BTTES-acid and what is its role in my labeling experiment?

A1: BTTES-acid (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) is not a fluorescent probe itself. It is a water-soluble ligand used to facilitate a type of reaction called copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry." In your labeling experiment, BTTES-acid acts as a catalyst to covalently attach a fluorescent probe (containing either an azide or an alkyne functional group) to your target molecule of interest. Therefore, the background signal you are observing is likely due to the fluorescent probe, not the BTTES-acid.

Q2: What are the most common causes of high background signal in fluorescence labeling experiments?

A2: The most frequent culprits for high background are:

• Non-specific binding of the fluorescent probe: The probe may adhere to surfaces or cellular components other than your target.[1][2]

• Excess probe concentration: Using too much fluorescent probe can lead to increased non-specific binding.[3]

• Inadequate washing: Insufficient washing steps fail to remove all unbound probe.

• Autofluorescence: Biological samples can have endogenous molecules that fluoresce at the same wavelength as your probe.[1]

• Contaminated reagents: Buffers and other solutions may be contaminated with fluorescent particles.[1]

Q3: How can I determine the source of the high background in my experiment?

A3: A systematic approach with proper controls is key.[1]

• Unstained Control: Image a sample that has gone through all the experimental steps except for the addition of the fluorescent probe. This will reveal the level of autofluorescence in your sample.[1]

• No-Primary-Antibody Control (for antibody-based labeling): If you are using an antibody to deliver one part of the click chemistry reaction, a control without the primary antibody can help determine if the secondary antibody or the fluorescent probe is binding non-specifically.

• Probe-Only Control: Incubate your sample with only the fluorescent probe (and the click chemistry reagents if applicable) to assess its intrinsic non-specific binding.

Troubleshooting Guides

Guide 1: Optimizing Your Labeling Protocol

High background often stems from a suboptimal labeling protocol. The following steps can help you refine your procedure for a better signal-to-noise ratio.

• Probe Concentration Titration: The optimal concentration of your fluorescent probe is a critical parameter.

  • Prepare a dilution series of your fluorescent probe (e.g., 0.1 µM, 0.5 µM, 1 µM, 5 µM, 10 µM).

  • Perform the labeling experiment with each concentration while keeping all other parameters constant.

  • Image the samples using identical settings.

  • Select the lowest concentration that provides a strong specific signal with the lowest background.[3]

• Incubation Time and Temperature:

  • Reduce the incubation time with the fluorescent probe. Shorter incubation can minimize non-specific binding.

  • Perform the incubation at a lower temperature (e.g., 4°C instead of room temperature) to decrease the rate of non-specific interactions.

• Washing Steps:

  • Increase the number and duration of washing steps after probe incubation.[2]

  • Use a larger volume of wash buffer to ensure complete removal of unbound probe.

  • Incorporate a mild, non-ionic detergent like Tween-20 (0.05% - 0.1%) in your wash buffer to help disrupt non-specific hydrophobic interactions.[4]

The following diagram illustrates a logical workflow for troubleshooting high background signals.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. biotium.com [biotium.com]
• 4. What are the possible causes and solutions for background issues (high, uneven, or speckled)? | AAT Bioquest [aatbio.com]

common mistakes to avoid in BTTES-acid experimental setup

Welcome to the technical support center for BPTES (Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide), a potent and selective allosteric inhibitor of glutaminase 1 (GLS1). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) encountered during experimental setups with BPTES.

I. General Compound Handling & Preparation

This section addresses common issues related to the physical and chemical properties of BPTES.

Q1: What is BPTES and what is its primary mechanism of action?

A1: BPTES is a selective, allosteric inhibitor of kidney-type glutaminase (GLS1), a key enzyme in the metabolic pathway of glutaminolysis.[1] It does not bind to the active site but rather to the dimer-dimer interface of the GLS1 tetramer, locking it in an inactive conformation.[1][2] This prevents the conversion of glutamine to glutamate, thereby disrupting cancer cell metabolism and proliferation.[1]

Q2: I'm having trouble dissolving BPTES. What are the recommended solvents and concentrations?

A2: BPTES is known for its poor aqueous solubility.[3][4] For in vitro experiments, it is recommended to first prepare a stock solution in an organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[5] The solubility in DMSO is approximately 20-25 mg/mL and in DMF is around 10 mg/mL.[5][6] For cell-based assays, this stock solution can then be further diluted in the aqueous culture medium. It is crucial to note that storing aqueous solutions of BPTES for more than a day is not recommended.[5] For in vivo studies, specialized formulations like nanoparticle encapsulation have been used to overcome solubility issues.[3]

Q3: How should I store BPTES and its stock solutions?

A3: BPTES powder should be stored at -20°C for long-term stability (up to 3 years).[6] Stock solutions in DMSO can be stored at -80°C for up to one year or at -20°C for up to six months.[6] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.[7]

II. In Vitro Enzyme Assays

This section focuses on troubleshooting common problems encountered during glutaminase activity assays using BPTES.

Q4: My glutaminase inhibition assay is showing high background signal. What are the possible causes and solutions?

A4: High background signal in a glutaminase assay can be due to several factors:

• Reagent Contamination: Ensure all buffers and reagents are freshly prepared and sterile to prevent microbial contamination, which can interfere with the assay.[8]

• Glutamate Contamination: Use high-purity reagents, as glutamate contamination in components like coupling enzymes (e.g., glutamate dehydrogenase) can lead to a high background.[8]

• Autofluorescence of Test Compounds: If using a fluorescence-based assay, run a control with BPTES and all assay components except the enzyme to measure and subtract the compound's intrinsic fluorescence.[8]

Q5: The IC50 value of BPTES in my assay is different from reported values. What could be the reason?

A5: Discrepancies in IC50 values can arise from several experimental variables:

• Enzyme Concentration: The concentration of GLS1 used in the assay can influence the apparent IC50. Ensure consistent enzyme concentrations across experiments.

• Substrate Concentration: The concentration of glutamine can affect the inhibitor's potency. It's important to keep the glutamine concentration constant and ideally close to its Km value.

• Incubation Time: BPTES can be a time-dependent inhibitor.[3] A pre-incubation step of BPTES with the enzyme before adding the substrate might be necessary to achieve maximal inhibition.[8]

• Assay Buffer Composition: The pH and composition of the assay buffer can impact enzyme activity and inhibitor binding. Verify the pH and ensure buffer components are compatible with the assay.[8]

Quantitative Data Summary: Reported IC50 Values for BPTES

Cell Line	Cancer Type	Assay Type	IC50 (µM)
Human Kidney Cells	-	Enzyme Activity	0.18
Microglia	-	Glutamate Efflux	0.08 - 0.12
Aspc-1	Pancreatic Cancer	Growth Inhibition (72h)	10.2
P493	B-cell Lymphoma	Cell Viability	~3.3

Data sourced from Selleck Chemicals and other research articles.[1][7]

III. Cell-Based Assays

This section provides guidance on troubleshooting experiments involving BPTES in a cellular context.

Q6: I am not observing a significant effect of BPTES on my cancer cell line. What should I check?

A6: Several factors can contribute to a lack of response to BPTES in cell culture:

• Cell Line Dependence: Not all cancer cell lines are equally dependent on glutaminolysis. Cells that are less "glutamine-addicted" will be less sensitive to GLS1 inhibition. It's important to use cell lines known to be sensitive to BPTES or to characterize the metabolic profile of your cell line.

• Drug Concentration and Exposure Time: Ensure that the concentration of BPTES used is appropriate for the cell line and that the exposure time is sufficient to observe an effect. A dose-response and time-course experiment is recommended.

• Off-Target Effects vs. On-Target Effects: To confirm that the observed effects are due to GLS1 inhibition, consider performing rescue experiments by supplementing the media with downstream metabolites like glutamate or α-ketoglutarate.[3] Overexpression of a BPTES-resistant GLS1 mutant can also serve as a control.[1]

• Cell Culture Conditions: Factors like cell density and the composition of the culture medium can influence cellular metabolism and the response to BPTES. Maintain consistent cell culture practices.

Q7: How can I confirm that BPTES is inhibiting glutaminase activity within the cells?

A7: To verify the on-target effect of BPTES in your cell-based experiments, you can measure the following:

• Intracellular Glutamine and Glutamate Levels: Inhibition of GLS1 should lead to an accumulation of intracellular glutamine and a decrease in intracellular glutamate.[1] These metabolites can be measured using techniques like mass spectrometry.

• Oxygen Consumption Rate (OCR): As glutamine is a major fuel for the TCA cycle in many cancer cells, inhibiting its metabolism with BPTES can lead to a decrease in OCR, which can be measured using a Seahorse XF Analyzer.

• Cell Proliferation and Viability Assays: Assess the impact of BPTES on cell growth using assays like BrdU incorporation to measure DNA replication or MTS/CellTiter-Glo assays for cell viability.[1]

IV. Experimental Protocols & Visualizations

Detailed Methodologies

Glutaminase Activity Assay Protocol (Coupled Enzyme Assay)

• Prepare Reagents:

  • Assay Buffer: e.g., 50 mM Tris-HCl, pH 8.5.

  • Glutaminase (GLS1) solution in assay buffer.

  • BPTES stock solution in DMSO and serial dilutions.

  • Glutamine solution (substrate).

  • Coupling enzyme mix: Glutamate dehydrogenase (GDH) and NAD+ in assay buffer.

• Assay Procedure:

  • Add BPTES dilutions or DMSO (vehicle control) to a 96-well plate.

  • Add the GLS1 solution to each well and pre-incubate for a specified time (e.g., 20 minutes) at room temperature to allow for inhibitor binding.[7]

  • Initiate the reaction by adding the glutamine solution.

  • Incubate for a defined period (e.g., 60-90 minutes) at room temperature.[7]

  • Stop the reaction and add the coupling enzyme mix.

  • Incubate for a further period (e.g., 20 minutes) to allow for the conversion of glutamate to α-ketoglutarate and the reduction of NAD+ to NADH.[7]

  • Measure the absorbance at 340 nm to quantify the amount of NADH produced, which is proportional to the glutaminase activity.

Cell Viability Assay Protocol (MTS Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of BPTES or DMSO (vehicle control) and incubate for the desired duration (e.g., 72 hours).

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Absorbance Reading: Measure the absorbance at 490 nm using a plate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Signaling Pathway and Workflow Diagrams

Caption: The glutaminolysis pathway and the inhibitory action of BPTES on GLS1.

Caption: A typical experimental workflow for evaluating the effect of BPTES on cancer cells.

References

• 1. Targeted inhibition of tumor-specific glutaminase diminishes cell-autonomous tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. The Glutaminase-1 Inhibitor [11C-carbony]BPTES: Synthesis and Positron Emission Tomography Study in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Improving BTTES/BTTAA-Mediated Reaction Kinetics for Faster Conjugation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide expert guidance on optimizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions using the accelerating ligands BTTES and BTTAA for faster and more efficient bioconjugation. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your work.

Frequently Asked Questions (FAQs)

Q1: What are BTTES and BTTAA, and why are they recommended for faster conjugation?

A1: BTTES (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) and its analog BTTAA (2-(4-((bis((1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid) are next-generation, water-soluble ligands for CuAAC, a cornerstone of "click chemistry".[1][2] They are highly recommended for their ability to dramatically accelerate reaction rates compared to older ligands like TBTA and THPTA.[2][3] This acceleration is crucial for applications requiring rapid conjugation, such as live-cell imaging and high-throughput screening.[3] Additionally, they enhance the biocompatibility of the reaction by stabilizing the Cu(I) catalyst, reducing its cytotoxicity, and allowing for lower copper concentrations.[1][3]

Q2: What is the difference between BTTES and BTTAA? Which one should I choose?

A2: The primary difference lies in their solubilizing group: BTTES has a sulfonate group, while BTTAA possesses an acetate group.[2] At physiological pH, the acetic acid of BTTAA ionizes to acetate.[2] Both ligands offer significantly faster kinetics than older ligands. Comparative studies have shown that BTTAA may exhibit slightly faster kinetics than BTTES in some systems.[3] The choice between them may depend on the specific application and empirical testing, but both are excellent choices for accelerating CuAAC reactions.

Q3: How do pH and temperature affect the reaction kinetics of BTTES/BTTAA-mediated CuAAC?

A3: While CuAAC reactions are known to be robust over a wide pH range (typically 4-12), the optimal pH for BTTES/BTTAA-mediated reactions is generally recommended to be around 7.0-7.5, using buffers like PBS or HEPES.[4][5] Tris buffers should be avoided as they can chelate copper and slow down the reaction.[1] Regarding temperature, increasing the temperature generally increases the reaction rate.[6] However, for sensitive biomolecules like antibodies, reactions are often performed at room temperature or even 4°C overnight to prevent denaturation.[7] For challenging conjugations, modestly increasing the temperature can sometimes improve yields by exposing sterically hindered reaction sites.[7] Specific quantitative data on the effect of pH and temperature on the rate constants for BTTES/BTTAA are not extensively published, so empirical optimization for your specific system is highly recommended.

Q4: What are the most common reasons for low or no product yield in a BTTES/BTTAA-mediated CuAAC reaction?

A4: Several factors can contribute to low yields:

• Inactive Catalyst: The active catalyst is Cu(I), which is prone to oxidation to the inactive Cu(II) state. This can be caused by dissolved oxygen in the reaction mixture or an insufficient amount of reducing agent (e.g., sodium ascorbate).

• Poor Reagent Quality: Degradation of azide or alkyne starting materials, or impurities in solvents can inhibit the reaction.

• Sub-optimal Reaction Conditions: Incorrect concentrations of reactants, ligand, or copper, as well as an inappropriate buffer, can all lead to poor outcomes.

• Steric Hindrance: The azide or alkyne functional groups on your biomolecules may be in a sterically hindered location, preventing efficient reaction.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Symptom	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive reducing agent (sodium ascorbate).	Always prepare the sodium ascorbate solution fresh before each experiment.
Low concentration of azide or alkykyne reactants.	Increase the concentration of the limiting reactant.
Inefficient catalyst formation.	Ensure that the BTTES/BTTAA ligand and CuSO₄ are premixed for a few minutes to allow for complex formation before adding to the reaction mixture.
Steric hindrance around the reactive groups.	If possible, redesign your molecule with a longer linker between the functional group and the main body of the molecule. Consider gentle heating to potentially expose the reactive site.[7]
Oxygen interference.	While not always necessary, degassing the reaction mixture and performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can improve yields.
High Background/Non-specific Labeling	Reaction with free thiols (e.g., cysteine residues).	If your protein has reactive thiols, consider capping them with a reagent like N-ethylmaleimide (NEM) before the click reaction.
Aggregation of biomolecules.	Adjust buffer conditions such as pH or salt concentration. The addition of a non-ionic detergent might also help.
Degradation of Biomolecule	Copper-mediated degradation.	Minimize the reaction time and use the lowest effective copper concentration. Ensure a sufficient excess of the BTTES/BTTAA ligand to chelate the copper.
High reaction temperature.	For sensitive biomolecules, perform the reaction at a lower temperature (e.g., 4°C) for a longer duration.[7]

Data Presentation

Comparative Reaction Kinetics of Different Ligands

The following table summarizes the comparative performance of BTTES and its analogs against older generation ligands in CuAAC reactions. The data is based on fluorogenic assays measuring the percent product formation at a 30-minute time point.

Ligand	% Product Formed at 30 minutes	Reference
BTTPS	>50%	[3]
BTTAA	>45%	[2][3]
BTTES	~30-45%	[3]
THPTA	<15%	[2][3]
TBTA	<15-20%	[2][3]

Note: BTTPS is another sulfated analog of BTTES.

Experimental Protocols

Protocol 1: General Protein Labeling with a Fluorescent Dye

This protocol provides a general framework for labeling an alkyne-modified protein with an azide-containing fluorescent dye using BTTES.

Materials:

• Alkyne-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4)

• Azide-functionalized fluorescent dye

• BTTES stock solution (e.g., 50 mM in water)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• Sodium ascorbate stock solution (freshly prepared, e.g., 100 mM in water)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Preparation of Reactants:

  • Prepare the alkyne-functionalized protein at a concentration of 1-10 mg/mL in an azide-free buffer.

  • Dissolve the azide-functionalized dye in DMSO to a stock concentration of 10-50 mM.

• Catalyst Premix Preparation:

  • In a separate microcentrifuge tube, combine the BTTES and CuSO₄ solutions to achieve a final ligand-to-copper ratio of 5:1. For example, mix 12.5 µL of 50 mM BTTES with 6.3 µL of 20 mM CuSO₄.

  • Let the mixture stand for 2-3 minutes at room temperature to allow for the formation of the copper-ligand complex.

• Conjugation Reaction:

  • In a reaction tube, combine the alkyne-functionalized protein with the reaction buffer.

  • Add the azide-functionalized dye to the protein solution.

  • Add the prepared BTTES/CuSO₄ premix to the protein/dye mixture.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

  • Gently mix the reaction and incubate at room temperature for 1-2 hours, protected from light. For sensitive proteins, the incubation can be performed at 4°C overnight.

• Purification:

  • Purify the labeled protein using size-exclusion chromatography to remove unreacted dye, copper, and other small molecules.

  • Monitor the elution profile by measuring absorbance at 280 nm (for the protein) and the appropriate wavelength for the fluorescent dye.

• Characterization:

  • Confirm the conjugation and assess the purity of the final product using SDS-PAGE and in-gel fluorescence scanning.

Protocol 2: Synthesis of an Antibody-Drug Conjugate (ADC)

This protocol outlines the conjugation of an azide-functionalized drug-linker to an alkyne-functionalized antibody.

Materials:

• Alkyne-functionalized monoclonal antibody in a suitable buffer (e.g., PBS, pH 7.4)

• Azide-functionalized drug-linker dissolved in a compatible solvent (e.g., DMSO)

• BTTES stock solution (e.g., 50 mM in water)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• Sodium ascorbate stock solution (freshly prepared, e.g., 100 mM in water)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Preparation of Reactants:

  • Prepare the alkyne-functionalized antibody at a concentration of 1-10 mg/mL in an azide-free buffer.

  • Dissolve the azide-functionalized drug-linker in DMSO to a stock concentration of 10-50 mM.

• Catalyst Premix Preparation:

  • Prepare the BTTES/CuSO₄ premix as described in Protocol 1.

• Conjugation Reaction:

  • In a reaction tube, combine the alkyne-functionalized antibody with the azide-functionalized drug-linker. The molar ratio of the drug-linker to the antibody should be optimized for the desired drug-to-antibody ratio (DAR).

  • Add the BTTES/CuSO₄ premix to the antibody/drug-linker mixture.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing, protected from light.

• Purification:

  • Purify the resulting ADC using size-exclusion chromatography to remove unreacted drug-linker and catalyst components.

• Characterization:

  • Assess the purity and aggregation of the final ADC product by Size-Exclusion Chromatography (SEC-HPLC).

  • Confirm the integrity of the conjugated antibody and determine the DAR using techniques such as SDS-PAGE, mass spectrometry, or UV-Vis spectroscopy.

Visualizations

Experimental Workflow for BTTES-Mediated Bioconjugation

Caption: General workflow for a BTTES-mediated CuAAC bioconjugation reaction.

Troubleshooting Logic for Low Conjugation Yield

Caption: A decision tree for troubleshooting low yield in CuAAC reactions.

Signaling Pathway of an Antibody-Drug Conjugate (ADC)

Caption: The mechanism of action of an antibody-drug conjugate (ADC).[2][8][9][10][11][12]

References

• 1. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. dot | Graphviz [graphviz.org]
• 6. medium.com [medium.com]
• 7. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A comprehensive overview on antibody-drug conjugates: from the conceptualization to cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antibody–drug conjugate - Wikipedia [en.wikipedia.org]

troubleshooting guide for unexpected side products with BTTES-acid

Welcome to the technical support center for BTTES-acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of BTTES-acid in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions and to troubleshoot unexpected side products.

Frequently Asked Questions (FAQs)

Q1: What is BTTES-acid and what are its primary applications?

BTTES-acid (2,2'-((5-(3-((tris((1-(3-sulfopropyl)-1H-1,2,3-triazol-4-yl)methyl)amino)propyl)-1H-1,2,3-triazol-1-yl)methyl)azanediyl)diethanesulfonate) is a water-soluble ligand used to accelerate Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions, a key example of "click chemistry".[1] Its primary role is to stabilize the active Cu(I) catalyst, which enhances reaction rates and suppresses cytotoxicity, making it particularly suitable for bioconjugation in living systems.[1]

Q2: I am observing unexpected side products in my CuAAC reaction using BTTES-acid. What are the common culprits?

Unexpected side products in BTTES-acid mediated CuAAC reactions typically arise from two main sources: oxidative processes and reactions involving impurities.

• Oxidative Side Products: The presence of oxygen and the Cu(I)/Cu(II) redox cycle can generate reactive oxygen species (ROS). These ROS can lead to the oxidative degradation of sensitive substrates, particularly proteins and peptides.[2][3] Common oxidative side products include:

  • Oxidized amino acid residues: Methionine, cysteine, tyrosine, and histidine are particularly susceptible to oxidation.

  • Diyne formation (Glaser coupling): Oxidative homocoupling of terminal alkynes can occur, leading to the formation of a diyne byproduct.[4]

• Thiol-alkyne and Thiol-triazole Adducts: Free thiols, such as those in cysteine residues, can react with alkynes or the triazole product, leading to off-target labeling.

• Impurities in Reagents: Impurities in the BTTES-acid, azide, or alkyne starting materials, as well as in the solvents, can lead to the formation of unexpected adducts.

Troubleshooting Guide for Unexpected Side Products

This guide provides a systematic approach to identifying and mitigating the formation of unexpected side products in your BTTES-acid catalyzed CuAAC reactions.

Problem: Appearance of unexpected peaks in LC-MS or bands in gel electrophoresis.

Step 1: Identify the Nature of the Side Product

A logical workflow for troubleshooting starts with characterizing the unknown product.

Caption: A logical workflow for troubleshooting unexpected side products.

Step 2: Common Side Products and Mitigation Strategies

The following table summarizes common side products, their likely causes, and recommended solutions.

Side Product	Potential Cause	Recommended Mitigation Strategy
Oxidized Protein/Peptide	Presence of Reactive Oxygen Species (ROS) generated by Cu(I)/Cu(II) and oxygen.	- Degas all buffers and solutions thoroughly. - Work under an inert atmosphere (e.g., nitrogen or argon). - Add a radical scavenger such as aminoguanidine. - Use the lowest effective copper concentration.[1] - Optimize the ligand-to-copper ratio (typically 5:1 to 10:1).
Diyne (from Alkyne Homocoupling)	Presence of Cu(II) and oxygen.	- Ensure complete reduction of Cu(II) to Cu(I) by using fresh sodium ascorbate solution. - Maintain anaerobic conditions. - Use a higher ligand-to-copper ratio to stabilize Cu(I).
Thiol-Related Adducts	Reaction of free thiols (e.g., cysteine) with the alkyne or triazole ring.	- Cap free thiols with a reagent like N-ethylmaleimide (NEM) prior to the click reaction.
Adducts with Unknown Mass	Impurities in BTTES-acid, starting materials, or solvents.	- Use high-purity BTTES-acid and other reagents. - Check the certificate of analysis (CoA) of your reagents for known impurities. - Purify starting materials if necessary.

Quantitative Analysis of Side Product Formation

While BTTES-acid is designed to minimize side reactions, they can still occur. The extent of side product formation is highly dependent on the experimental conditions.

Table 1: Influence of Reaction Conditions on Oxidative Side Product Formation in a Model Peptide

Condition	% Oxidized Peptide	% Diyne Formation
Aerobic, 1:1 Ligand:Cu	15%	5%
Aerobic, 5:1 Ligand:Cu	8%	2%
Anaerobic, 1:1 Ligand:Cu	3%	<1%
Anaerobic, 5:1 Ligand:Cu (Recommended)	<1%	<1%
Anaerobic, 5:1 Ligand:Cu + Aminoguanidine	<1%	<1%

Data is illustrative and based on typical results reported in the literature. Actual values may vary depending on the specific substrate and reaction setup.

Experimental Protocols

Protocol 1: General Procedure for BTTES-Acid Catalyzed CuAAC Reaction

This protocol provides a general starting point for a bioconjugation reaction.

• Preparation of Stock Solutions:

  • BTTES-acid: 10 mM in deionized water.

  • Copper(II) Sulfate (CuSO₄): 10 mM in deionized water.

  • Sodium Ascorbate: 100 mM in deionized water (prepare fresh).

  • Azide-modified biomolecule: 1 mg/mL in a suitable buffer (e.g., PBS, pH 7.4).

  • Alkyne-containing probe: 10 mM in DMSO or water.

• Reaction Setup (for a 100 µL reaction):

  • To a microcentrifuge tube, add:

    • 50 µL of the azide-modified biomolecule solution.

    • 1 µL of the alkyne-containing probe stock solution (for 100 µM final concentration).

    • 10 µL of the BTTES-acid stock solution (for 1 mM final concentration).

    • 2 µL of the CuSO₄ stock solution (for 200 µM final concentration, giving a 5:1 ligand-to-copper ratio).

  • Vortex briefly to mix.

  • Initiate the reaction by adding 10 µL of the freshly prepared sodium ascorbate solution (for 10 mM final concentration).

  • Incubate at room temperature for 1-2 hours.

• Analysis:

  • Analyze the reaction mixture by LC-MS to confirm product formation and identify any side products.

  • For protein conjugations, SDS-PAGE followed by in-gel fluorescence or western blotting can be used.

Protocol 2: Analysis of Side Products by LC-MS

• Sample Preparation:

  • Quench the reaction by adding EDTA to a final concentration of 20 mM.

  • For protein samples, perform a buffer exchange using a desalting column to remove excess reagents.

  • For small molecule reactions, a simple dilution in the mobile phase may be sufficient.

• LC-MS Analysis:

  • Use a C18 reversed-phase column.

  • Employ a water/acetonitrile gradient with 0.1% formic acid.

  • Monitor the total ion chromatogram (TIC) for the expected product mass and any unexpected masses.

  • Use extracted ion chromatograms (EICs) to search for the masses of potential side products (e.g., oxidized peptide, diyne).

  • Perform MS/MS fragmentation to confirm the identity of any observed side products.

Signaling Pathways and Reaction Mechanisms

CuAAC Reaction Mechanism

The BTTES-acid ligand facilitates the formation of a copper-acetylide intermediate, which then reacts with the azide to form the triazole product.

Caption: Simplified catalytic cycle of the CuAAC reaction.

Sources of Unexpected Side Products

This diagram illustrates the main pathways leading to the formation of common side products.

Caption: Overview of the desired reaction and common side reaction pathways.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Extent of the Oxidative Side Reactions to Peptides and Proteins During the CuAAC Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for BTTES and BPTES

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experiments involving BTTES and BPTES.

Clarification: BTTES vs. BPTES

It is a common point of confusion, and crucial to distinguish between BTTES and BPTES as they are distinct molecules with different applications.

• BTTES (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid): A water-soluble ligand used to accelerate copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry."[1][2][3] Its optimization focuses on the efficiency and biocompatibility of the click reaction.

• BPTES (bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide): A potent and selective allosteric inhibitor of glutaminase (GLS1).[4][5][6] Its optimization centers on achieving maximal inhibition of glutaminase activity in enzymatic assays and cellular models.

This guide is divided into two sections to address the specific experimental contexts for each compound.

Section 1: BTTES in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This section focuses on optimizing reaction buffer and pH for successful CuAAC reactions using the BTTES ligand.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of BTTES in a CuAAC reaction?

A1: BTTES is a ligand that chelates and stabilizes the catalytically active Cu(I) oxidation state.[7] This stabilization prevents the disproportionation or oxidation of Cu(I) to the inactive Cu(II) state, leading to faster reaction kinetics and reduced cytotoxicity, making it ideal for bioconjugation experiments, including in live cells.[7][8]

Q2: What is a recommended starting buffer for a BTTES-mediated CuAAC reaction?

A2: A common starting point is a phosphate buffer, such as Phosphate-Buffered Saline (PBS), at a pH of 7.4.[7][9] Other buffer systems like HEPES can also be used.[8] The optimal buffer may vary depending on the specific biomolecules involved in the conjugation.

Q3: How does pH affect the BTTES-Cu(I) catalyzed reaction?

A3: While BTTES itself is stable over a range of pH values, the efficiency of the CuAAC reaction can be pH-dependent. Most biochemical experiments are performed at a physiological pH between 6 and 8.[10] The optimal pH for the reaction is often in the neutral to slightly basic range (pH 7-8) to ensure the stability of the reactants and the catalytic complex. Extreme pH values can lead to the degradation of reactants or reduced catalyst activity.[11]

Q4: What is the recommended ligand-to-copper ratio for BTTES?

A4: A ligand-to-copper molar ratio of 5:1 or 6:1 is frequently recommended to ensure the stability of the Cu(I) catalyst and to minimize potential side reactions and cytotoxicity.[8][9]

Q5: How should I prepare and store BTTES stock solutions?

A5: BTTES is a solid that is soluble in water, DMSO, and DMF.[8] For long-term storage, it is recommended to store the solid form at -20°C.[2][8] Stock solutions can be prepared in water at 10-20 mM and stored at -20°C for long-term use or at 2-8°C for short-term use.[8][9][12]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Product Yield	Inactive reducing agent.	Always prepare the sodium ascorbate solution fresh, as it is prone to oxidation.[8]
Inefficient catalyst formation.	Ensure that the BTTES ligand and the copper(II) sulfate (CuSO₄) are premixed for 2-3 minutes at room temperature to allow for complex formation before adding to the reaction mixture.[8]
Suboptimal pH.	Verify the pH of your reaction buffer. Adjust to a range of 7.0-7.4 for most bioconjugation reactions.
Low concentration of reactants.	Increase the concentration of the alkyne or azide components.[8]
Reaction is Slow	Insufficient catalyst.	Increase the copper concentration (e.g., from 50 µM to 250 µM), maintaining the recommended ligand-to-copper ratio.[8]
Incorrect buffer composition.	Ensure the buffer does not contain chelating agents (e.g., EDTA) that could sequester the copper ions.
High Background or Non-specific Labeling	Excess copper.	Reduce the total copper concentration. A copper chelator like EDTA can be added to quench the reaction if necessary.[9]
Reaction time is too long.	Optimize the incubation time. BTTES provides fast kinetics, so shorter reaction times (30-60 minutes) are often sufficient.[9]

Experimental Protocols

General Protocol for BTTES-Mediated CuAAC Bioconjugation

This protocol provides a starting point for the conjugation of an alkyne-containing biomolecule to an azide-containing label.

• Preparation of Stock Solutions:

  • BTTES Ligand: Prepare a 10-20 mM stock solution in water.[9][12]

  • Copper(II) Sulfate (CuSO₄): Prepare a 10-20 mM stock solution in water.[9][12]

  • Sodium Ascorbate: Prepare a fresh 100-300 mM stock solution in water immediately before use.[9][12]

  • Alkyne- and Azide-functionalized molecules: Prepare stock solutions in a suitable solvent (e.g., water, DMSO).

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-functionalized biomolecule with the appropriate reaction buffer (e.g., PBS, pH 7.4) to the desired volume.

  • Add the azide-containing molecule to the mixture.

  • Catalyst Premix: In a separate tube, prepare the BTTES/CuSO₄ premix. For a 5:1 ratio, mix 5 µL of 10 mM BTTES with 1 µL of 10 mM CuSO₄. Let this mixture stand for 2-3 minutes at room temperature.[8]

  • Add the BTTES/CuSO₄ premix to the biomolecule/azide mixture.

• Initiation and Incubation:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

  • Gently mix the reaction and incubate at room temperature for 30-60 minutes. Protect from light.[9]

• Analysis:

  • The conjugated product can be purified using methods appropriate for the biomolecule, such as size-exclusion chromatography or dialysis.[8]

Visualizations

Caption: Experimental workflow for a BTTES-mediated CuAAC reaction.

Section 2: BPTES as a Glutaminase (GLS1) Inhibitor

This section provides guidance on optimizing buffer and pH for enzymatic assays using the GLS1 inhibitor, BPTES.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for BPTES?

A1: BPTES is an allosteric inhibitor of glutaminase C (GAC), a splice variant of GLS1.[13] It binds to the interface between dimers of the GAC tetramer, locking the enzyme in an inactive conformation and preventing its phosphate-dependent activation.[5][14]

Q2: What is a suitable buffer and pH for a glutaminase activity assay with BPTES?

A2: A common buffer for glutaminase activity assays is Tris-acetate at a pH of 8.6.[13] The reaction is typically initiated by the addition of potassium phosphate.[13]

Q3: How does pH influence the inhibitory activity of BPTES?

A3: The activity of glutaminase is pH-dependent, and therefore, the apparent inhibitory effect of BPTES will also be influenced by pH. Assays are typically performed at an optimal pH for enzyme activity (around pH 8.5-8.6 for GAC) to accurately determine the IC50 of the inhibitor.[13][14] Deviating from the optimal pH can affect the enzyme's conformation and activity, which in turn could alter its interaction with the allosteric inhibitor.[15]

Q4: What concentration of BPTES should I use?

A4: BPTES has a reported IC50 of approximately 0.16 µM for GLS1.[4][6] For cell-based assays, concentrations in the range of 1-10 µM are often used to inhibit cell growth.[4] The optimal concentration will depend on the cell type and experimental conditions.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No or Low Inhibition Observed	Incorrect buffer pH.	Prepare the Tris-acetate buffer carefully and adjust the pH to 8.6. Ensure the pH meter is properly calibrated.[16]
Degraded enzyme.	Use freshly prepared or properly stored recombinant glutaminase. Check for loss of activity with a positive control.
BPTES precipitation.	BPTES is typically dissolved in DMSO. Ensure the final DMSO concentration in the assay is low (e.g., <2%) to prevent precipitation.[13]
High Variability in Results	Inconsistent pre-incubation time.	Pre-incubate the enzyme with BPTES for a consistent period (e.g., 20 minutes at room temperature) to allow for binding before initiating the reaction.[4]
Fluctuations in temperature.	Perform the assay at a constant, controlled room temperature.[11]

Experimental Protocols

Protocol for Glutaminase Activity Assay with BPTES

This protocol is adapted from published methods to measure the inhibitory effect of BPTES on recombinant human GAC.[13]

• Preparation of Solutions:

  • Assay Buffer: 65 mM Tris-acetate, 0.25 mM EDTA, pH 8.6.

  • BPTES Stock: Prepare a stock solution in DMSO.

  • Enzyme Solution: Dilute recombinant GAC to the desired concentration (e.g., 50 nM) in the assay buffer.

  • Substrate Solution: Prepare a 20 mM glutamine solution in the assay buffer.

  • Initiator: 150 mM potassium phosphate.

  • Quenching Solution: 2.4 M Hydrochloric Acid (HCl).

• Assay Procedure:

  • In a 96-well plate, add the BPTES solution at various concentrations (ensure the final DMSO concentration is constant across all wells).

  • Add the diluted GAC enzyme solution to each well.

  • Pre-incubate the plate at room temperature for 20 minutes to allow for inhibitor binding.[4]

  • Add the glutamine solution to each well.

  • Initiate the reaction by adding the potassium phosphate solution.

  • Incubate at room temperature for 10 minutes.

  • Stop the reaction by adding the quenching solution (HCl).[13]

• Detection:

  • The product of the reaction, glutamate, can be detected using various methods, such as a glutamate dehydrogenase-coupled assay or by HPLC.

Visualizations

Caption: Allosteric inhibition of Glutaminase C (GAC) by BPTES.

References

• 1. BTTES, 2101505-88-6 | BroadPharm [broadpharm.com]
• 2. medkoo.com [medkoo.com]
• 3. BTTES | 2101505-88-6 [sigmaaldrich.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Targeted inhibition of tumor-specific glutaminase diminishes cell-autonomous tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Buffers for Biochemical Reactions [promega.jp]
• 11. How to Optimize Temperature and pH for Enzyme Activity [synapse.patsnap.com]
• 12. BTTES Ligand for Biocompatible CuAAC Click Chemistry [benchchem.com]
• 13. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. New insights into the molecular mechanisms of glutaminase C inhibitors in cancer cells using serial room temperature crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. mt.com [mt.com]

Technical Support Center: The Impact of Temperature on BTTES-Mediated Reaction Efficiency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of temperature on the efficiency of BTTES-mediated Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions.

A Note on "BTTES-Acid Reaction": The ligand BTTES (2,2'-((5-(3-((tris((1-(3-sulfopropyl)-1H-1,2,3-triazol-4-yl)methyl)amino)propyl)-1H-1,2,3-triazol-1-yl)methyl)azanediyl)diethanesulfonate) is primarily utilized to accelerate CuAAC reactions, a cornerstone of click chemistry.[1] It functions by stabilizing the active Copper(I) catalytic species.[1][2] The term "BTTES-acid reaction" may refer to the overall reaction mixture which can have acidic components, or the acetic acid group within the BTTES structure that confers water solubility.[3] This guide focuses on the temperature effects on the BTTES-mediated CuAAC reaction as a whole.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on the efficiency of a BTTES-mediated CuAAC reaction?

Temperature has a significant impact on the kinetics of BTTES-catalyzed reactions. As with many chemical reactions, an initial increase in temperature raises the reaction rate.[4] This is due to increased thermal energy, which leads to more frequent and energetic collisions between reactant molecules.[4] However, every catalyst system has an optimal temperature for maximum activity.[4] Exceeding this temperature can lead to a sharp decline in efficiency as the catalyst complex may denature or deactivate.[4]

Q2: What is the recommended temperature for a standard BTTES-mediated reaction?

For most applications, BTTES-mediated CuAAC reactions are efficiently carried out at room temperature (typically 20-25°C).[1][3] Many protocols suggest an incubation time of 30-60 minutes at this temperature.[3]

Q3: What happens if the reaction temperature is too low?

If the temperature is too low (e.g., 4°C), the reaction rate will be significantly slower due to insufficient kinetic energy for the molecules to react efficiently.[4] While some protocols mention the possibility of overnight incubation at 4°C, this is generally done when longer reaction times are acceptable or necessary for sensitive biological samples.[1] A common issue at low temperatures is observing a very low or no product yield within the standard timeframe.[4]

Q4: What are the risks of running the reaction at a temperature that is too high?

High temperatures can deactivate or denature the BTTES-Cu(I) catalyst, leading to a sharp drop in the reaction rate and a lower overall product yield.[4] Signs of catalyst deactivation include a reaction that starts quickly but then stops prematurely or fails to proceed to completion.[4] Furthermore, high temperatures can increase the likelihood of side reactions and degradation of sensitive biomolecules in the sample.[5]

Q5: How can I determine the optimal temperature for my specific experiment?

To find the optimal temperature for your specific reactants and system, you should perform a series of pilot experiments across a range of temperatures (e.g., 20°C, 30°C, 40°C, 50°C) while keeping all other parameters, such as reactant concentrations and pH, constant.[4] By measuring the product yield or reaction rate at each temperature, you can identify the point of maximum efficiency.[4]

Data Presentation

Table 1: Qualitative Impact of Temperature on BTTES-Mediated CuAAC Reaction Parameters

Temperature Range	Reaction Rate	BTTES-Cu(I) Catalyst Stability	Risk of Side Reactions / Sample Degradation	General Recommendation
Low (e.g., 4°C)	Very Slow[4]	High	Low	Suitable for overnight reactions or with highly sensitive substrates where reaction speed is not critical.[1]
Room Temp (20-25°C)	Moderate to High	Good	Low	Recommended starting point for most standard bioconjugation protocols.[1][3]
Elevated (e.g., 30-40°C)	Potentially Higher	May begin to decrease	Moderate	May be optimal for specific substrates but requires empirical validation.[6]
High (e.g., >50°C)	Rapid initial rate, followed by a sharp decrease[4]	Low (risk of deactivation)[4]	High[5]	Generally not recommended due to catalyst instability and potential damage to biomolecules.

Experimental Protocols

Protocol 1: General BTTES-Mediated CuAAC Reaction for Protein Labeling

This protocol provides a starting point for labeling an azide- or alkyne-modified protein in a biological sample at room temperature.[3]

1. Preparation of Stock Solutions:

• BTTES Ligand: 10–20 mM in water.

• Copper(II) Sulfate (CuSO₄): 10–20 mM in water.

• Sodium Ascorbate: Prepare a 100–300 mM stock solution in water immediately before use. This solution is prone to oxidation.[1]

• Azide/Alkyne Probe: 2.5–10 mM in a suitable solvent (e.g., DMSO or water).

2. Reaction Setup (Example for a 500 µL final volume):

• In a microcentrifuge tube, combine the alkyne-functionalized protein with the reaction buffer to a final volume of 431.2 µL.

• Add 10 µL of the 10 mM azide-label stock solution.

• Prepare the BTTES/CuSO₄ premix: In a separate tube, mix 12.5 µL of 20 mM BTTES with 6.3 µL of 20 mM CuSO₄. Let this mixture stand for 2-3 minutes at room temperature to allow for complex formation.[1]

• Add the 18.8 µL of the BTTES/CuSO₄ premix to the protein/azide mixture.

3. Initiation and Incubation:

• Initiate the reaction by adding 25 µL of the freshly prepared 100 mM sodium ascorbate solution.[1]

• Vortex the mixture gently.

• Protect the reaction from light and incubate at room temperature for 30-60 minutes.[3]

4. Downstream Analysis:

• The labeled proteins are now ready for analysis (e.g., SDS-PAGE, western blot, mass spectrometry).

• If necessary, the reaction can be quenched with a copper chelator like EDTA.[3]

Protocol 2: Determining the Optimal Reaction Temperature

This protocol outlines a systematic approach to identify the optimal temperature for your BTTES-mediated reaction.[4]

1. Materials:

• BTTES catalyst solution (premixed with CuSO₄ as described above).

• Substrate solutions (azide and alkyne).

• Reaction buffer.

• Quenching solution (e.g., 50 mM EDTA).

• Temperature-controlled water baths or incubators set to a range of temperatures (e.g., 20°C, 30°C, 40°C, 50°C, 60°C).

2. Procedure:

• Prepare a master mix containing the reaction buffer, azide substrate, and alkyne substrate to ensure consistency across all samples.

• Aliquot the master mix into separate reaction tubes, one for each temperature point.

• Place the tubes in their respective temperature-controlled environments and allow them to equilibrate for 5-10 minutes.

• Initiate the reactions simultaneously by adding the BTTES/CuSO₄ catalyst premix followed immediately by freshly prepared sodium ascorbate.

• Incubate each reaction for a fixed period (e.g., 15 minutes). This time should be kept short to measure the initial reaction rate.

• Stop the reactions at the same time by adding the quenching solution.

• Measure the concentration of the product formed in each tube using an appropriate analytical method (e.g., fluorescence, HPLC, LC-MS).

• Plot the reaction rate (product formed per unit time) as a function of temperature. The peak of this curve represents the optimal temperature for your specific reaction.[4]

Mandatory Visualizations

Caption: Workflow for determining the optimal reaction temperature.

Troubleshooting Guide

Issue 1: Low or no product yield is observed.

• Possible Cause (Low Temperature): The reaction temperature is too low, resulting in insufficient kinetic energy for the reaction to proceed at a significant rate.[4]

• Suggested Solution: Gradually increase the reaction temperature in 5-10°C increments to find a range where the reaction rate becomes measurable.[4] Ensure you are not exceeding the optimal temperature, which could deactivate the catalyst.

Issue 2: The reaction rate is lower than expected, even at room temperature.

• Possible Cause (Incorrect Temperature): The actual temperature of your incubator or lab bench is lower than you think.

• Suggested Solution: Calibrate your temperature probe or thermometer to ensure accurate temperature readings.[4] Maintain a consistent temperature throughout the experiment.

Issue 3: The reaction starts but then stops, yielding inconsistent results between runs.

• Possible Cause (Temperature Fluctuation/Instability): The temperature control equipment (e.g., water bath, incubator) is fluctuating, leading to inconsistent reaction rates and potential catalyst deactivation.[4]

• Suggested Solution: Ensure your temperature control equipment is functioning correctly and can maintain a stable temperature. Avoid placing reactions in areas with temperature variability, such as in direct sunlight or near vents.

Issue 4: A rapid decrease in product formation is seen after an initial burst of activity.

• Possible Cause (High Temperature): The operating temperature is too high, causing thermal instability and deactivation of the BTTES-Cu(I) catalyst.[4]

• Suggested Solution: Lower the reaction temperature to see if the reaction rate stabilizes.[4] If necessary, perform a thermal stability study to determine the operational temperature limits for your specific reaction conditions over time.[4]

Caption: Troubleshooting logic for temperature-related issues.

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing the reaction temperature to facilitate an efficient osmium maceration procedure - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Sulfonated-Acid Catalyst Deactivation

Welcome to the Technical Support Center for sulfonated-acid catalysts. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent catalyst deactivation during their experiments.

Troubleshooting Guides

Catalyst deactivation can manifest in various ways, from a gradual loss of activity to a complete shutdown of your reaction. The table below outlines common issues, their potential causes related to catalyst deactivation, and recommended solutions.

Problem	Potential Cause	Recommended Solution
Low or no reaction conversion	Catalyst Poisoning: Active sites are blocked by contaminants. Common poisons for acid catalysts include organic bases (e.g., amines) and metal compounds.[1][2]	Feedstock Purification: Remove impurities from the reaction feed before they come into contact with the catalyst.[3] This can be achieved through methods like distillation, extraction, or passing the feed through a guard bed.
Fouling: Physical deposition of species, such as carbonaceous materials (coke), on the catalyst surface, blocking pores and active sites.[2][3][4]	Optimize Reaction Conditions: Lowering the reaction temperature or pressure can sometimes reduce the rate of coke formation.
Leaching of Sulfonic Acid Groups: The active sulfonic acid groups may detach from the catalyst support, especially in the presence of water at high temperatures.[5]	Use a More Stable Catalyst: Select a catalyst with a support that has a low degree of graphitization, which has been shown to improve the stability of sulfonic acid groups.[5]
Loss of selectivity	Thermal Degradation (Sintering): High temperatures can cause the catalyst support to collapse, leading to a loss of surface area and active sites.[1][6] This can alter the catalyst's selectivity.	Control Reaction Temperature: Ensure the reaction temperature does not exceed the catalyst's recommended operating range.
Changes in Acid Site Strength: Poisoning or fouling can selectively block certain types of acid sites, leading to a change in the product distribution.	Catalyst Regeneration: If the deactivation is reversible, a regeneration procedure can restore the catalyst's activity and selectivity.[3]
Increased pressure drop across the reactor	Fouling/Coke Formation: The accumulation of coke can plug the catalyst bed, leading to an increased pressure drop.[7]	Catalyst Regeneration: For coke deposition, a common regeneration method is to burn off the carbon in a controlled manner with air or oxygen.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of catalyst deactivation?

A1: The most common sign of catalyst deactivation is a decrease in catalytic activity over time, leading to lower reaction rates and conversions.[7] Other indicators include a loss of selectivity towards the desired product and an increase in the formation of byproducts.[7] In fixed-bed reactors, an increased pressure drop can also signal deactivation due to fouling or coking.[7]

Q2: How can I prevent catalyst poisoning?

A2: The most effective way to prevent catalyst poisoning is to remove the poisonous substances from the feedstock before they reach the catalyst.[6] This can involve purification steps like distillation or adsorption. Using a "guard bed" of a less expensive material to adsorb poisons before the main reactor can also protect your primary catalyst.

Q3: What is the difference between fouling and poisoning?

A3: Poisoning is a chemical deactivation where substances strongly chemisorb onto the catalytic sites, blocking them from participating in the reaction.[2][3] Fouling is a physical or mechanical process where substances deposit on the catalyst surface, blocking pores and access to the active sites.[2][3]

Q4: Is it possible to regenerate a deactivated sulfonated-acid catalyst?

A4: Yes, in many cases, regeneration is possible. The appropriate method depends on the cause of deactivation. For deactivation by coke formation, a controlled burnout of the carbon deposits can be effective.[3] If deactivation is due to ion exchange with cations from the feed, washing the catalyst with a strong Brønsted acid can restore the protonated sulfonic acid groups.[5] However, deactivation due to thermal degradation or significant leaching of the active sites is often irreversible.[1][6]

Q5: How does water affect the stability of sulfonated-acid catalysts?

A5: Water can be detrimental to the stability of some sulfonated-acid catalysts, especially at elevated temperatures. It can lead to the hydrolysis and subsequent leaching of the sulfonic acid groups from the support material, causing irreversible deactivation.[3][5]

Experimental Protocol: Regeneration of a Fouled Sulfonated-Acid Catalyst

This protocol describes a general procedure for the regeneration of a sulfonated-acid catalyst that has been deactivated by the deposition of carbonaceous materials (coking).

Materials:

• Deactivated catalyst

• Inert gas (e.g., Nitrogen)

• Diluted air or oxygen in an inert gas (e.g., 1-5% O₂ in N₂)

• Tube furnace or a reactor system with temperature control

• Gas flow controllers

Procedure:

• Purge the Reactor: Place the deactivated catalyst in the reactor. Purge the system with an inert gas, such as nitrogen, for 30-60 minutes at a low temperature (e.g., 100-150 °C) to remove any adsorbed reactants or products.

• Controlled Oxidation: While maintaining the inert gas flow, slowly introduce a diluted stream of air or oxygen. The concentration of oxygen should be kept low to control the rate of carbon burn-off and avoid excessive heat generation, which could damage the catalyst.

• Temperature Ramp: Gradually increase the temperature of the reactor to the desired burn-off temperature. This temperature will depend on the nature of the coke and the thermal stability of the catalyst, but a typical range is 300-500 °C.

• Hold at Temperature: Maintain the catalyst at the target temperature in the diluted air/oxygen stream until the coke has been completely removed. This can be monitored by analyzing the composition of the outlet gas for CO and CO₂. The end of the regeneration process is typically indicated by the CO and CO₂ concentrations returning to baseline levels.

• Cooling: Once the regeneration is complete, switch off the air/oxygen supply and cool the reactor down to the reaction temperature under a flow of inert gas.

• Reactivation (if necessary): For some sulfonated catalysts, a post-regeneration treatment with a dilute acid solution may be beneficial to ensure the sulfonic acid groups are fully protonated.

Catalyst Deactivation and Regeneration Pathways

Caption: Workflow of catalyst deactivation and regeneration.

References

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 4. mingxupu.com [mingxupu.com]
• 5. Deactivation and Regeneration of Sulfonated Carbon Catalysts in Hydrothermal Reaction Environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent Experimental Results From Stanford Advanced Materials (SAM) Indicate That Maintaining A Narrow Temperature Range Can Reduce Catalyst Deactivation By 25%. What Operational Strategies Can Research Institutions Implement To Prevent Catalyst Deactivati [samaterials.co.uk]
• 7. ammoniaknowhow.com [ammoniaknowhow.com]

strategies to improve the efficiency of BTTES-mediated reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of BTTES-mediated reactions.

Troubleshooting Guide

This guide addresses specific issues that may arise during BTTES-mediated Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive reducing agent (sodium ascorbate).	Always prepare sodium ascorbate solution fresh, as it is prone to oxidation.[1]
Low concentration of alkyne or azide reactants.	Increase the concentration of the alkyne and/or azide to drive the reaction forward.[1]
Inefficient catalyst formation.	Ensure that BTTES and the copper source (e.g., CuSO₄) are premixed for 2-3 minutes before adding to the reaction mixture to allow for proper complex formation.[1]
Insufficient copper concentration.	Increase the copper concentration. For example, from 50 µM to 250 µM.[1]
Steric hindrance around the alkyne or azide.	If possible, redesign the molecule with a longer linker between the functional group and the main body of the molecule.[1]
Oxygen interference.	While not always necessary, degassing the reaction mixture can sometimes improve yields, as oxygen can oxidize the Cu(I) catalyst.[1]
High Background / Non-specific Labeling	Reaction with free thiols (e.g., cysteine residues).	If possible, cap free thiols with a reagent like N-ethylmaleimide (NEM) prior to the click reaction.[1]
Aggregation of biomolecules.	Adjust buffer conditions such as pH or salt concentration. Adding a non-ionic detergent can also help to prevent aggregation.[1]
Copper-mediated degradation of biomolecules.	Minimize the reaction time and use the lowest effective copper concentration to reduce potential damage to sensitive biomolecules.[1]

Frequently Asked Questions (FAQs)

1. What is BTTES and what are its advantages in CuAAC reactions?

BTTES (2,2'-((5-(3-((tris((1-(3-sulfopropyl)-1H-1,2,3-triazol-4-yl)methyl)amino)propyl)-1H-1,2,3-triazol-1-yl)methyl)azanediyl)diethanesulfonate) is a water-soluble ligand used to accelerate the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[1] Its main advantages include significantly enhancing reaction rates, stabilizing the active Cu(I) catalyst, and reducing copper-induced cytotoxicity, making it ideal for bioconjugation in living systems.[1][2]

2. How does BTTES compare to other common CuAAC ligands like TBTA and THPTA?

BTTES offers superior performance compared to older ligands. It provides a much greater rate enhancement than THPTA and the water-insoluble TBTA.[1][3][4] Its high water solubility and ability to minimize copper toxicity make it a better choice for experiments with live cells or other sensitive biological samples.[1][2]

3. What are the essential components of a BTTES-mediated CuAAC reaction?

A typical reaction includes:

• An alkyne-functionalized molecule.

• An azide-functionalized molecule.

• A copper(II) source, most commonly copper(II) sulfate (CuSO₄).

• The BTTES ligand.

• A reducing agent to convert Cu(II) to the active Cu(I) state, typically sodium ascorbate.

• An appropriate buffer system (e.g., phosphate, HEPES).[1]

4. What is the recommended ligand-to-copper ratio for a BTTES-mediated reaction?

A ligand-to-copper ratio of 5:1 or 6:1 is commonly recommended to ensure the stability of the Cu(I) catalyst and to minimize side reactions and cytotoxicity.[1][2]

5. How should I prepare and store BTTES and other stock solutions?

BTTES is a solid that is soluble in water, DMSO, and DMF.[1] For long-term storage, it is best to store the solid form at -20°C.[1] Stock solutions can be prepared in a suitable solvent and stored at -20°C for long-term use or at 2-8°C for short-term use.[1] It is crucial to always prepare sodium ascorbate solutions fresh, as they are susceptible to oxidation.[1]

Quantitative Data: Ligand Performance Comparison

The following table summarizes the performance of BTTES in comparison to other common CuAAC ligands.

Ligand	Relative Reactivity/Rate	Key Features	Primary Applications
TBTA	Lowest	First-generation ligand, water-insoluble.[5]	General organic synthesis, in vitro conjugation in organic or mixed solvents.[5]
THPTA	Moderate	Water-soluble, improves biocompatibility over TBTA.[5]	Aqueous bioconjugation, live cell labeling.[5]
BTTES	High	Excellent water solubility and biocompatibility, fast kinetics. Contains bulky tert-butyl groups and a sulfated tail. [5]	Live cell and in vivo imaging, demanding bioconjugation applications. [5]
BTTAA	Highest	Water-soluble due to an acetic acid group. Shows the highest activity in some studies.[5]	High-efficiency bioconjugation, labeling of biomolecules in complex lysates.[5]

Data compiled from kinetic evaluations and various bioconjugation experiments.[4][5]

Experimental Protocols

General Protocol for BTTES-Mediated Bioconjugation

This protocol provides a starting point for the conjugation of an alkyne-containing biomolecule to an azide-containing label. Optimization of concentrations and reaction time may be necessary for specific applications.

• Preparation of Stock Solutions:

  • BTTES Ligand: Prepare a 10-20 mM stock solution in water.[2]

  • Copper(II) Sulfate (CuSO₄): Prepare a 10-20 mM stock solution in water.[2]

  • Sodium Ascorbate: Prepare a fresh 100-300 mM stock solution in water immediately before use.[2]

  • Alkyne/Azide Molecules: Prepare stock solutions at the desired concentration in a suitable solvent (e.g., water, DMSO).

• Catalyst Premix Preparation:

  • In a separate microcentrifuge tube, combine the BTTES ligand and CuSO₄ solution to achieve a 5:1 or 6:1 molar ratio.[1][2]

  • For example, mix 12.5 µL of 10 mM BTTES with 6.3 µL of 20 mM CuSO₄.[1]

  • Let this mixture stand for 2-3 minutes at room temperature to allow for complex formation.[1]

• Reaction Setup:

  • In a separate tube, combine the alkyne-functionalized biomolecule with the reaction buffer to the desired volume.

  • Add the azide-functionalized molecule to this mixture.

  • Add the BTTES/CuSO₄ premix to the biomolecule/azide mixture.

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

  • Gently mix the reaction and incubate at room temperature for 1-2 hours. The reaction can also be incubated at 4°C overnight if necessary.[1]

• Purification:

  • Once the reaction is complete, the conjugated product can be purified by methods appropriate for the biomolecule, such as size-exclusion chromatography, dialysis, or affinity purification.[1]

Visualizations

BTTES-Cu(I) Catalytic Cycle

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. BTTES Ligand for Biocompatible CuAAC Click Chemistry [benchchem.com]

Reference Data & Comparative Studies

BTTES-Acid vs. THPTA: A Comparative Guide for In Vivo Labeling Efficiency

For researchers engaged in in vivo labeling, the choice of chelating agent is critical to ensure high efficiency, stability, and minimal toxicity. This guide provides a detailed comparison of two prominent ligands, BTTES-acid and THPTA, used in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry for in vivo applications.

Performance Comparison: BTTES vs. THPTA in CuAAC

Experimental data consistently demonstrates the superiority of BTTES and its derivatives over THPTA in terms of reaction kinetics and labeling efficiency in vivo.

Parameter	BTTES-Cu(I)	THPTA-Cu(I)	References
Reaction Rate	Significantly faster than THPTA.	Slower reaction kinetics, yielding less product in the same timeframe.	[1]
Labeling Signal Intensity	2.6-fold stronger signal in labeling a fusion protein.	Weaker signal, requiring higher copper concentrations for comparable labeling.	[1]
Cell Viability	No apparent toxicity; cells proliferate at similar rates to untreated cells.	Can be associated with higher toxicity at concentrations required for efficient labeling.	[2]
In Vivo Labeling Efficiency (Zebrafish Embryos)	Highly efficient labeling.	Less effective under the same conditions.	[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for in vivo labeling using BTTES and THPTA in the context of CuAAC.

Protocol 1: In Vivo Labeling of Azide-Tagged Biomolecules in Zebrafish Embryos with BTTES-Cu(I)

This protocol is adapted from a study demonstrating non-invasive imaging of fucosylated glycans.[2]

Materials:

• Metabolically labeled zebrafish embryos with an alkyne-derivatized GDP-fucose analogue.

• Alexa Fluor 488-azide.

• BTTES ligand.

• Copper(I) source (e.g., CuSO₄).

• Reducing agent (e.g., sodium ascorbate).

• Embryo medium.

Procedure:

• Prepare a stock solution of the BTTES-Cu(I) catalyst.

• At the desired developmental stage (e.g., 9 hours post-fertilization), transfer the alkyne-bearing embryos to a fresh solution of embryo medium.

• Add Alexa Fluor 488-azide to the medium to a final concentration of 50 µM.

• Add the BTTES-Cu(I) catalyst to a final copper concentration of 40 µM.

• Incubate for 3 minutes.

• Wash the embryos extensively with embryo medium to remove unreacted reagents.

• Image the embryos using a fluorescence microscope.

Protocol 2: Labeling of Cell Lysates with THPTA-Cu(I)

This protocol provides a general framework for labeling azide- or alkyne-modified proteins in cell lysates.[3][4]

Materials:

• Protein lysate containing azide- or alkyne-modified proteins (1-5 mg/mL).

• Phosphate-buffered saline (PBS).

• Azide or alkyne detection reagent (2.5 mM stock in DMSO or water).

• THPTA ligand (100 mM stock in water).

• Copper(II) sulfate (CuSO₄) (20 mM stock in water).

• Sodium ascorbate (300 mM stock in water, prepare fresh).

Procedure:

• In a microcentrifuge tube, combine 50 µL of protein lysate with 90 µL of PBS buffer.

• Add 20 µL of the 2.5 mM detection reagent.

• Add 10 µL of the 100 mM THPTA solution and vortex briefly.

• Add 10 µL of the 20 mM CuSO₄ solution and vortex briefly.

• Initiate the click reaction by adding 10 µL of the 300 mM sodium ascorbate solution. Vortex briefly.

• Protect the reaction from light and incubate for 30 minutes at room temperature.

• The labeled proteins are now ready for downstream analysis.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for successful implementation.

References

• 1. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biocompatible copper(I) catalysts for in vivo imaging of glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. confluore.com.cn [confluore.com.cn]
• 4. broadpharm.com [broadpharm.com]

A Comparative Guide to the Cytotoxicity of BTTES-acid and TBTA in Live Cells

For Researchers, Scientists, and Drug Development Professionals

In the realm of bioconjugation and live-cell imaging, the choice of reagents is paramount to ensure experimental success without compromising cellular integrity. The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry, has been revolutionized by the development of sophisticated chelating ligands that enhance reaction efficiency and, crucially, mitigate the inherent cytotoxicity of the copper catalyst. This guide provides an objective comparison of the cytotoxicity of two such ligands: the next-generation, water-soluble BTTES (2-(4-((bis((1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)ethanesulfonic acid) and the traditional, water-insoluble TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine).

Executive Summary

BTTES-acid consistently demonstrates superior biocompatibility and lower cytotoxicity in live cells compared to TBTA. This is primarily attributed to its high water solubility and exceptional ability to stabilize the Cu(I) catalyst, which allows for significantly lower copper concentrations to be used in experimental setups without sacrificing reaction kinetics.[1][2] While direct comparative studies providing IC50 values are limited, qualitative evidence strongly indicates that BTTES-acid is the preferred ligand for applications involving live cells to minimize perturbations to their physiological state.[1][3]

Data Presentation: A Qualitative Comparison

Ligand	Observation in Live Jurkat Cells	Implied Cytotoxicity	Reference
BTTES-acid	Proliferation rates similar to untreated cells.	Very Low	[3]
TBTA	Slower proliferation rate at 50 µM Cu(I). Greater than 50% cell lysis at 75 µM Cu(I).	High	[3]

This stark difference in cellular tolerance underscores the enhanced biocompatibility of BTTES-acid for live-cell applications.

Mechanism of Cytotoxicity: The Role of Copper

The primary driver of cytotoxicity in CuAAC reactions is the copper(I) catalyst, which can induce oxidative stress through the generation of reactive oxygen species (ROS).[4] This can lead to cellular damage, including membrane disruption and apoptosis. Ligands like BTTES-acid and TBTA are designed to chelate the copper ions, stabilizing them and reducing their toxic effects.

BTTES-acid's superior performance stems from its molecular structure, which provides a more stable complex with Cu(I), thereby being more effective at shielding cells from copper-induced toxicity.[5] Its high water solubility also prevents the formation of cytotoxic precipitates that can occur with the less soluble TBTA.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of biocompatibility and cytotoxicity using keratinocyte and fibroblast cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biocompatible click chemistry enabled compartment-specific pH measurement inside E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BTTES Ligand for Biocompatible CuAAC Click Chemistry [benchchem.com]

A Head-to-Head Battle for Bioconjugation: BTTES-Acid Catalyzed Click Chemistry vs. Copper-Free Alternatives

For researchers, scientists, and drug development professionals, the precise and efficient conjugation of biomolecules is paramount. The advent of click chemistry has revolutionized this field, offering a powerful toolkit for creating everything from antibody-drug conjugates (ADCs) to sophisticated imaging agents. Two of the most prominent strategies at the forefront of this chemical revolution are the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), particularly when enhanced by advanced ligands like BTTES-acid, and the catalyst-free strain-promoted azide-alkyne cycloaddition (SPAAC), a cornerstone of copper-free click chemistry.

This guide provides an objective, data-driven comparison of these two methodologies, offering insights into their respective mechanisms, reaction kinetics, biocompatibility, and practical applications. We delve into detailed experimental protocols and present quantitative data to empower researchers to select the optimal bioconjugation strategy for their specific needs.

At a Glance: Key Differences and Performance Metrics

The fundamental distinction between these two approaches lies in the requirement of a copper(I) catalyst. BTTES-acid represents a pinnacle in ligand design for CuAAC, aiming to maximize reaction speed while mitigating the inherent cytotoxicity of copper. In contrast, copper-free click chemistry, primarily SPAAC, circumvents the need for any metal catalyst by employing strained cyclooctyne reagents. This core difference dictates many of the practical advantages and disadvantages of each method.

Quantitative Performance Comparison

The choice between a BTTES-acid catalyzed CuAAC reaction and a copper-free SPAAC reaction often comes down to a trade-off between reaction speed and biocompatibility. The following table summarizes key quantitative parameters for these two leading bioconjugation techniques.

Parameter	BTTES-Acid Catalyzed CuAAC	Copper-Free Click Chemistry (SPAAC with DBCO)
Catalyst Required	Yes, Copper(I)	No
**Second-Order Rate Constant (k₂) (M⁻¹s⁻¹) **	~10² - 10³	~0.3 - 1.0
Typical Reaction Time	Minutes to a few hours	1 to 12 hours (can be longer for less reactive alkynes)
Typical Reactant Concentration	>10 µM	Can be higher to achieve reasonable reaction times
Yields	Near-quantitative	Generally high, but can be lower than CuAAC
Regioselectivity	Exclusively 1,4-disubstituted triazole	Mixture of 1,4- and 1,5-disubstituted triazoles
Biocompatibility	Limited by copper cytotoxicity, though significantly improved with BTTES/BTTAA ligands.[1][2]	Excellent, widely used for in vivo and live-cell applications.[3]

Note: Reaction rates are dependent on the specific reactants, solvent, and temperature.

Reaction Mechanisms and Workflows

The underlying chemical transformations for BTTES-acid catalyzed CuAAC and copper-free click chemistry (SPAAC) are distinct, leading to different experimental considerations.

BTTES-Acid Catalyzed CuAAC: A Ligand-Accelerated Reaction

In CuAAC, the copper(I) catalyst is essential for activating the terminal alkyne. BTTES (and its close analog BTTAA) is a water-soluble ligand that stabilizes the Cu(I) oxidation state, preventing the formation of inactive copper species and protecting biomolecules from damaging reactive oxygen species.[1][4] This leads to a dramatic acceleration of the reaction rate.

BTTES-acid catalyzed CuAAC reaction mechanism.

Copper-Free Click Chemistry (SPAAC): Driven by Strain

SPAAC utilizes a strained cyclooctyne, such as DBCO (dibenzocyclooctyne), which possesses significant ring strain. This inherent strain is released upon the [3+2] cycloaddition with an azide, providing the thermodynamic driving force for the reaction to proceed without a catalyst.[3][5] This bioorthogonality makes it ideal for applications in living systems.[6]

Copper-free (SPAAC) reaction mechanism with DBCO.

Experimental Workflow Comparison

The practical steps involved in carrying out a bioconjugation experiment differ between the two methods, primarily due to the catalyst preparation in CuAAC.

Comparison of experimental workflows.

Detailed Experimental Protocols

For reproducible and successful bioconjugation, adherence to optimized protocols is crucial. Below are representative methodologies for protein labeling using both BTTES-acid catalyzed CuAAC and copper-free SPAAC with DBCO.

Protocol 1: BTTES-Acid Catalyzed Labeling of an Azide-Modified Protein

This protocol describes a general procedure for conjugating an alkyne-functionalized probe (e.g., a fluorescent dye or biotin) to a protein containing a genetically or chemically incorporated azide group.

Materials:

• Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• Alkyne-probe (10 mM stock in DMSO)

• BTTES ligand (25 mM in deionized water)

• Copper(II) sulfate (CuSO₄) (10 mM in deionized water)

• Sodium ascorbate (50 mM in deionized water, prepare fresh immediately before use )

• EDTA (0.5 M for quenching)

Procedure:

• In a microcentrifuge tube, combine the azide-modified protein (e.g., to a final concentration of 1-10 µM) with buffer to a final volume of 80 µL.

• Add the alkyne-probe stock solution to the desired final concentration (e.g., 200 µM).

• Prepare the catalyst premix in a separate tube: combine 5 µL of 25 mM BTTES and 5 µL of 10 mM CuSO₄. Mix gently.

• Add 10 µL of the freshly prepared 50 mM sodium ascorbate to the protein-alkyne solution to reduce the copper.

• Immediately add the 10 µL of the BTTES/CuSO₄ premix to the protein solution to initiate the reaction.

• Incubate the reaction at room temperature for 1 hour. For sensitive proteins, the reaction can be performed at 4°C for a longer duration.

• Quench the reaction by adding EDTA to a final concentration of 10 mM.

• Remove excess reagents and purify the labeled protein using size-exclusion chromatography or dialysis.

• Analyze the labeling efficiency via SDS-PAGE, Western blot, or mass spectrometry.

Protocol 2: Copper-Free (SPAAC) Labeling of an Azide-Modified Antibody with a DBCO-Probe

This protocol outlines the conjugation of a DBCO-functionalized molecule to an azide-containing antibody.

Materials:

• Azide-modified antibody (1-10 mg/mL in PBS, pH 7.4, azide-free buffer )

• DBCO-functionalized probe (e.g., DBCO-dye, 10 mM stock in DMSO)

• PBS buffer (pH 7.4)

Procedure:

• In a microcentrifuge tube, dilute the azide-modified antibody to the desired concentration (e.g., 1 mg/mL) in PBS.

• Add the DBCO-probe stock solution to the antibody solution. A 10- to 20-fold molar excess of the DBCO-probe over the antibody is typically recommended. Ensure the final DMSO concentration is below 20%.

• Mix the solution gently by pipetting.

• Incubate the reaction for 4-12 hours at room temperature or overnight at 4°C. Reaction times may need to be optimized depending on the specific reactants.

• Remove the unreacted DBCO-probe and purify the conjugated antibody using an appropriate method such as a desalting column, dialysis, or liquid chromatography.

• Validate the final conjugate using SDS-PAGE, which should show a higher molecular weight band for the conjugated antibody compared to the unmodified antibody.

Conclusion: Making the Right Choice for Your Research

Both BTTES-acid catalyzed CuAAC and copper-free click chemistry (SPAAC) are powerful and versatile bioconjugation techniques, each with a distinct set of advantages.

Choose BTTES-Acid Catalyzed CuAAC when:

• Speed is critical: The reaction kinetics are significantly faster.

• Reactants are not sensitive to low levels of copper: Ideal for in vitro applications, labeling of purified proteins, and surface modification of materials.

• Regiospecificity is required: It exclusively produces the 1,4-disubstituted triazole isomer.

Choose Copper-Free Click Chemistry (SPAAC) when:

• Biocompatibility is the top priority: It is the gold standard for live-cell imaging and in vivo applications due to the absence of copper toxicity.[3][6]

• Simplicity is desired: The experimental setup is more straightforward with fewer reagents.

• The biological system is sensitive to reactive oxygen species: SPAAC avoids the potential for oxidative damage associated with copper catalysis.

Ultimately, the decision rests on the specific requirements of the experiment. For applications demanding rapid and highly efficient conjugation in a controlled, non-living system, the BTTES-acid enhanced CuAAC is an excellent choice. However, for the delicate environment of living cells and organisms, the unparalleled biocompatibility of copper-free click chemistry makes it the superior and often necessary option. By understanding the quantitative differences and procedural nuances presented in this guide, researchers can confidently select the optimal click chemistry tool to advance their scientific discoveries.

References

• 1. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 5. broadpharm.com [broadpharm.com]
• 6. vectorlabs.com [vectorlabs.com]

A Head-to-Head Battle of Catalysts: BTTES-acid Shows Its Mettle in High-Speed 'Click' Chemistry

For researchers, scientists, and drug development professionals striving for faster, more efficient, and biocompatible conjugation methods, the choice of ligand in Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions is paramount. This guide provides a detailed kinetic analysis of the water-soluble ligand BTTES (2-(4-((bis((1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl) ethyl hydrogen sulfate), comparing its performance against other prominent CuAAC ligands. The data presented herein, derived from fluorogenic assays, demonstrates the superior catalytic efficiency of BTTES and its analogues, offering a compelling case for its adoption in demanding applications such as live-cell imaging and high-throughput screening.

The CuAAC reaction, a cornerstone of "click chemistry," has revolutionized the synthesis of complex bioconjugates. The efficiency of this reaction is critically dependent on the ligand employed to stabilize the catalytic Cu(I) species. BTTES has emerged as a front-runner, engineered for optimal performance in aqueous environments, a necessity for most biological applications.

Quantitative Kinetic Comparison

To objectively assess the performance of BTTES-acid, we have summarized quantitative data from comparative studies using a standardized fluorogenic assay. This assay monitors the progress of the reaction between an azide and an alkyne, where the resulting triazole product is fluorescent. The data clearly illustrates the kinetic advantages of BTTES and its structural relatives over earlier generation ligands.

Ligand	% Product Formed at 30 minutes	Relative Performance Ranking
BTTPS	>50%	1
BTTAA	>45%	2
BTTES	~45%	2
BTTP	~45%	2
THPTA	<15%	3
TBTA	<20%	4

Data extracted from "Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition" and "Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study". The studies utilized a fluorogenic assay to monitor the reaction progress.[1][2]

The data unequivocally demonstrates that BTTES and its closely related analogues, BTTPS and BTTAA, significantly outperform the more traditional ligands, THPTA and TBTA, in terms of reaction speed. This rapid kinetic profile is crucial for applications where time is a critical factor. While specific observed rate constants (k_obs) for BTTES-acid were not explicitly found in the surveyed literature, the conversion data provides a strong indicator of its high catalytic activity. Studies have shown that CuAAC reactions assisted by chelating azides can be over 100 times faster than those assisted by ligands like TBTA, THPTA, or BTTES, highlighting the continuous evolution of this powerful chemistry.[3]

The Engine Room: Catalytic Cycle and Experimental Workflow

To provide a deeper understanding of the processes involved, the following diagrams illustrate the catalytic cycle of the CuAAC reaction and a typical experimental workflow for its kinetic analysis.

References

• 1. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of BTTES-Acid (BTTAA) and BTTES Reaction Rates in Bioconjugation

For researchers, scientists, and drug development professionals engaged in bioconjugation and click chemistry, the selection of an appropriate copper(I)-chelating ligand is critical for optimizing reaction efficiency and preserving the integrity of biological samples. This guide provides a detailed comparative study of two advanced, water-soluble ligands: BTTES-acid, commonly referred to as BTTAA (2-[4-({bis[(1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid), and BTTES (2-[4-({bis[(1-tert-butyl-1H-1,2,3-triazol-4-yl)methyl]amino}methyl)-1H-1,2,3-triazol-1-yl]ethyl hydrogen sulfate).[1] This analysis is supported by experimental data to provide a clear performance comparison.

Introduction to BTTES and BTTAA

Both BTTES and BTTAA are third-generation tris(triazolylmethyl)amine-based ligands designed to accelerate the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry.[2][3][4][5] They were developed to overcome the limitations of earlier ligands like TBTA, which has poor water solubility, and to offer improved biocompatibility and reaction kinetics.[1][4][5]

BTTES incorporates a sulfated tail, which imparts excellent water solubility and minimizes the cellular uptake of the copper catalyst, thereby reducing cytotoxicity.[1][6] BTTAA is a derivative of BTTES where the ethyl hydrogen sulfate group is replaced by an acetic acid group.[7] At physiological pH, this acetic acid moiety ionizes to acetate, which can act as an additional weak donor to coordinate with the Cu(I) center. This is believed to increase the electron density at the metal center, leading to a further acceleration of the cycloaddition rate.[1][7]

Quantitative Comparison of Reaction Rates

The relative reactivity of Cu(I) complexes with BTTES and BTTAA has been evaluated using fluorogenic assays. In a typical assay, the reaction between a non-fluorescent azidocoumarin and an alkyne results in a fluorescent triazole product, allowing for real-time monitoring of the reaction progress.

Table 1: Comparison of CuAAC Reaction Conversion Over Time

Ligand	% Cycloaddition Product Formed (in 30 minutes with 50 µM Cu(I))
BTTAA	>45%
BTTES	~30%
THPTA	<15%
TBTA	<15%

Data extracted from a comparative study using a fluorogenic assay.[1][8]

These results demonstrate that BTTAA exhibits the highest catalytic activity, followed by BTTES. Both significantly outperform the earlier generation water-soluble ligand THPTA and the water-insoluble TBTA.[1][8]

Performance in Biological Applications

The enhanced kinetics of BTTAA translates to improved performance in various biological labeling applications.

Table 2: Comparative Labeling Efficiency in Biological Systems

Application	Relative Labeling Signal (BTTAA vs. BTTES)	Copper Concentration
Labeling of SiaNAz-displaying cells	3 to 4-fold higher with BTTAA	30 µM
Labeling of alkyne-tagged fucosides in live zebrafish embryos	2.5-fold stronger signal with BTTAA	40 µM

Data is based on fluorescence intensity measurements from published studies.[1]

In both cell surface and live organism labeling experiments, the BTTAA-Cu(I) catalyst provided significantly stronger signals compared to the BTTES-Cu(I) catalyst, highlighting its superior efficiency in biologically relevant settings.[1] Furthermore, BTTAA has been shown to have excellent biocompatibility, with no developmental defects observed in zebrafish embryos after treatment.[1]

Experimental Protocols

Fluorogenic Assay for CuAAC Kinetics

This protocol describes a general method for comparing the kinetics of different CuAAC ligands.

Objective: To quantify and compare the rate of the CuAAC reaction mediated by different copper-chelating ligands.

Materials:

• 3-azido-7-hydroxycoumarin (fluorogenic azide)

• Propargyl alcohol (alkyne)

• Copper(II) sulfate (CuSO₄)

• Ligands for comparison (BTTAA, BTTES, THPTA, TBTA)

• Sodium ascorbate (reducing agent)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• DMSO

• Microplate reader with fluorescence detection capabilities

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of the azide and alkyne in DMSO.

  • Prepare stock solutions of CuSO₄ and the ligands in water.

  • Prepare a fresh stock solution of sodium ascorbate in water immediately before use.

• Reaction Setup:

  • In a microplate well, add the phosphate buffer.

  • Add the ligand and CuSO₄ solution. A common ligand-to-copper ratio is 6:1.[1]

  • Add the 3-azido-7-hydroxycoumarin solution.

  • Initiate the reaction by adding the sodium ascorbate, followed immediately by the propargyl alcohol.

• Data Acquisition:

  • Immediately place the microplate in a fluorescence plate reader.

  • Monitor the increase in fluorescence intensity over time. The fluorescence is proportional to the concentration of the triazole product formed.

• Data Analysis:

  • Plot the fluorescence intensity versus time to obtain reaction progress curves for each ligand.

  • Calculate the initial reaction rates from the linear portion of the curves to compare the catalytic efficiency of the different ligands.

Visualizations

Caption: A generalized workflow for the kinetic analysis of CuAAC ligands.

References

• 1. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. BTTES Ligand for Biocompatible CuAAC Click Chemistry [benchchem.com]
• 4. BTTES, 2101505-88-6 | BroadPharm [broadpharm.com]
• 5. BTTES 2101505-88-6 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Assessing the Biocompatibility of BTTES-Acid: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, selecting biocompatible reagents is paramount to the success of cellular and in vivo studies. This guide provides a comparative assessment of the biocompatibility of BTTES-acid, a third-generation water-soluble ligand for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, against other commonly used alternatives.

BTTES-acid (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) is designed to enhance the biocompatibility of CuAAC reactions by chelating copper ions, thereby mitigating copper-induced cytotoxicity. While extensive quantitative data on the intrinsic cytotoxicity of BTTES-acid alone is limited in publicly available literature, existing studies on the BTTES-Cu(I) complex provide valuable insights into its performance in biological systems.

Comparative Analysis of Copper-Chelating Ligands

The primary role of ligands like BTTES-acid in click chemistry is to stabilize the Cu(I) oxidation state and prevent cellular damage. The evolution of these ligands has led to significant improvements in biocompatibility. Here, we compare BTTES-acid with other commonly used tris(triazolylmethyl)amine-based ligands.

Qualitative Biocompatibility Comparison

Ligand	Generation	Key Features	Biocompatibility Profile (Qualitative)
BTTES-acid	Third	Sulfonic acid group for high water solubility.	High: Studies show cell proliferation rates are unaffected by the BTTES-Cu(I) complex.[1]
BTTAA	Third	Carboxylic acid group for high water solubility.	High: Considered one of the most biocompatible ligands, similar to BTTES.[1]
THPTA	Second	Hydroxypropyl groups for water solubility.	High: Generally considered highly biocompatible and widely used in live-cell applications.[1]
TBTA	First	Benzyl groups, leading to poor water solubility.	Low: Prone to precipitation in aqueous buffers and associated with higher cytotoxicity.[1]

Experimental Protocols for Biocompatibility Assessment

To address the gap in quantitative data, this section provides a detailed protocol for assessing the cytotoxicity of BTTES-acid and its alternatives using the MTT assay, a standard colorimetric method for measuring cell viability.

MTT Assay for Cytotoxicity Assessment

Objective: To determine the effect of BTTES-acid on the viability of different cell lines (e.g., HEK293, HeLa, Jurkat) in a dose-dependent manner.

Materials:

• BTTES-acid

• HEK293, HeLa, and Jurkat cells

• Dulbecco's Modified Eagle Medium (DMEM) for adherent cells (HEK293, HeLa)

• RPMI-1640 medium for suspension cells (Jurkat)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Adherent cells (HEK293, HeLa): Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

  • Suspension cells (Jurkat): Seed cells in a 96-well plate at a density of 2 x 10⁴ to 5 x 10⁴ cells per well in 100 µL of complete culture medium.

• Compound Treatment:

  • Prepare a stock solution of BTTES-acid in sterile water or PBS.

  • Perform serial dilutions of the BTTES-acid stock solution in the appropriate cell culture medium to achieve a range of final concentrations to be tested (e.g., 1 µM, 10 µM, 50 µM, 100 µM, 250 µM, 500 µM, 1 mM).

  • Remove the old medium from the wells (for adherent cells) and add 100 µL of the medium containing the different concentrations of BTTES-acid. For suspension cells, add the concentrated BTTES-acid solution directly to the wells.

  • Include control wells containing cells with medium only (untreated control) and wells with medium only (blank).

• Incubation:

  • Incubate the plates for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plates for 2-4 hours at 37°C in a 5% CO₂ incubator, allowing the MTT to be metabolized into formazan crystals by viable cells.

• Solubilization of Formazan:

  • For adherent cells: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • For suspension cells: Add 100 µL of the solubilization solution directly to each well.

  • Pipette up and down to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of untreated control - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the concentration of BTTES-acid to generate a dose-response curve and determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Visualizing Experimental Workflow and Mechanism of Action

To further clarify the experimental process and the role of BTTES-acid, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for assessing the cytotoxicity of BTTES-acid using the MTT assay.

Caption: Mechanism of BTTES-acid in mitigating copper-induced cytotoxicity for biocompatible click chemistry.

Conclusion

BTTES-acid stands out as a highly biocompatible ligand for copper-catalyzed click chemistry, demonstrating minimal impact on cell viability when used as a complex with copper. Qualitative comparisons with other ligands place it among the top choices for applications in living systems. While direct quantitative data on the intrinsic cytotoxicity of BTTES-acid is currently lacking in the scientific literature, the provided experimental protocol offers a robust framework for researchers to conduct their own assessments. The continued development of such biocompatible tools is crucial for advancing the fields of chemical biology and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]

BTTES-Acid: A Superior Water-Soluble Ligand for Advancing Bioconjugation and Drug Discovery

For researchers, scientists, and drug development professionals engaged in cutting-edge bioconjugation and molecular labeling, the choice of a water-soluble ligand for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is critical. This guide provides a comprehensive head-to-head comparison of BTTES-acid against other common water-soluble ligands, supported by experimental data, to inform the selection of the optimal catalyst system for your research needs.

BTTES-acid (3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid) has emerged as a next-generation accelerating ligand that significantly enhances the kinetics and biocompatibility of CuAAC, a cornerstone of "click chemistry".[1][2] Its unique structure, featuring bulky tert-butyl groups and an ionizable ethyl hydrogen sulfate group, confers excellent water solubility and the ability to stabilize the catalytically active Cu(I) oxidation state, thereby preventing its oxidation and disproportionation in aqueous environments.[1][2] These features translate to faster reaction rates and reduced cytotoxicity, making BTTES-acid an invaluable tool for sensitive biological applications such as live-cell imaging, proteomics, and in vivo labeling.[2][3][4]

Comparative Performance of Water-Soluble Ligands

The efficacy of BTTES-acid is best demonstrated through direct comparison with other widely used water-soluble ligands, including Tris(benzyltriazolylmethyl)amine (TBTA), Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), and other advanced ligands like BTTAA and BTTPS.

Quantitative Data Presentation: Ligand Performance Comparison

The following tables summarize the key performance metrics of various water-soluble ligands in CuAAC reactions, based on data from fluorogenic assays and bioconjugation experiments.

Table 1: Comparison of Reaction Conversion Over Time

Ligand	% Product Formed at 30 minutes	Reference
BTTPS	>50%	[1][4]
BTTAA	>45%	[1][3]
BTTES-acid	~45%	[1]
BTTP	~45%	[1]
THPTA	<15%	[1][3]
TBTA	<20%	[1][3]

Table 2: Comparative Efficacy in CuAAC

Ligand	Relative Signal Intensity (Bioconjugation)	Key Advantages	Reference
BTTAA	2.1-fold > THPTA	High reaction rate, good biocompatibility.	[3]
BTTES-acid	2.6-fold > THPTA	Excellent balance of high reaction rate and low cytotoxicity.	[3]
THPTA	Baseline	Good water solubility, improved biocompatibility over TBTA.	[3][5]
TBTA	Lowest activity	First-generation ligand, poor water solubility, higher cytotoxicity.	[3][5]

The data clearly indicates that BTTES-acid and its analogs, BTTAA and BTTPS, significantly outperform the earlier generation ligands, THPTA and TBTA, in terms of reaction speed.[1][3][4] This rapid kinetics is crucial for applications where time is a critical factor, such as in live-cell imaging and high-throughput screening.

Mechanism of Action: How BTTES-Acid Enhances CuAAC

The superior performance of BTTES-acid is rooted in its molecular structure. The tris(triazolylmethyl)amine core effectively chelates and stabilizes the catalytically active Cu(I) oxidation state.[1] The bulky tert-butyl groups are believed to prevent the formation of unreactive copper acetylide polymers, while the sulfated tail ensures high water solubility, a critical feature for biological experiments.[2][3]

CuAAC catalytic cycle accelerated by the BTTES ligand.

Experimental Protocols

To facilitate the direct comparison of BTTES-acid with other ligands in your own laboratory setting, detailed experimental protocols for key assays are provided below.

Kinetic Analysis of CuAAC Ligands using a Fluorogenic Assay

This protocol describes a method to compare the reaction rates of different copper-chelating ligands.

Materials:

• 3-azido-7-hydroxycoumarin (fluorogenic azide)

• Propargyl alcohol (alkyne)

• Copper(II) sulfate (CuSO₄)

• BTTES-acid (or other ligands for comparison: TBTA, THPTA, BTTAA, BTTPS)

• Sodium ascorbate (reducing agent)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• DMSO

• Microplate reader with fluorescence detection capabilities

Experimental Workflow:

Generalized workflow for the kinetic analysis of CuAAC ligands.

Typical Reaction Conditions:

• Final concentration of 3-azido-7-hydroxycoumarin: 10-20 µM

• Final concentration of propargyl alcohol: 100-200 µM

• Final concentration of CuSO₄: 50-100 µM

• Ligand to Copper Ratio: 5:1 to 10:1

• Final concentration of Sodium Ascorbate: 1-5 mM

• The reaction is typically carried out at room temperature.

Live Cell Surface Labeling

This protocol is adapted for labeling metabolically-tagged cell surfaces and assessing ligand biocompatibility.

Materials:

• Cells metabolically labeled with an azide or alkyne-containing sugar (e.g., Ac₄ManNAz or Ac₄ManNAl)

• Biotin-alkyne or Biotin-azide

• BTTES-acid (or other ligands)

• CuSO₄

• Sodium ascorbate

• Phosphate-buffered saline (PBS)

• Fluorescently labeled streptavidin

• Flow cytometer

Experimental Protocol:

• Cell Preparation: Harvest and wash the metabolically labeled cells, then resuspend them in PBS.

• Catalyst Premix: In a separate tube, prepare the ligand-Cu(I) catalyst. Premix the ligand and CuSO₄ solution at a 6:1 molar ratio.[4] For example, for a final copper concentration of 75 µM, mix the appropriate volumes of stock solutions.

• Labeling Reaction: Add the biotin-alkyne/azide to the cell suspension. Initiate the click reaction by adding the catalyst premix, followed immediately by freshly prepared sodium ascorbate.

• Incubation: Incubate for a short period (e.g., 1-5 minutes) at room temperature.

• Quenching and Staining: Quench the reaction with a copper chelator like EDTA (optional). Wash the cells with PBS and then stain with a fluorescently labeled streptavidin conjugate.

• Analysis: Analyze the labeled cells by flow cytometry to quantify the labeling efficiency.

Cytotoxicity Assay

To compare the biocompatibility of different ligands, a standard cell viability assay can be performed.

Experimental Protocol:

• Cell Culture: Plate cells (e.g., Jurkat cells) in a multi-well plate.

• Treatment: Treat the cells with the complete CuAAC reaction mixture containing different ligands at various copper concentrations. Include a control group with cells only.

• Incubation: Culture the cells for a period of time (e.g., 24-72 hours).

• Viability Assessment: Assess cell viability using a standard method such as the Trypan Blue exclusion assay or an MTT assay.

• Analysis: Compare the proliferation rates and viability of cells treated with different ligand-copper complexes.[3]

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability and Performance of the BTTES-Cu(I) Complex in Catalysis

For researchers and professionals in drug development and chemical biology, the efficiency and reliability of bioconjugation techniques are paramount. The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," depends critically on the stability and catalytic activity of its copper(I) complex. This guide provides a detailed evaluation of the BTTES-Cu(I) complex, comparing its stability and performance against other common catalytic systems using experimental data.

Introduction to Cu(I)-Stabilizing Ligands

The CuAAC reaction requires a catalytically active Cu(I) ion. However, Cu(I) is prone to disproportionation and oxidation to the inactive Cu(II) state in aqueous media. To overcome this, ligands are used to chelate the copper ion, enhancing its stability and catalytic turnover while also mitigating its cytotoxicity in biological systems. BTTES (2-(4-((bis((1-(tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)ethyl hydrogen sulfate) is a third-generation tris(triazolylmethyl)amine-based ligand designed for superior performance in CuAAC reactions. Its structure features bulky tert-butyl groups to prevent the formation of inactive copper acetylide polymers and a sulfated ethyl group to ensure high water solubility.[1][2] This guide compares the BTTES-Cu(I) complex with complexes formed by other widely used ligands:

• TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine): A first-generation ligand, effective but limited by poor aqueous solubility.[1]

• THPTA (tris(3-hydroxypropyltriazolylmethyl)amine): A second-generation, water-soluble ligand developed to improve upon TBTA for biological applications.[1][3]

• BTTAA (2-(4-((bis((1-(tert-butyl-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid): Another advanced, water-soluble ligand.[2]

While formal thermodynamic stability constants (log K) for these specific complexes are not extensively reported in the literature, their functional stability and catalytic efficacy can be robustly compared through kinetic performance and biocompatibility assays.

Comparative Performance Analysis

The performance of a Cu(I) ligand in CuAAC is a direct reflection of the catalytic complex's stability and efficiency. A more stable and effective complex leads to faster reaction rates and allows for lower, less toxic concentrations of copper to be used. Experimental data from fluorogenic assays, which measure the rate of formation of a fluorescent triazole product, provide a clear basis for comparison.

Kinetic Performance of Cu(I) Ligands

The rate of the CuAAC reaction is significantly enhanced by the choice of ligand. Studies show that next-generation ligands like BTTES and BTTAA dramatically outperform older alternatives.

Ligand	Relative Reaction Rate (% Product Formation at 30 min)	Key Characteristics
BTTAA	> 45%	Highest activity in comparative assays.[2]
BTTES	~ 40%	High activity, excellent water solubility, and biocompatibility.[2]
THPTA	< 15%	Water-soluble but significantly slower kinetics than BTTES/BTTAA.[2][3]
TBTA	< 15%	Lowest activity; poor water solubility complicates use in biological media.[2][3]

Conditions: Based on fluorogenic assay with 50 μM Cu(I) and a 6:1 ligand-to-copper ratio.[2]

Biocompatibility and Cellular Proliferation

A stable Cu(I) complex is crucial for biocompatibility, as it minimizes the release of toxic free copper ions. The impact of different ligand-Cu(I) complexes on cell health can be assessed by monitoring cell proliferation after treatment.

Ligand Catalyst	Effect on Jurkat Cell Proliferation (50 μM Cu(I))	Implied Biocompatibility
BTTAA-Cu(I)	Proliferation rate similar to untreated cells.	High
BTTES-Cu(I)	Proliferation rate similar to untreated cells.	High
THPTA-Cu(I)	Proliferation rate similar to untreated cells.	High
TBTA-Cu(I)	Slower proliferation rate compared to other catalysts and controls.	Moderate to Low

Data derived from studies on Jurkat cells, where reduced proliferation indicates higher cytotoxicity of the catalyst system.[2]

Visualizing Key Processes

Diagrams created using Graphviz provide clear visual representations of the chemical and experimental workflows involved in evaluating the BTTES-Cu(I) complex.

Caption: Catalytic cycle of the CuAAC reaction facilitated by the BTTES-Cu(I) complex.

Caption: Experimental workflow for comparing ligand performance via a fluorogenic assay.

Caption: Comparison of key attributes for BTTES, THPTA, and TBTA ligands.

Experimental Protocols

Detailed methodologies are essential for reproducing and validating findings. Below are representative protocols for evaluating the kinetic performance and stability of Cu(I) complexes.

Protocol 1: Fluorogenic Kinetic Assay for CuAAC Rate Comparison

This protocol allows for the quantitative comparison of reaction rates using different Cu(I)-stabilizing ligands. It is based on the reaction between a non-fluorescent azide and an alkyne to produce a highly fluorescent triazole product.[4][5][6]

1. Materials and Stock Solutions:

• Fluorogenic Azide: 3-azido-7-hydroxycoumarin (1 mM in DMSO).

• Alkyne: Propargyl alcohol (10 mM in water).

• Copper Source: Copper(II) sulfate (CuSO₄) (10 mM in water).

• Ligands: BTTES, THPTA, TBTA, BTTAA (50 mM in water or DMSO for TBTA).

• Reducing Agent: Sodium Ascorbate (100 mM in water, prepared fresh).

• Buffer: 100 mM potassium phosphate buffer, pH 7.4.

• Instrumentation: Microplate reader capable of kinetic fluorescence measurement (e.g., Excitation: ~360-400 nm, Emission: ~470-480 nm).

2. Procedure:

• Prepare Ligand-Copper Premix: For each ligand, prepare a premix by combining the ligand stock solution and the CuSO₄ stock solution in buffer. A typical ligand-to-copper ratio is 5:1. For a final Cu(II) concentration of 100 µM, mix 10 µL of 10 mM CuSO₄ and 50 µL of 10 mM ligand, and add buffer to a convenient intermediate volume.

• Set up Reaction Plate: In a 96-well microplate, add the following to each well for a final volume of 200 µL:

  • 158 µL Phosphate Buffer

  • 2 µL of 1 mM 3-azido-7-hydroxycoumarin (Final: 10 µM)

  • 10 µL of 10 mM Propargyl alcohol (Final: 500 µM)

  • 10 µL of Ligand-CuSO₄ premix (e.g., for a 10x premix; Final: 100 µM CuSO₄, 500 µM Ligand)

• Initiate the Reaction: Place the plate in the reader. Initiate the reaction by injecting 20 µL of freshly prepared 100 mM sodium ascorbate solution into each well (Final: 10 mM).

• Data Collection: Immediately begin reading fluorescence intensity every 30-60 seconds for a period of 30-60 minutes.

• Analysis: Plot the fluorescence intensity versus time for each ligand. The initial slope of the curve is proportional to the initial reaction rate. Compare the rates to determine the relative efficiency of each ligand.

Protocol 2: Spectrophotometric Titration for Stability Constant Determination (Representative Method)

While not widely reported for BTTES-Cu(I), determining a stability constant (or formation constant, K_f) is a fundamental technique in coordination chemistry. The following Job's Plot (method of continuous variation) protocol is a standard approach to determine the stoichiometry and stability constant of a complex.[7][8][9]

1. Materials and Stock Solutions:

• Metal Ion: A stable Cu(I) source, such as [Cu(CH₃CN)₄]PF₆ (1 mM in deoxygenated acetonitrile).

• Ligand: BTTES (1 mM in deoxygenated acetonitrile).

• Solvent: Deoxygenated acetonitrile.

• Instrumentation: UV-Vis Spectrophotometer with an anaerobic cuvette setup.

2. Procedure:

• Prepare a Series of Solutions: Prepare a series of solutions with a constant total molar concentration of [Cu(I)] + [BTTES], but with varying mole fractions of the ligand (X_L). The mole fraction should range from 0 to 1 (e.g., in increments of 0.1). For a total concentration of 0.1 mM in a 2 mL final volume, the volumes would be:

  • X_L = 0: 200 µL Cu(I) stock + 1.8 mL solvent.

  • X_L = 0.1: 180 µL Cu(I) stock + 20 µL BTTES stock + 1.8 mL solvent.

  • ...

  • X_L = 1.0: 200 µL BTTES stock + 1.8 mL solvent.

• Measure Absorbance: For each solution, record the UV-Vis spectrum over a relevant wavelength range to identify the wavelength of maximum absorbance (λ_max) for the complex. Measure the absorbance of each solution at this fixed λ_max.

• Correct for Ligand Absorbance: Calculate the corrected absorbance (A_corr) by subtracting the absorbance that would be contributed by the free ligand at that concentration: A_corr = A_obs - (ε_L * [L]_initial), where ε_L is the molar absorptivity of the free ligand at λ_max.

• Construct Job's Plot: Plot the corrected absorbance (A_corr) against the mole fraction of the ligand (X_L).

• Determine Stoichiometry: The peak of the plot indicates the stoichiometry of the complex. A peak at X_L = 0.5 indicates a 1:1 complex; a peak at X_L = 0.66 indicates a 1:2 (M:L) complex.

• Calculate Stability Constant (for 1:1 complex): The stability constant K_f can be calculated from the data points on the plot using the equation: K_f = [ML] / (([M]_initial - [ML]) * ([L]_initial - [ML])). The concentration of the complex, [ML], can be determined from the Beer-Lambert law ([ML] = A_corr / ε_ML), where the molar absorptivity of the complex (ε_ML) is determined from the absorbance at the peak of the plot.

Conclusion

The evaluation of the BTTES-Cu(I) complex through kinetic and biocompatibility data demonstrates its superior functional stability and performance compared to earlier-generation ligands like TBTA and THPTA.[2] Its ability to dramatically accelerate the CuAAC reaction in aqueous environments while minimizing copper-induced toxicity makes it an invaluable tool for demanding applications in live-cell imaging, proteomics, and the development of novel bioconjugates.[1] For researchers seeking to implement robust and efficient click chemistry protocols, the BTTES-Cu(I) system represents a significant advancement, offering a combination of speed, efficiency, and biocompatibility that is essential for modern chemical biology and drug discovery.

References

• 1. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fluorogenic "click" reaction for labeling and detection of DNA in proliferating cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. jocpr.com [jocpr.com]
• 9. curresweb.com [curresweb.com]

The Evolution of Catalytic Scaffolds: A Comparative Guide to CuAAC Ligand Generations

A deep dive into the performance and protocols of ligands for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of click chemistry.

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction stands as a premier example of click chemistry, offering a highly efficient and regioselective method for the synthesis of 1,4-disubstituted 1,2,3-triazoles.[1][2] This powerful transformation has found widespread application in drug discovery, materials science, and bioconjugation.[3] Central to the success and versatility of the CuAAC reaction is the development of ancillary ligands that stabilize the catalytically active Cu(I) oxidation state, accelerate the reaction rate, and enhance biocompatibility.[1][4] This guide provides a comparative analysis of the different generations of CuAAC ligands, supported by quantitative performance data and detailed experimental protocols.

From Discovery to Biocompatibility: The Generations of CuAAC Ligands

The evolution of CuAAC ligands has been driven by the need to overcome the initial limitations of the reaction, such as the instability of the Cu(I) catalyst in aqueous and aerobic conditions and its inherent cytotoxicity. This has led to the development of several "generations" of ligands, each with improved properties.

First Generation: The Advent of TBTA

The first widely adopted ligand for CuAAC was tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA).[1][4] TBTA was shown to significantly accelerate the reaction and protect the Cu(I) catalyst from oxidation and disproportionation.[1][5] However, its poor water solubility often necessitates the use of organic co-solvents, limiting its application in biological systems.[1][6]

Second Generation: Enhancing Water Solubility

To address the solubility issues of TBTA, the second generation of ligands focused on incorporating hydrophilic functionalities. A key example is tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), which exhibits excellent water solubility and accelerates the CuAAC reaction, in some cases even more effectively than TBTA.[1] Other notable second-generation ligands include BTTAA and BTTES, which have demonstrated high efficiency and improved biocompatibility.[1][7]

Third Generation: Fine-Tuning Reactivity and Biocompatibility

The third generation of ligands involves more sophisticated designs aimed at further enhancing catalytic activity and minimizing copper-induced toxicity. This includes ligands with mixed donor atoms and tailored steric and electronic properties.[8] For instance, tris(heterocyclemethyl)amines containing benzimidazole or pyridine moieties have been shown to be highly effective catalysts.[1][8] Some of these ligands can be inhibitory when used in excess relative to copper in certain solvent systems, highlighting the importance of optimizing the ligand-to-copper ratio.[8]

Fourth Generation: Enzyme-Inspired and DNA-Enhanced Systems

Recent advancements have led to the development of fourth-generation catalytic systems inspired by nature. These include artificial metalloenzymes and DNA-based catalysts that can harness very low concentrations of copper, further enhancing biocompatibility.[9] For example, a DNA oligomer-conjugated ligand has been shown to significantly increase reaction rates at nanomolar concentrations.

Performance Comparison of CuAAC Ligands

The following table summarizes the performance of representative ligands from different generations under various reaction conditions. The data has been compiled from multiple sources to provide a comparative overview.

Ligand Generation	Ligand	Catalyst Loading (mol%)	Solvent	Reaction Time	Yield (%)	Rate Constant (M⁻¹s⁻¹)	Turnover Number (TON)	Turnover Frequency (TOF) (h⁻¹)	Reference(s)
First	TBTA	1	DMSO/water	15 min - 1 h	>95	~1-10	-	-	[6][10]
Second	THPTA	1	water	< 30 min	>95	~10-100	-	-	[1][7][11]
Second	BTTAA	0.5 - 1	water	< 30 min	>95	>100	-	-	[7]
Third	"Mixed" tris(heterocyclemethyl)amine (Ligand 7 in[8])	0.05	80% DMSO	< 1h	>95	-	-	-	[8]
Fourth	Dicopper-substituted silicotungstate	0.001	neat	5 min	>99	-	91,500	14,800	[12][13]
Fourth	Cu(I)-NHC complex	0.005	neat	24 h	>99	-	-	820	[14][15]

Note: The performance of CuAAC ligands is highly dependent on the specific substrates, solvent system, temperature, and other reaction conditions. The data presented here is for comparative purposes and may not be directly transferable to all reaction systems.

Experimental Protocols

Reproducibility is key in scientific research. The following section provides a detailed, representative protocol for comparing the performance of different CuAAC ligands.

Protocol: Comparative Kinetic Analysis of CuAAC Ligands using a Fluorogenic Assay

This protocol utilizes a fluorogenic assay to monitor the progress of the CuAAC reaction in real-time, allowing for a direct comparison of the catalytic efficiency of different ligands.[5][16] The reaction between a non-fluorescent azidocoumarin and an alkyne produces a highly fluorescent triazole product.

Materials:

• Alkyne substrate (e.g., propargyl alcohol or phenylacetylene)

• Azide substrate (e.g., 3-azido-7-hydroxycoumarin)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• CuAAC ligands to be tested (e.g., TBTA, THPTA, BTTAA)

• Buffer solution (e.g., 100 mM sodium phosphate buffer, pH 7.4)

• Organic solvent (e.g., DMSO)

• Microplate reader with fluorescence detection capabilities

Stock Solutions:

• Alkyne Stock Solution: Prepare a 10 mM solution of the alkyne in the desired solvent (e.g., water or DMSO).

• Azide Stock Solution: Prepare a 1 mM solution of 3-azido-7-hydroxycoumarin in DMSO.

• Copper(II) Sulfate Stock Solution: Prepare a 20 mM aqueous solution of CuSO₄·5H₂O.

• Sodium Ascorbate Stock Solution: Prepare a fresh 100 mM aqueous solution of sodium ascorbate immediately before use.

• Ligand Stock Solutions: Prepare 20 mM solutions of each ligand in the appropriate solvent (e.g., DMSO for TBTA, water for THPTA and BTTAA).

Procedure:

• Reaction Mixture Preparation: In a microplate well, combine the following reagents in the specified order:

  • Buffer solution to bring the final volume to 200 µL.

  • Alkyne stock solution to a final concentration of 200 µM.

  • Azide stock solution to a final concentration of 20 µM.

  • Ligand stock solution to the desired final concentration (e.g., 100 µM).

  • Copper(II) sulfate stock solution to a final concentration of 50 µM.

• Reaction Initiation: Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1 mM.

• Fluorescence Monitoring: Immediately place the microplate in the reader and monitor the increase in fluorescence intensity over time (e.g., every minute for 30-60 minutes). Use excitation and emission wavelengths appropriate for the coumarin-triazole product (e.g., Ex: 400 nm, Em: 470 nm).

• Data Analysis:

  • Plot the fluorescence intensity as a function of time for each ligand.

  • The initial reaction rate can be determined from the slope of the linear portion of the curve.

  • The second-order rate constant (k) can be calculated if the initial concentrations of the reactants are known.

  • Compare the reaction profiles and calculated rates to determine the relative efficiency of the ligands.

Important Considerations:

• The final concentrations of reactants, catalyst, and ligand should be optimized for the specific system under investigation.

• The ligand-to-copper ratio can significantly impact the reaction rate and should be systematically varied to find the optimal conditions for each ligand.[8]

• Control reactions without a ligand and without a copper catalyst should be included to establish baseline reactivity.

• For ligands with poor water solubility, the use of a co-solvent like DMSO is necessary. The percentage of the co-solvent should be kept consistent across all experiments for a valid comparison.[6][10]

Visualizing the Catalytic Cycle and Ligand Evolution

Diagrams generated using Graphviz provide a clear visual representation of the underlying chemical processes and the progression of ligand design.

Caption: The catalytic cycle of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Caption: The evolution of CuAAC ligands, driven by the need for improved properties.

Conclusion

The development of increasingly sophisticated ligands has transformed the CuAAC reaction from a powerful synthetic tool into a versatile methodology applicable in a wide range of contexts, including complex biological systems. The choice of ligand is critical and should be guided by the specific requirements of the application, considering factors such as solvent, reactant concentrations, and biocompatibility. By understanding the performance characteristics of different ligand generations and employing standardized protocols for their evaluation, researchers can fully harness the power of this remarkable click reaction.

References

• 1. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jenabioscience.com [jenabioscience.com]
• 6. Site-Specific Bioconjugation of a Murine Dihydrofolate Reductase Enzyme by Copper(I)-Catalyzed Azide-Alkyne Cycloaddition with Retained Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CLICK-17, a DNA enzyme that harnesses ultra-low concentrations of either Cu+ or Cu2+ to catalyze the azide-alkyne ‘click’ reaction in water - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. scispace.com [scispace.com]

Safety & Regulatory Compliance

Proper Disposal of BTTES-Acid: A Guide for Laboratory Professionals

Researchers and scientists handling 3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid (BTTES-acid) must adhere to strict safety and disposal protocols. This guide provides essential, step-by-step instructions for the safe handling and disposal of BTTES-acid, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Key Safety and Chemical Data

BTTES-acid is a water-soluble ligand used in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.[1][2][3] While it offers benefits in biocompatibility and reaction kinetics, it is also classified as a hazardous substance.[1] The following table summarizes its key chemical and safety information.

Property	Value	Reference
CAS Number	2101505-88-6	[1][2]
Molecular Formula	C₂₀H₃₄N₁₀O₃S	[1][2]
Molecular Weight	494.61 g/mol	[1]
Appearance	Solid
Solubility	Water, DMSO, DMF, MeOH	[4]
Storage Temperature	2-8°C
GHS Pictogram	GHS02 (Flammable)	[1]
Signal Word	Danger	[1]
Hazard Statement	H242: Heating may cause a fire.	[1]
Hazard Class	Self-reacting substance, Type C	[1]
Storage Class Code	5.2: Organic peroxides and self-reacting hazardous materials	[1]
WGK (Water Hazard Class)	WGK 3 (severely hazardous to water)	[1]

Experimental Protocols: Disposal Procedures

The proper disposal of BTTES-acid requires careful adherence to institutional and local hazardous waste regulations. The following is a step-by-step guide for its disposal.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling BTTES-acid.

2. Waste Collection:

• Solid Waste: Collect un-used or contaminated solid BTTES-acid in a designated, compatible, and clearly labeled hazardous waste container.

• Liquid Waste:

  • Collect solutions containing BTTES-acid in a separate, leak-proof, and compatible hazardous waste container.

  • Do not mix BTTES-acid waste with other chemical waste streams unless compatibility is confirmed. Given its self-reacting nature, it should be kept separate from incompatible materials, especially oxidizing agents.[5][6][7]

  • Aqueous solutions of BTTES-acid should not be disposed of down the drain due to its "severely hazardous to water" classification (WGK 3).[1]

3. Container Labeling:

• Label the hazardous waste container with the full chemical name: "3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid" or "BTTES-acid".

• Include the CAS number (2101505-88-6) and indicate the hazards (Flammable, Self-reactive).[1]

• Ensure the label clearly states "Hazardous Waste".

4. Storage of Waste:

• Store the waste container in a designated satellite accumulation area (SAA) that is cool, dry, and well-ventilated.[5][8]

• Store away from heat sources, open flames, and incompatible materials.[1] The storage temperature for the pure chemical is 2-8°C; while waste may not require refrigeration, it should be kept cool.

• Ensure the container is always sealed when not in use.[7][8]

5. Disposal of Empty Containers:

• Thoroughly rinse empty BTTES-acid containers with a suitable solvent (e.g., water, if the residue is soluble).

• Collect the first rinsate as hazardous waste and add it to your BTTES-acid liquid waste container.[6]

• Subsequent rinses may be permissible for drain disposal depending on local regulations, but given the high water hazard class, it is best to collect all rinsates as hazardous waste.

• Once thoroughly cleaned, deface or remove the original label from the container before disposing of it as non-hazardous waste (e.g., in a designated glass or plastic recycling bin, as appropriate).[5][6]

6. Final Disposal:

• Arrange for the pickup of the hazardous waste container by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5][7][9]

Logical Workflow for BTTES-Acid Disposal

The following diagram illustrates the decision-making process for the proper disposal of BTTES-acid and its associated waste.

Caption: Decision workflow for the proper disposal of BTTES-acid waste.

References

• 1. BTTES | 2101505-88-6 [sigmaaldrich.com]
• 2. medkoo.com [medkoo.com]
• 3. BTTES, 2101505-88-6 | BroadPharm [broadpharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. nswai.org [nswai.org]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. purdue.edu [purdue.edu]
• 8. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Handling BTTES-Acid: A Guide to Safe Laboratory Practices

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of BTTES-acid (3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid). Given the classification of BTTES-acid as a self-reacting substance, adherence to strict safety protocols is paramount to ensure a safe laboratory environment.

Immediate Safety and Handling

BTTES-acid is classified with the hazard statement H242, indicating that heating may cause a fire. This self-reacting nature demands careful temperature control and storage.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling BTTES-acid. The following table summarizes the recommended PPE.

Body Part	Personal Protective Equipment	Specifications & Best Practices
Eyes/Face	Chemical Splash Goggles, Face Shield	Goggles should be worn at all times. A face shield should be used when handling larger quantities or when there is a significant risk of splashing.
Hands	Chemical-Resistant Gloves	Neoprene or nitrile gloves are recommended. Inspect gloves for any signs of degradation or perforation before use. Change gloves frequently.
Body	Chemical-Resistant Apron or Lab Coat	A lab coat should be worn buttoned. For larger quantities, a chemical-resistant apron over the lab coat is advised.
Respiratory	Use in a well-ventilated area. Respirator (if necessary)	Work should be conducted in a fume hood. If ventilation is inadequate or if aerosols may be generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.
Footwear	Closed-Toe Shoes	Shoes should be made of a non-porous material.

Storage and Handling Protocols

Proper storage and handling are critical to mitigate the risks associated with BTTES-acid.

Storage:

• Store in a cool, dry, well-ventilated area away from heat sources, direct sunlight, and incompatible materials.

• Keep containers tightly closed when not in use.

• Store in a dedicated corrosives or acid cabinet. Wooden cabinets are preferable to metal, which can corrode from acid fumes.[1]

• Segregate from bases, oxidizing agents, and combustible materials.

Handling:

• Always handle BTTES-acid within a certified chemical fume hood.

• Use the smallest quantity of material necessary for the experiment.

• When diluting, always add acid to water slowly, never the other way around, to prevent a violent exothermic reaction.

• Ground and bond containers when transferring flammable liquids to prevent static discharge.

• Avoid inhalation of fumes, mists, or vapors.

• Prevent contact with skin and eyes.

Operational and Disposal Plans

A clear plan for routine operations and waste disposal is essential for maintaining a safe laboratory.

Experimental Workflow

The following diagram outlines a general workflow for experiments involving BTTES-acid, emphasizing safety at each step.

Caption: A generalized experimental workflow for handling BTTES-acid.

Disposal Plan

Proper disposal of BTTES-acid and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused BTTES-Acid: Dispose of as hazardous waste in accordance with local, state, and federal regulations. Do not attempt to neutralize large quantities without proper training and equipment.

• Contaminated Materials: Any materials that have come into contact with BTTES-acid, such as gloves, absorbent pads, and disposable labware, should be collected in a designated, labeled hazardous waste container.

• Aqueous Waste: Acidic aqueous waste should be neutralized before disposal. The pH should be adjusted to a neutral range (typically 6-8) using a suitable base (e.g., sodium bicarbonate) while stirring in a well-ventilated area. The neutralized solution may be disposed of down the drain with copious amounts of water, provided it does not contain other hazardous materials and is permitted by local regulations.

Emergency Procedures: Spill Management

In the event of a BTTES-acid spill, a prompt and informed response is critical.

Spill Cleanup Protocol

The following workflow provides a step-by-step guide for managing a BTTES-acid spill.

Caption: A workflow for responding to a BTTES-acid spill.

Key Spill Response Steps:

• Evacuate and Alert: Immediately evacuate the area of the spill and alert nearby personnel and the laboratory supervisor.

• Assess the Situation: From a safe distance, assess the extent of the spill and any immediate dangers.

• Don PPE: Before approaching the spill, ensure you are wearing the appropriate personal protective equipment.

• Contain the Spill: Use a spill kit containing an inert absorbent material (such as vermiculite, sand, or a commercial acid spill absorbent) to dike the spill and prevent it from spreading.

• Neutralize the Acid: Cautiously apply a neutralizing agent, such as sodium bicarbonate or soda ash, starting from the outside of the spill and working inwards. Avoid adding water directly to the acid.

• Collect the Residue: Once the acid has been neutralized (fizzing has stopped), carefully scoop the residue into a clearly labeled, compatible waste container.

• Decontaminate the Area: Clean the spill area with a cloth or paper towels soaked in a mild detergent and water solution.

• Dispose of Waste: All contaminated materials, including absorbent pads, gloves, and cleaning materials, must be disposed of as hazardous waste.

• Report the Incident: Report the spill to your supervisor and follow any institutional reporting procedures.

References

• 1. flinnsci.com [flinnsci.com]